Ethyl 2-(1-Boc-3-piperidylidene)acetate

Core Science & Biosynthesis

The Chemical Architecture and Synthetic Methodology of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Abstract: Ethyl 2-(1-Boc-3-piperidylidene)acetate is a highly versatile, conformationally constrained building block utilized extensively in medicinal chemistry and drug development. This technical guide provides an in-depth analysis of its structural properties, the mechanistic causality behind its synthesis, and a self-validating experimental protocol for its preparation.

Chemical Identity & Structural Architecture

Ethyl 2-(1-Boc-3-piperidylidene)acetate (CAS: 1590372-40-9) is an advanced intermediate characterized by a piperidine core, a tert-butyloxycarbonyl (Boc) protecting group, and an exocyclic α,β -unsaturated ester[1].

The strategic placement of the exocyclic double bond at the C3 position of the piperidine ring introduces significant torsional rigidity. This conformational locking is highly valued in structure-activity relationship (SAR) studies, as it allows medicinal chemists to probe specific spatial orientations within target binding pockets. The N-Boc group serves a dual purpose: it provides necessary steric bulk to direct subsequent functionalizations and protects the secondary amine from unwanted nucleophilic attacks during aggressive downstream transformations.

Physicochemical Properties

The following table summarizes the core quantitative data and identifiers for the compound:

Property	Value
IUPAC Name	tert-Butyl 3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate
Common Name	Ethyl 2-(1-Boc-3-piperidylidene)acetate
CAS Registry Number	1590372-40-9[1],[2]
Molecular Formula	C14H23NO4[3],[4]
Molecular Weight	269.34 g/mol [2],[4]
Appearance	Colorless oil[4]
SMILES String	CCOC(=O)C=C1CCCN(C1)C(=O)OC(C)(C)C[5]

Mechanistic Rationale: The Horner-Wadsworth-Emmons (HWE) Olefination

The synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate is classically achieved via a Horner-Wadsworth-Emmons (HWE) olefination .

Causality of Experimental Choice: The HWE methodology is strategically selected over the traditional Wittig reaction for two critical reasons:

• Thermodynamic Control: HWE utilizes phosphonate carbanions, which are more nucleophilic and sterically demanding, leading to superior (E)-selectivity for α,β -unsaturated esters.

• Purification Efficiency: The reaction generates a water-soluble byproduct (sodium diethyl phosphate). Unlike the notoriously difficult-to-remove triphenylphosphine oxide generated in Wittig reactions, this phosphate salt is easily washed away during standard aqueous extraction, ensuring a cleaner crude profile.

Figure 1: Mechanistic workflow of the Horner-Wadsworth-Emmons olefination to synthesize the target.

Self-Validating Experimental Protocol

To ensure the trustworthiness and reproducibility of the synthesis, the following protocol is designed as a self-validating system. Each phase includes specific checkpoints to confirm the reaction's integrity.

Materials Required:

• Starting Material: 1-Boc-3-piperidone (CAS: 98977-36-7)[6],[7]

• Reagent: Triethyl phosphonoacetate (TEPA) (CAS: 867-13-0)[6],[7]

• Base: Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Solvent: Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

Phase 1: Generation of the Phosphonate Carbanion

• In a flame-dried, argon-purged round-bottom flask, suspend NaH (1.2 eq) in anhydrous THF.

• Cool the suspension to 0 °C using an ice bath. Causality: Deprotonation is highly exothermic and releases hydrogen gas. Cooling prevents the thermal degradation of the reagents and controls the rate of gas evolution.

• Add TEPA (1.2 eq) dropwise over 15 minutes. Stir until the solution becomes clear and gas evolution ceases (approx. 30 minutes), indicating complete formation of the nucleophilic carbanion.

Phase 2: Nucleophilic Addition and Olefination 4. Dissolve 1-Boc-3-piperidone (1.0 eq) in a minimal volume of anhydrous THF. 5. Add this solution dropwise to the carbanion mixture at 0 °C to maintain kinetic control over the initial nucleophilic attack. 6. Allow the reaction mixture to slowly warm to room temperature (20–25 °C) and stir for 12–16 hours.

Phase 3: Quenching, Extraction, and Purification 7. Validation Checkpoint 1 (TLC): Monitor the reaction via Thin Layer Chromatography. Proceed only when the starting ketone is completely consumed. 8. Quench the reaction by slowly adding saturated aqueous NH4​Cl at 0 °C to neutralize any unreacted base. 9. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. 10. Purify the crude product via flash column chromatography (Silica gel, Hexane/EtOAc gradient) to isolate the target compound as a colorless oil[4].

Phase 4: Analytical Validation To prove the structural identity and isomeric purity of the synthesized batch, perform the following orthogonal validations:

• LC-MS: Confirm the expected mass [M+H]+≈270.3 m/z .

• 1 H NMR ( CDCl3​ ): Verify the presence of the diagnostic olefinic proton ( =CH− ) between 5.5–6.0 ppm. The integration and presence of two distinct olefinic signals will precisely quantify the E/Z isomer ratio. The Boc group must appear as a sharp singlet (9H) near 1.45 ppm.

Downstream Functionalization in Drug Discovery

Once synthesized, Ethyl 2-(1-Boc-3-piperidylidene)acetate acts as a pivotal node for divergent chemical synthesis in drug discovery pipelines. The exocyclic double bond is highly reactive and can be exploited to generate complex, functionalized piperidine scaffolds.

Figure 2: Downstream functionalization pathways of the exocyclic olefin in drug development.

References

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Physical and chemical properties of Ethyl 2-(1-Boc-3-piperidylidene)acetate

An In-Depth Technical Guide to Ethyl 2-(1-Boc-3-piperidylidene)acetate

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of Ethyl 2-(1-Boc-3-piperidylidene)acetate, a key heterocyclic building block in modern organic synthesis and medicinal chemistry. This document details the compound's structure, nomenclature, and key physicochemical properties. It outlines a standard synthetic methodology, explores the characteristic reactivity of its functional groups—including the Boc-protecting group, the α,β-unsaturated ester, and the piperidine core—and discusses its application as a versatile intermediate for the synthesis of complex molecular architectures, particularly within the context of drug discovery. This guide is intended for researchers, scientists, and professionals in the fields of chemical synthesis and pharmaceutical development.

Compound Identification and Structure

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a functionalized piperidine derivative that serves as a valuable intermediate in organic synthesis. The presence of a tert-butyloxycarbonyl (Boc) protecting group on the piperidine nitrogen enhances its stability and solubility in organic solvents, while the exocyclic α,β-unsaturated ester moiety provides a key site for a variety of chemical transformations.

The correct IUPAC name for this compound is tert-butyl 3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate . The exocyclic double bond gives rise to geometric isomerism, resulting in (E) and (Z) isomers, which may exhibit different physical properties and reactivity.

Structural Representation

Caption: 2D structure of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Key Identifiers

The following table summarizes the key identification parameters for the (E) and (Z) isomers of the compound.

Property	Value	Source(s)
IUPAC Name	tert-butyl 3-(2-ethoxy-2-oxoethylidene)piperidine-1-carboxylate	N/A
Molecular Formula	C₁₄H₂₃NO₄	[1]
Molecular Weight	269.34 g/mol	[1]
CAS Number (E-isomer)	855784-26-8	[1]
CAS Number (Z-isomer)	558448-09-2	[2][3][4]
Appearance	Colorless to pale yellow oil	[5]

Physicochemical and Computational Properties

A summary of key physical and computationally-derived properties is presented below. These values are essential for designing reaction conditions, purification protocols, and for computational modeling studies.

Property	Value (E-isomer)	Source(s)
Topological Polar Surface Area (TPSA)	55.84 Ų	[6]
LogP (calculated)	2.5068	[6]
Hydrogen Bond Acceptors	4	[6]
Hydrogen Bond Donors	0	[6]
Rotatable Bonds	5	[6]

Synthesis and Stereoselectivity

The primary and most versatile method for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction .[5][7] This olefination reaction involves the condensation of a stabilized phosphonate ylide with a ketone, in this case, N-Boc-3-piperidone.

The stereochemical outcome of the HWE reaction—that is, the ratio of (E) to (Z) isomers—is highly dependent on the reaction conditions and the specific phosphonate reagent used.

General Synthetic Workflow (Horner-Wadsworth-Emmons Reaction)

Caption: Workflow for the Horner-Wadsworth-Emmons synthesis.

Protocol for (E)-Isomer Selective Synthesis

The standard HWE reaction typically yields the thermodynamically more stable (E)-isomer as the major product.[5] This is achieved using an unmodified phosphonate reagent and a strong base.

Materials:

• N-Boc-3-piperidone

• Triethyl phosphonoacetate

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a stirred suspension of NaH in anhydrous THF at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon), add triethyl phosphonoacetate dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour to ensure complete formation of the phosphonate ylide.

• Cool the reaction mixture back to 0 °C and add a solution of N-Boc-3-piperidone in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to isolate the (E)- and (Z)-isomers.

Causality: The use of NaH generates the sodium salt of the phosphonate ylide. The subsequent reaction pathway favors the formation of an anti-betaine intermediate, which, upon syn-elimination, leads preferentially to the (E)-alkene.[7]

Considerations for (Z)-Isomer Synthesis (Still-Gennari Modification)

To selectively synthesize the (Z)-isomer, the Still-Gennari modification of the HWE reaction is employed.[7] This involves using a phosphonate reagent with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl) (diethoxyphosphinyl)acetate, and a weaker base combination like KHMDS with 18-crown-6 in THF at low temperatures (e.g., -78 °C).

Causality: The electron-withdrawing groups on the phosphorus atom alter the stereochemical course of the reaction, favoring the syn-betaine intermediate, which leads to the (Z)-alkene upon elimination.[7]

Chemical Properties and Reactivity

The reactivity of Ethyl 2-(1-Boc-3-piperidylidene)acetate is governed by its three primary functional groups. Understanding these reactivities is crucial for its application as a synthetic intermediate.

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Ethyl 2-(1-Boc-3-piperidylidene)acetate: A Strategic Intermediate in Modern Pharmaceutical Synthesis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

The piperidine scaffold is one of the most prevalent heterocyclic motifs found in approved pharmaceuticals, valued for its ability to impart favorable physicochemical properties and engage in specific biological interactions.[1][2] Within the vast landscape of piperidine-based building blocks, Ethyl 2-(1-Boc-3-piperidylidene)acetate has emerged as a particularly strategic and versatile intermediate. Its unique combination of an α,β-unsaturated ester, a stable Boc-protected nitrogen, and an exocyclic double bond on the piperidine ring provides a rich platform for a multitude of synthetic transformations. This guide offers a comprehensive analysis of this intermediate, detailing its synthesis, exploring the causality behind key reaction pathways, and providing a practical case study of its application in the synthesis of the Bruton's tyrosine kinase (BTK) inhibitor, Ibrutinib.

Introduction: The Piperidine Nucleus and the Rise of a Key Intermediate

The six-membered nitrogen-containing heterocycle of piperidine is a cornerstone of medicinal chemistry.[2] Its conformational flexibility and basic nitrogen atom, which is typically protonated at physiological pH, allow for critical ionic and hydrogen-bonding interactions with biological targets.[1] Consequently, drug development programs frequently rely on functionalized piperidine intermediates to construct complex active pharmaceutical ingredients (APIs).[3][4]

Ethyl 2-(1-Boc-3-piperidylidene)acetate (also known as tert-butyl 3-(2-ethoxy-2-oxoethylidene)-1-piperidinecarboxylate) serves as an advanced intermediate that offers multiple points for synthetic diversification. The tert-butyloxycarbonyl (Boc) group provides robust protection for the piperidine nitrogen, preventing unwanted side reactions while being readily removable under acidic conditions.[5][6] The exocyclic α,β-unsaturated ester is the molecule's key reactive center, enabling stereocontrolled transformations to introduce chirality, a fundamental aspect of modern drug design.

Physicochemical Properties and Characterization

A clear understanding of the physical and chemical properties of an intermediate is critical for its effective use in synthesis.

Property	Value	Source
CAS Number	384830-13-1 (for the saturated analog), 1590372-40-9 (for the piperidylidene)	[7][8]
Molecular Formula	C₁₄H₂₃NO₄	[7]
Molecular Weight	269.34 g/mol	[9]
Appearance	Typically a colorless to pale yellow oil	[7]
Boiling Point	~339 °C at 760 mmHg (Predicted)	[7]
Density	~1.05 g/cm³ (Predicted)	[7]

Synthesis and Mechanistic Insights: The Horner-Wadsworth-Emmons Approach

The most reliable and widely adopted method for synthesizing Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction.[10][11] This olefination reaction is superior to the classical Wittig reaction for this purpose due to the higher nucleophilicity of the phosphonate carbanion and the straightforward aqueous workup to remove the phosphate byproduct.[12] The HWE reaction is renowned for its high stereoselectivity, typically yielding the thermodynamically more stable (E)-alkene.[13]

The reaction proceeds via the condensation of a stabilized phosphonate carbanion with a ketone. In this case, the reactants are N-Boc-3-piperidinone and a phosphonate reagent such as triethyl phosphonoacetate.

Mechanism:

• Deprotonation: A base (e.g., Sodium Hydride, NaH) abstracts the acidic proton alpha to the phosphonate and ester groups, generating a highly nucleophilic phosphonate carbanion.

• Nucleophilic Attack: The carbanion attacks the electrophilic carbonyl carbon of N-Boc-3-piperidinone. This step is typically the rate-limiting step.[10]

• Oxaphosphetane Formation: The initial adduct cyclizes to form a four-membered oxaphosphetane intermediate.

• Elimination: The oxaphosphetane collapses, eliminating a stable dialkylphosphate salt and forming the target alkene. The stereochemical course of the reaction favors the formation of the (E)-isomer due to steric repulsion in the transition state leading to the oxaphosphetane.[13]

Caption: Horner-Wadsworth-Emmons reaction pathway.

Experimental Protocol: Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

This protocol is a representative example based on established HWE reaction principles.[14] Researchers should optimize conditions based on their specific laboratory setup and scale.

• Preparation: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (Nitrogen or Argon), add anhydrous tetrahydrofuran (THF). Cool the flask to 0 °C in an ice bath.

• Base Addition: Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise to the stirred THF.

• Ylide Formation: Slowly add triethyl phosphonoacetate (1.1 equivalents) dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. The evolution of hydrogen gas should cease, indicating complete formation of the phosphonate carbanion.

• Ketone Addition: Re-cool the reaction mixture to 0 °C. Add a solution of N-Boc-3-piperidinone (1.0 equivalent) in anhydrous THF dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (12-18 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Quenching: Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).[15] Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure product.[15]

The Strategic Role in Synthetic Transformations

The power of Ethyl 2-(1-Boc-3-piperidylidene)acetate lies in the distinct reactivity of its functional groups, which can be addressed sequentially to build molecular complexity.

Caption: Key synthetic transformations of the intermediate.

• Reduction of the Exocyclic Double Bond: This is arguably the most valuable transformation. Catalytic hydrogenation can reduce the double bond to a single bond, creating a new stereocenter at the C3 position of the piperidine ring. The use of chiral catalysts (asymmetric hydrogenation) allows for the selective synthesis of either the (R) or (S) enantiomer of the resulting saturated ester, Ethyl 2-(1-Boc-3-piperidyl)acetate. This is a critical step for producing enantiomerically pure APIs.

• Removal of the Boc-Protecting Group: The Boc group is stable to a wide range of reaction conditions but can be efficiently removed using strong acids, such as trifluoroacetic acid (TFA) in dichloromethane (DCM) or hydrochloric acid (HCl) in dioxane.[5] This unmasks the piperidine nitrogen, making it available for subsequent N-alkylation or N-acylation reactions.

• Modification of the Ester: The ethyl ester can be hydrolyzed to the corresponding carboxylic acid under basic conditions (e.g., using lithium hydroxide). This acid can then participate in amide bond couplings or other carboxylate chemistries.

Case Study: A Key Building Block for Ibrutinib

Ibrutinib (Imbruvica®) is a potent, orally administered inhibitor of Bruton's tyrosine kinase (BTK) used in the treatment of various B-cell cancers.[16][17] Its structure features a chiral (R)-3-aminopiperidine moiety linked to a pyrazolopyrimidine core. Ethyl 2-(1-Boc-3-piperidylidene)acetate serves as an excellent precursor for constructing this critical chiral fragment.

Synthetic Workflow for Ibrutinib via the Intermediate

The synthesis leverages the sequential reactivity discussed previously. The overall strategy involves creating the chiral piperidine piece, deprotecting it, coupling it to the heterocyclic core, and performing a final acylation.

Caption: Generalized workflow for Ibrutinib synthesis.

Note: The exact synthetic route may vary, and other transformations, such as converting the ester to a leaving group (e.g., mesylate), are also employed in industrial syntheses.[16][18]

Representative Protocol: Boc Deprotection and Acylation

This protocol illustrates the final steps in the Ibrutinib synthesis, starting from the coupled and deprotected amine intermediate.[17][19]

• Dissolution: Dissolve the (R)-amine intermediate (1.0 equivalent) and a suitable base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.5-2.0 equivalents), in an anhydrous aprotic solvent like dichloromethane (DCM) or THF in a reaction vessel.

• Cooling: Cool the solution to a low temperature, typically 0 °C or below, to control the exothermicity of the acylation.

• Acylation: Slowly add a solution of acryloyl chloride (1.1 equivalents) in the same anhydrous solvent to the stirred amine solution.

• Reaction: Maintain the low temperature for a period (e.g., 1-2 hours) and then allow the reaction to warm to room temperature. Stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Workup: Quench the reaction with water or a mild aqueous acid (e.g., citric acid solution).[18] Separate the organic layer. Wash the organic phase sequentially with aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude Ibrutinib.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) or by column chromatography to obtain Ibrutinib of high purity.[18]

Conclusion and Future Outlook

Ethyl 2-(1-Boc-3-piperidylidene)acetate is more than just a chemical; it is a testament to the power of strategic intermediate design in pharmaceutical synthesis. Its carefully arranged functional groups provide a predictable and controllable platform for introducing stereochemistry and building molecular complexity. The successful application of this intermediate in the synthesis of a complex API like Ibrutinib underscores its value to the drug development community. As medicinal chemistry continues to demand more intricate and stereochemically defined molecules, the role of versatile and intelligently designed intermediates such as Ethyl 2-(1-Boc-3-piperidylidene)acetate will only continue to grow in significance.

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Stereochemistry and E/Z Isomerism of Ethyl 2-(1-Boc-3-piperidylidene)acetate: A Comprehensive Technical Guide

Executive Summary

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a highly versatile, functionalized building block utilized extensively in modern drug discovery. It serves as a critical intermediate in the synthesis of complex spirocycles, diazaspiroalkanes, and functionalized piperidines—most notably in the development of Janus Kinase (JAK) inhibitors like Delgocitinib [1].

The defining structural feature of this molecule is its exocyclic α,β -unsaturated ester, which introduces a critical stereochemical node: E/Z isomerism . Because the spatial orientation of the ester group dictates the trajectory of downstream functionalizations (such as asymmetric hydrogenations or Michael additions), controlling, assigning, and validating these isomers is a foundational requirement for synthetic chemists.

Synthesis via Horner-Wadsworth-Emmons (HWE) Olefination

The standard and most efficient methodology for constructing the exocyclic double bond of Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) olefination of 1-Boc-3-piperidone [1].

Causality of Reagent Selection

While the classic Wittig reaction is a staple for olefination, the HWE reaction is heavily favored for synthesizing α,β -unsaturated esters for three specific reasons:

• Nucleophilicity: Phosphonate carbanions (ylides generated from triethyl phosphonoacetate) are significantly more nucleophilic than their phosphonium counterparts. This is crucial when attacking sterically hindered cyclic ketones like 3-piperidone, where the adjacent bulky N-Boc group impedes trajectory.

• Thermodynamic Control: The HWE reaction generally provides higher stereoselectivity for the conjugated ester.

• Workup Efficiency: The HWE reaction yields a water-soluble diethyl phosphate by-product. This allows for a streamlined aqueous workup, completely bypassing the notorious chromatographic nightmare of separating triphenylphosphine oxide generated in Wittig reactions.

Fig 1: Horner-Wadsworth-Emmons olefination pathway yielding E/Z 3-piperidylidene acetates.

Stereochemical Assignment: CIP Rules & NMR Dynamics

The assignment of E and Z isomers in the 3-piperidylidene system is not immediately intuitive and relies on strict adherence to the Cahn-Ingold-Prelog (CIP) priority rules, validated by 1 H NMR spectroscopy [2, 3].

Cahn-Ingold-Prelog (CIP) Priority

To assign the geometry, we must evaluate the priorities at the two ends of the exocyclic C=C bond:

• At the C3 position (Piperidine Ring): The C2 methylene is attached directly to the Boc-protected nitrogen (Atomic No. 7). The C4 methylene is attached to another carbon (Atomic No. 6). Therefore, C2 > C4 .

• At the Exocyclic α -Carbon: The ester group (-COOEt) contains oxygen atoms and takes strict priority over the hydrogen atom. Therefore, -COOEt > -H .

• (Z)-Isomer: The high-priority -COOEt group and the high-priority C2 group are on the same side.

• (E)-Isomer: The high-priority -COOEt group and the high-priority C2 group are on opposite sides.

Fig 2: Cahn-Ingold-Prelog (CIP) priority assignments for the 3-piperidylidene system.

The Definitive Role of NMR Deshielding

The absolute configuration of the isolated isomers is confirmed via 1 H NMR. The carbonyl oxygen of the ester group possesses a strong magnetic anisotropy that deshields the protons situated cis to it in space, pushing their chemical shifts downfield [2].

• In the (E)-isomer , the -COOEt group is cis to the C4 methylene. The C4 protons are deshielded.

• In the (Z)-isomer , the -COOEt group is cis to the C2 methylene. The C2 protons are deshielded.

Quantitative NMR Data Comparison

Parameter	(E)-Ethyl 2-(1-Boc-3-piperidylidene)acetate	(Z)-Ethyl 2-(1-Boc-3-piperidylidene)acetate	Diagnostic Rationale
Spatial Arrangement	-COOEt is cis to C4	-COOEt is cis to C2	Based on CIP priorities (C2 > C4).
1 H NMR: C2 Protons	∼ 3.40 - 3.60 ppm	∼ 4.00 - 4.20 ppm (Deshielded)	Carbonyl anisotropic deshielding in Z-isomer.
1 H NMR: C4 Protons	∼ 2.80 - 3.00 ppm (Deshielded)	∼ 2.30 - 2.50 ppm	Carbonyl anisotropic deshielding in E-isomer.
1 H NMR: Olefinic H	∼ 5.65 ppm (cis to C2)	∼ 5.75 ppm (cis to C4)	Subtle variations based on ring conformation.

Experimental Protocol: Self-Validating Synthesis

The following protocol details the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate. It is designed as a self-validating system, ensuring the chemist can verify the success of each phase before proceeding.

Step 1: Ylide Generation (Activation Phase)

• To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and an argon inlet, add NaH (60% dispersion in mineral oil, 1.20 eq, 12.0 mmol). Causality: Argon is required because the resulting phosphonate carbanion is highly moisture-sensitive and will prematurely protonate in ambient air.

• Wash the NaH with anhydrous hexanes (2 x 10 mL) to remove the mineral oil, decanting the solvent carefully via syringe. Causality: Mineral oil can interfere with the chromatographic isolation of the relatively non-polar product.

• Suspend the purified NaH in anhydrous THF (20 mL) and cool the suspension to 0 °C using an ice-water bath.

• Add triethyl phosphonoacetate (1.20 eq, 12.0 mmol) dropwise.

• Self-Validation Check: The addition will result in immediate effervescence (H 2​ gas evolution). The turbid suspension will transition to a clear, pale-yellow solution within 30 minutes, visually confirming complete deprotonation and active ylide formation.

Step 2: Olefination (Coupling Phase)

• Dissolve 1-Boc-3-piperidone (1.00 eq, 10.0 mmol) in anhydrous THF (10 mL).

• Add this ketone solution dropwise to the ylide solution at 0 °C over 15 minutes to maintain the internal temperature and suppress aldol-type side reactions.

• Remove the ice bath and allow the reaction to warm to room temperature. Stir for 5 hours.

• Self-Validation Check: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). Crucial Note: 1-Boc-3-piperidone lacks an extended chromophore and has weak UV absorbance. You must use a KMnO 4​ stain to visualize the starting material. The product will appear as a new, strongly UV-active spot (due to the conjugated ester) at a higher Rf.

Step 3: Quench and Isolation

• Quench the reaction by slowly adding saturated aqueous NH 4​ Cl (20 mL) at 0 °C.

• Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purify the crude residue via silica gel flash chromatography (gradient elution: 5% to 20% EtOAc in Hexanes) to afford the product as a mixture of E/Z isomers.

References

• Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders. ACS Publications.1

• New N-Carbamate-2-Methoxy-3-Piperidones as Precursors of Highly Functionalized Piperidines. University of Regensburg.2

• Structural investigations on betacyanin pigments by LC NMR and 2D NMR spectroscopy. ResearchGate.3

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Thermodynamic stability of Ethyl 2-(1-Boc-3-piperidylidene)acetate isomers

An In-Depth Technical Guide to the Thermodynamic Stability and Isomerization Dynamics of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Executive Summary

The synthesis of highly three-dimensional spirocyclic scaffolds has become a cornerstone in modern drug discovery, particularly in the development of Janus kinase (JAK) inhibitors such as Delgocitinib (JTE-052)[1]. A critical intermediate in these synthetic pathways is Ethyl 2-(1-Boc-3-piperidylidene)acetate , typically accessed via the Horner-Wadsworth-Emmons (HWE) olefination of 1-Boc-3-piperidone. Because the exocyclic double bond is formed as a mixture of E and Z isomers[2], understanding the thermodynamic stability and controlling the isomerization of this intermediate is vital for downstream stereoselective transformations.

This whitepaper provides a comprehensive analysis of the thermodynamic drivers governing the E/Z ratio, details self-validating protocols for kinetic synthesis and thermodynamic equilibration, and outlines analytical methods for structural assignment.

Stereochemical Framework & CIP Assignment

To accurately discuss the thermodynamic stability of Ethyl 2-(1-Boc-3-piperidylidene)acetate, we must first establish the Cahn-Ingold-Prelog (CIP) priorities around the C3 exocyclic double bond.

• Ring Priorities (C3): The double bond is located at the C3 position of the piperidine ring. We compare the two paths around the ring: C2 (bonded to N1) versus C4 (bonded to C5). Because Nitrogen (atomic number 7) has a higher priority than Carbon (atomic number 6), the C2 methylene group is the high-priority substituent on the ring.

• Exocyclic Priorities (Cα): The exocyclic carbon is bonded to an ester group (-COOEt) and a hydrogen atom. The -COOEt group is the high-priority substituent .

Isomer Definitions:

• (Z)-Isomer: The high-priority groups (C2 and -COOEt) are on the same side of the double bond.

• (E)-Isomer: The high-priority groups (C2 and -COOEt) are on opposite sides of the double bond.

Conformational Analysis & Thermodynamic Stability

The thermodynamic preference of the system is dictated by the minimization of steric clash and allylic A(1,3) strain.

In the (Z)-isomer , the bulky ester group (-COOEt) is cis to the C2 methylene group. Because C2 is directly adjacent to the N1-Boc group, the spatial proximity between the ester moiety and the massive tert-butoxycarbonyl protecting group creates severe steric repulsion.

Conversely, in the (E)-isomer , the ester group is cis to the C4 methylene group. C4 is a standard aliphatic carbon attached to C5, keeping the ester group far away from the N-Boc shielding cone. Consequently, the (E)-isomer represents the global energy minimum of the system and is the thermodynamically favored product.

Caption: Energy landscape showing the thermodynamic preference for the E-isomer.

Thermodynamic Data & Equilibration Metrics

Under standard kinetic HWE conditions, the reaction yields a near 1:1 to 60:40 mixture of E/Z isomers[2]. To funnel the material into the desired (E)-configuration, thermodynamic equilibration is required.

Table 1: Thermodynamic Parameters and E/Z Ratios

Reaction Phase	Catalyst / Reagent	Temperature	Dominant Control	E:Z Ratio
Initial HWE	NaH, THF	0 °C to RT	Kinetic	~ 60:40
Base Equilibration	DBU, THF	66 °C (Reflux)	Thermodynamic	~ 80:20
Radical Isomerization	I₂, Toluene	110 °C (Reflux)	Thermodynamic	> 95:5

Self-Validating Experimental Protocols

The following workflows detail the causality behind the synthetic choices, ensuring a robust, self-validating system.

Caption: Workflow of HWE olefination and thermodynamic equilibration to the E-isomer.

Protocol A: Kinetic Synthesis via HWE Olefination

Causality: Sodium hydride (NaH) is utilized to ensure irreversible, complete deprotonation of the phosphonoacetate. The reaction is initiated at 0 °C to suppress the competitive enolization of 1-Boc-3-piperidone, which would otherwise lead to self-condensation[1].

• Preparation: Suspend NaH (60% dispersion in mineral oil, 1.2 eq) in anhydrous THF (0.2 M) under an inert argon atmosphere. Cool the suspension to 0 °C.

• Ylide Formation: Add triethyl phosphonoacetate (1.2 eq) dropwise over 15 minutes. Self-Validation: The evolution of H₂ gas will be visible. Stir until gas evolution ceases and the solution becomes completely clear, indicating quantitative ylide formation.

• Addition: Dissolve 1-Boc-3-piperidone (1.0 eq) in a minimal amount of anhydrous THF and add dropwise to the ylide solution at 0 °C.

• Propagation: Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench & Extract: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate. The crude product is a kinetic mixture of E and Z isomers.

Protocol B: Radical-Mediated Thermodynamic Isomerization

Causality: Iodine acts as a radical initiator. The reversible addition of the iodine radical to the exocyclic π-bond breaks the double bond, allowing free rotation around the resulting C3-Cα σ-bond. As the radical eliminates, the molecule relaxes into the thermodynamically favored (E)-geometry.

• Preparation: Dissolve the crude E/Z mixture from Protocol A in anhydrous toluene (0.1 M).

• Catalysis: Add catalytic iodine (I₂, 0.05 eq).

• Equilibration: Heat the mixture to reflux (110 °C) for 12 hours shielded from light.

• Self-Validation (NMR Tracking): Do not rely on TLC, as the E and Z isomers typically co-elute. Pull a 0.1 mL aliquot, concentrate, and run a crude ¹H NMR. The disappearance of the deshielded C2 protons of the Z-isomer confirms the equilibration is complete (see Section 5).

• Workup: Cool to room temperature, wash with saturated aqueous Na₂S₂O₃ to quench the iodine, dry, and concentrate to yield the pure (E)-isomer.

Analytical Characterization: NMR Causality

Differentiating the E and Z isomers of Ethyl 2-(1-Boc-3-piperidylidene)acetate relies on the anisotropic deshielding effect of the ester carbonyl group.

• Assigning the (Z)-Isomer: In the Z-configuration, the ester carbonyl is cis to the C2 methylene group. The proximity of the carbonyl oxygen heavily deshields the C2 protons. In the ¹H NMR spectrum, the C2 protons of the Z-isomer will appear significantly downfield (typically ~4.2 - 4.5 ppm) compared to standard piperidine shifts.

• Assigning the (E)-Isomer: In the E-configuration, the ester carbonyl is cis to the C4 methylene group. Consequently, the C4 protons experience the deshielding effect (shifting to ~2.8 - 3.1 ppm), while the C2 protons return to a more shielded, standard chemical shift (~3.4 - 3.6 ppm).

By integrating the distinct C2 proton signals of the mixture, researchers can precisely calculate the E/Z thermodynamic ratio.

References

• Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link][1]

• Enecarbamates as Platforms for the Synthesis of Diverse Polycyclic Scaffolds Source: White Rose eTheses Online (University of Leeds) URL:[Link][2]

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An In-depth Technical Guide to the Molecular Weight and Exact Mass of Ethyl 2-(1-Boc-3-piperidylidene)acetate

For Immediate Release

Raleigh, NC – April 3, 2026 – This technical guide, authored for researchers, scientists, and professionals in drug development, provides a detailed analysis of the molecular weight and exact mass of Ethyl 2-(1-Boc-3-piperidylidene)acetate, a key intermediate in the synthesis of complex pharmaceutical compounds. This document elucidates the fundamental principles differentiating these two crucial molecular metrics and offers a clear, actionable framework for their determination and application in a research and development setting.

Executive Summary

The precise characterization of chemical intermediates is a cornerstone of modern pharmaceutical development. Among the critical parameters for any given compound are its molecular weight and exact mass. While often used interchangeably in general discussion, these two values are distinct and serve different, yet complementary, purposes in chemical analysis and structural elucidation. This guide will dissect these concepts using Ethyl 2-(1-Boc-3-piperidylidene)acetate as a case study, providing both the theoretical underpinnings and practical data.

Introduction: The Significance of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a heterocyclic organic compound that serves as a valuable building block in medicinal chemistry. Its structure, featuring a piperidine ring with a protected amine and an exocyclic double bond conjugated to an ester, offers multiple points for synthetic modification. This versatility makes it an important precursor for the synthesis of a variety of biologically active molecules, including but not limited to, enzyme inhibitors and receptor modulators. The tert-butoxycarbonyl (Boc) protecting group ensures controlled reactivity at the nitrogen atom, a common strategy in multi-step organic synthesis.

Given its role as a synthetic intermediate, the unambiguous confirmation of its identity and purity is paramount. This begins with a thorough understanding of its fundamental physicochemical properties, namely its molecular weight and exact mass.

Determining the Molecular Formula

To accurately calculate the molecular weight and exact mass, the definitive molecular formula must first be established. This is derived by systematically deconstructing the compound's name and structure.

The base structure is "Ethyl 2-(3-piperidinylidene)acetate". According to the PubChem database, the molecular formula for this unprotected compound is C₉H₁₅NO₂.[1] The "1-Boc" prefix indicates the addition of a tert-butoxycarbonyl (Boc) protecting group to the nitrogen atom of the piperidine ring. The molecular formula of a Boc group is C₅H₉O₂.

To form the final compound, the Boc group replaces the hydrogen atom on the nitrogen of the piperidine ring. Therefore, the molecular formula of Ethyl 2-(1-Boc-3-piperidylidene)acetate is calculated as follows:

• C₉H₁₅NO₂ (Ethyl 2-(3-piperidinylidene)acetate)

• + C₅H₉O₂ (Boc group)

• - H (Hydrogen atom removed from the nitrogen)

• = C₁₄H₂₃NO₄

Thus, the definitive molecular formula for Ethyl 2-(1-Boc-3-piperidylidene)acetate is C₁₄H₂₃NO₄ .

Molecular Weight vs. Exact Mass: A Critical Distinction

In the realm of chemical analysis, particularly in mass spectrometry, the terms "molecular weight" and "exact mass" are not synonymous. Understanding their difference is crucial for accurate data interpretation.

• Molecular Weight (or Molar Mass) : This is a weighted average of the masses of all the naturally occurring isotopes of the elements in a molecule. The calculation uses the standard atomic weights of the elements as found on the periodic table, which themselves are weighted averages of the isotopic masses based on their natural abundance. Molecular weight is typically expressed in atomic mass units (amu) or grams per mole ( g/mol ).

• Exact Mass : This is the calculated mass of a molecule based on the mass of the most abundant isotope of each element. It is a monoisotopic mass, meaning it does not account for the natural isotopic distribution. Exact mass is a critical parameter in high-resolution mass spectrometry (HRMS), where it is used for the precise determination of elemental composition.

Quantitative Data Summary

The calculated molecular weight and exact mass for Ethyl 2-(1-Boc-3-piperidylidene)acetate (C₁₄H₂₃NO₄) are presented in the table below.

Parameter	Value
Molecular Formula	C₁₄H₂₃NO₄
Molecular Weight	269.34 g/mol
Exact Mass	269.16271 u

Experimental Protocols

Calculation of Molecular Weight

The molecular weight is calculated by summing the standard atomic weights of each atom in the molecular formula. The standard atomic weights are:

• Carbon (C): 12.011 u[2][3][4]

• Hydrogen (H): 1.008 u[5][6][7][8][9]

• Nitrogen (N): 14.007 u[10][11][12][13][14]

• Oxygen (O): 15.999 u[15][16][17]

Calculation: (14 x 12.011) + (23 x 1.008) + (1 x 14.007) + (4 x 15.999) = 269.34 g/mol

Calculation of Exact Mass

The exact mass is calculated using the mass of the most abundant isotope for each element:

• ¹²C: 12.000000 u

• ¹H: 1.007825 u

• ¹⁴N: 14.003074 u

• ¹⁶O: 15.994915 u

Calculation: (14 x 12.000000) + (23 x 1.007825) + (1 x 14.003074) + (4 x 15.994915) = 269.16271 u

Visualizing the Molecular Structure

A clear representation of the molecular structure is essential for understanding its chemical properties and reactivity.

Figure 1. Chemical structure of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Conclusion

The precise determination of molecular weight and exact mass is a fundamental requirement in the synthesis and characterization of pharmaceutical intermediates like Ethyl 2-(1-Boc-3-piperidylidene)acetate. This guide has provided a comprehensive overview of the calculation of these values based on the compound's molecular formula, C₁₄H₂₃NO₄. A clear understanding of the distinction between these two metrics is essential for all researchers and scientists in the field of drug development, as it directly impacts the accuracy of analytical data and the successful progression of synthetic chemistry endeavors.

References

• PubChem. Ethyl 2-(3-piperidinylidene)acetate. National Center for Biotechnology Information. Available from: [Link]

• Commission on Isotopic Abundances and Atomic Weights. Atomic Weight of Hydrogen. IUPAC. Available from: [Link]

• Commission on Isotopic Abundances and Atomic Weights. Atomic Weight of Nitrogen. IUPAC. Available from: [Link]

• Britannica. Nitrogen. Available from: [Link]

• Quora. How heavy is one atom of hydrogen? Available from: [Link]

• Quora. What is the atomic mass of carbon? Available from: [Link]

• Commission on Isotopic Abundances and Atomic Weights. Atomic Weight of Oxygen. IUPAC. Available from: [Link]

• SEG Wiki. Carbon. Available from: [Link]

• National Institute of Standards and Technology. Atomic Weights and Isotopic Compositions for Nitrogen. Available from: [Link]

• nglos324. oxygen. Available from: [Link]

• McGraw Hill's AccessScience. Hydrogen. Available from: [Link]

• Wikipedia. Hydrogen. Available from: [Link]

• PubChem. Nitrogen. National Center for Biotechnology Information. Available from: [Link]

• PubChem. Hydrogen. National Center for Biotechnology Information. Available from: [Link]

• Royal Society of Chemistry. Nitrogen. Available from: [Link]

• Isotopes Matter. Atomic Weight Calculator. Available from: [Link]

• Pearson. Why is the atomic weight of carbon reported as 12.011. Available from: [Link]

• National Institute of Standards and Technology. Oxygen, atomic. NIST Chemistry WebBook. Available from: [Link]

• Chemical Substance Information. ETHYL 2-(3-OXO-2-PIPERAZINYLIDENE)ACETATE. Available from: [Link]

• Testbook. What is the mass of one atom of Oxygen? Available from: [Link]

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• Biological Magnetic Resonance Bank. Molecular Mass Calculator. Available from: [Link]

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Literature Review and Technical Guide: Synthesis Pathways of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Executive Summary

The synthesis of highly functionalized, three-dimensional spirocyclic scaffolds has become a cornerstone in modern drug discovery, particularly for designing selective kinase inhibitors. A critical intermediate in these synthetic routes is Ethyl 2-(1-Boc-3-piperidylidene)acetate (CAS: 1590372-40-9). This technical whitepaper provides an in-depth analysis of the synthesis pathways for this intermediate, focusing on mechanistic causality, stereochemical considerations, and field-proven experimental protocols.

As demonstrated in the discovery of the Janus Kinase (JAK) inhibitor Delgocitinib (JTE-052), the construction of spirocyclic motifs often relies on the robust olefination of 1-Boc-3-piperidone[1]. This guide evaluates the primary synthetic methodologies—specifically the Horner-Wadsworth-Emmons (HWE) reaction and the Wittig reaction—providing researchers with self-validating protocols for scalable production.

Mechanistic Rationale: Pathway Selection

The conversion of 1-Boc-3-piperidone to an exocyclic α,β -unsaturated ester requires a carbon-carbon double bond formation strategy. The asymmetry of the 3-piperidone ring dictates that the resulting olefin will be a mixture of E and Z isomers.

The Horner-Wadsworth-Emmons (HWE) Pathway (Preferred)

The HWE olefination utilizes a phosphonate ester (triethyl phosphonoacetate) and a strong base (e.g., Sodium Hydride, NaH).

• Causality of Reagent Choice: NaH is selected as a non-nucleophilic base to irreversibly deprotonate the phosphonoacetate, driving the quantitative formation of the nucleophilic carbanion. Tetrahydrofuran (THF) is utilized as an aprotic solvent to stabilize the transition state without quenching the carbanion.

• Thermodynamic Advantage: Unlike the Wittig reaction, the HWE reaction produces water-soluble dialkyl phosphate byproducts. This allows for rapid purification via simple aqueous extraction, preventing the tedious chromatographic separation of triphenylphosphine oxide.

The Wittig Pathway (Alternative)

The Wittig reaction employs ethyl (triphenylphosphoranylidene)acetate.

• Causality of Reagent Choice: This stabilized ylide can react directly with the ketone without the need for a strong base, making it suitable if base-sensitive functional groups are present.

• Limitation: The generation of stoichiometric triphenylphosphine oxide complicates scale-up and purification, making HWE the industry standard for this specific transformation.

Mechanistic pathway of the Horner-Wadsworth-Emmons olefination.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocol is adapted from the validated synthesis of Delgocitinib intermediates[1]. The protocol is designed as a self-validating system, incorporating in-process checks to confirm reaction progress.

Standard Operating Procedure: HWE Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Reagents Required:

• 1-Boc-3-piperidone (10.0 mmol, 2.0 g)

• Triethyl phosphonoacetate (12.1 mmol, 2.39 mL)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (12.1 mmol, 482 mg)

• Anhydrous Tetrahydrofuran (THF) (30 mL)

Step-by-Step Methodology:

• Ylide Generation: To a flame-dried, argon-purged round-bottom flask, add the NaH suspension in anhydrous THF. Cool the mixture to 0 °C using an ice bath. Dropwise, add triethyl phosphonoacetate.

  • Validation Check: The evolution of hydrogen gas ( H2​ ) will be observed. Stir for 0.5 h at 0 °C until gas evolution ceases, indicating complete deprotonation and carbanion formation.

• Electrophilic Addition: Slowly add 1-Boc-3-piperidone (dissolved in a minimal amount of THF) to the activated ylide mixture at 0 °C. Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 5 h.

  • Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane:EtOAc solvent system. The disappearance of the ketone spot and the appearance of a new, UV-active spot confirms the conversion.

• Quenching & Extraction: Quench the reaction carefully by the dropwise addition of distilled H2​O at 0 °C to neutralize unreacted NaH. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Washing & Drying: Wash the combined organic layers with saturated aqueous NaCl (brine) to remove residual water and water-soluble phosphate byproducts. Dry the organic layer over anhydrous Na2​SO4​ .

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, n-hexane:EtOAc = 4:1) to afford the target compound as a mixture of E/Z isomers[1].

Step-by-step experimental workflow for the HWE synthesis.

Quantitative Data & Yield Comparison

The choice of synthetic pathway directly impacts the yield, scalability, and purification efficiency. Table 1 summarizes the comparative metrics between the HWE and Wittig methodologies for synthesizing Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Parameter	Horner-Wadsworth-Emmons (HWE)	Wittig Reaction
Active Reagent	Triethyl phosphonoacetate	Ethyl (triphenylphosphoranylidene)acetate
Base Required	Strong (NaH, KOtBu, or DBU)	None (Stabilized Ylide)
Reaction Temperature	0 °C to Room Temperature	Room Temperature to Reflux
Reaction Time	5 - 6 hours	12 - 24 hours
Typical Yield	85% - 92%	65% - 75%
Byproduct Profile	Water-soluble diethyl phosphate	Organic-soluble triphenylphosphine oxide
Purification Difficulty	Low (Aqueous wash removes byproducts)	High (Requires extensive chromatography)
Scalability	Excellent (Preferred for API synthesis)	Moderate (Phosphine oxide limits scale)

Downstream Applications in Drug Development

The synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate is rarely an end-goal; rather, it is a highly versatile intermediate. The exocyclic double bond serves as a prime candidate for 1,4-Michael additions or cycloadditions to build complex, three-dimensional spirocycles.

For instance, in the development of Delgocitinib (JTE-052), this exact intermediate undergoes a 1,4-addition with methanolic ammonia, followed by subsequent cyclization steps to form a diazaspiroalkane scaffold[1]. This three-dimensional architecture is critical for binding within the ATP-binding pocket of Janus kinases, offering superior physicochemical properties and selectivity compared to flat, heteroaromatic kinase inhibitors.

References

• Noji, S., Hara, Y., Miura, T., Yamanaka, H., Maeda, K., Hori, A., ... & Shiozaki, M. (2020). "Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders." Journal of Medicinal Chemistry, 63(13), 7163-7185. 1

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Protocols & Analytical Methods

Synthesis protocol for Ethyl 2-(1-Boc-3-piperidylidene)acetate from 1-Boc-3-piperidone

Application Note & Synthesis Protocol: Ethyl 2-(1-Boc-3-piperidylidene)acetate

Introduction

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a valuable building block in medicinal chemistry and drug development. The exocyclic α,β-unsaturated ester moiety on the piperidine ring provides a versatile handle for various chemical transformations, including Michael additions and conjugate additions, which are pivotal in the synthesis of complex heterocyclic scaffolds. The 1-Boc-3-piperidone starting material is a readily available cyclic ketone, making this synthesis an efficient entry point to a diverse range of substituted piperidine derivatives.[1] This document provides a detailed protocol for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate from 1-Boc-3-piperidone, leveraging the Horner-Wadsworth-Emmons reaction.

Reaction Principle: The Horner-Wadsworth-Emmons Olefination

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful and widely used method for the formation of carbon-carbon double bonds, offering significant advantages over the classical Wittig reaction.[2][3] The HWE reaction employs a phosphonate carbanion, which is generated by deprotonating a phosphonate ester with a suitable base.[4] This carbanion is generally more nucleophilic than the corresponding Wittig ylide, allowing it to react efficiently with a broader range of aldehydes and ketones, including sterically hindered ones.[2]

A key advantage of the HWE reaction is the straightforward removal of the phosphate byproduct, which is typically water-soluble, simplifying the purification of the desired alkene product.[2] Furthermore, the reaction often exhibits a high degree of stereoselectivity, predominantly forming the (E)-alkene.[5][6] This stereochemical outcome is attributed to the thermodynamic stability of the transition state leading to the trans-alkene.[4][6]

The reaction proceeds through the following key steps:

• Deprotonation: A base abstracts a proton from the α-carbon of the phosphonate ester, forming a stabilized phosphonate carbanion.[4]

• Nucleophilic Addition: The phosphonate carbanion attacks the electrophilic carbonyl carbon of the ketone (1-Boc-3-piperidone), forming a tetrahedral intermediate.[3][5]

• Elimination: This intermediate collapses to form an oxaphosphetane, which then fragments to yield the desired alkene and a water-soluble phosphate byproduct.[5]

Experimental Workflow

Caption: General experimental workflow for the Horner-Wadsworth-Emmons reaction.

Detailed Synthesis Protocol

This protocol details the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate from 1-Boc-3-piperidone using triethyl phosphonoacetate and sodium hydride.

Reagents and Materials

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Amount	Moles (mmol)
1-Boc-3-piperidone	C₁₀H₁₇NO₃	199.25	5.00 g	25.1
Triethyl phosphonoacetate	C₈H₁₇O₅P	224.18	6.75 g (5.67 mL)	30.1
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	1.20 g	30.0
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	-
Saturated aqueous Ammonium Chloride	NH₄Cl	53.49	As needed	-
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	As needed	-
Brine (Saturated aqueous NaCl)	NaCl	58.44	As needed	-
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	As needed	-
Silica Gel (for column chromatography)	SiO₂	60.08	As needed	-

Step-by-Step Procedure

• Preparation of the Phosphonate Anion:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.20 g, 30.0 mmol, 1.2 equiv) under a stream of nitrogen.

  • Carefully wash the sodium hydride with hexanes to remove the mineral oil, then decant the hexanes.

  • Add anhydrous THF (50 mL) to the flask and cool the suspension to 0 °C in an ice bath.

  • Add triethyl phosphonoacetate (5.67 mL, 30.1 mmol, 1.2 equiv) dropwise to the stirred suspension over 15 minutes.

  • After the addition is complete, allow the mixture to stir at 0 °C for 30 minutes, during which time the evolution of hydrogen gas should cease and the solution should become clear, indicating the formation of the phosphonate carbanion.

• Reaction with 1-Boc-3-piperidone:

  • Dissolve 1-Boc-3-piperidone (5.00 g, 25.1 mmol, 1.0 equiv) in anhydrous THF (50 mL).

  • Add the solution of 1-Boc-3-piperidone dropwise to the solution of the phosphonate carbanion at 0 °C over 20 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction mixture at room temperature for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[7]

• Work-up and Purification:

  • Upon completion of the reaction, cool the mixture to 0 °C in an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL).[8]

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).[9][10]

  • Combine the organic layers and wash with brine (50 mL).[8][10]

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Chromatographic Purification:

  • The crude product will be an oil. Purify this crude material by column chromatography on silica gel.[9]

  • A suitable eluent system is a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 30%).

  • Combine the fractions containing the desired product (as determined by TLC analysis) and concentrate under reduced pressure to afford Ethyl 2-(1-Boc-3-piperidylidene)acetate as a clear oil.

Safety Precautions

• Sodium hydride is a flammable solid and reacts violently with water to produce flammable hydrogen gas. Handle with extreme care in a fume hood and under an inert atmosphere.

• Anhydrous THF can form explosive peroxides. Use freshly distilled or inhibitor-free solvent.

• All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (safety glasses, lab coat, gloves) should be worn at all times.

Conclusion

The Horner-Wadsworth-Emmons reaction provides a reliable and efficient method for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate from 1-Boc-3-piperidone. The protocol described herein offers good yields and a straightforward purification procedure, making it a valuable tool for researchers in organic synthesis and medicinal chemistry. The resulting α,β-unsaturated ester is primed for further synthetic manipulations, opening avenues to a wide array of complex nitrogen-containing heterocycles.

References

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• Matsumoto, K., et al. (1999). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction: Computational Investigation on the Reaction Pass and the Stereochemistry in the Reaction of Lithium Enolate Derived from Trimethyl Phosphonoacetate with Acetaldehyde. The Journal of Organic Chemistry, 64(18), 6815-6821. [Link]

• Slideshare. Horner-Wadsworth-Emmons reaction. [Link]

• Bouhlel, E. (1991). The synthesis of [alpha], [beta]-unsaturated esters from ketones with ethyl bis (trifluoroethyl) phosphonoacetate. Digital Repository, Florida Atlantic University. [Link]

• Li, W., et al. (2017). Dialkyl Phosphite-Initiated Cyclopropanation of α,β-Unsaturated Ketones Using α-Ketoesters or Isatin Derivatives. The Journal of Organic Chemistry, 82(5), 2538-2546. [Link]

• Der Pharma Chemica. (2016). Synthesis, characterization and antibacterial evaluation of a new dipeptide analogue. Scholars Research Library, 8(19), 11-17. [Link]

• Ding, W., et al. (2018). One-Pot Synthesis of α,β-Unsaturated Esters, Ketones, and Nitriles from Alcohols and Phosphonium Salts. Synthesis, 50(01), 107-118. [Link]

• Legrand, O., et al. (2005). Efficient synthesis of β'-amino-α,β-unsaturated ketones. Arkivoc, 2005(11), 209-220. [Link]

• Organic Syntheses. Preparation of Horner-Wadsworth-Emmons reagent: methyl 2-benzyloxycarbonylamino-2- (dimethoxy- phosphinyl)acetate. [Link]

• Wang, A., et al. (2012). A novel synthesis of 1-aryl-3-piperidone derivatives. Tetrahedron Letters, 53(36), 4871-4873. [Link]

• Google Patents. (2013). Synthesis method for N-Boc-3-piperidone. CN103204801A.

• Semantic Scholar. (2010). An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-Trisubstituted- -Unsaturated Esters. [Link]

• Royal Society of Chemistry. (2015). Synthesis of α-diazo-β-keto esters, phosphonates and sulfones via acylbenzotriazole-mediated acylation of diazomethyl anion. [Link]

• Sano, S., et al. (2024). Synthesis of Methyl 2-[Bis(benzylthio)phosphoryl]acetate as a Novel Horner–Wadsworth–Emmons-Type Reagent and Its Application. Synlett. [Link]

• OA Monitor Ireland. (2001). Practical synthesis of Z-unsaturated esters by using a new Horner-Emmons reagent, ethyl diphenylphosphonoacetate. [Link]

• Google Patents. (2012). Preparation method for 1-N-BOC-4-acetyl piperidine. CN102775343A.

• Zenodo. (1948). Synthesis of piperidine derivatives. Part II. [Link]

• Open Research@CSIR-NIScPR. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. [Link]

• Organic Syntheses. Ethyl 2-pyridylacetate. [Link]

• International Journal of New Technologies in Science and Engineering. (2016). Preparation of Highly Pure N, N'-Bis-(2-aminoethyl)-1, 2-ethanediamine. [Link]

• Royal Society of Chemistry. (2011). CDI Mediated Monoacylation of Symmetrical Diamines and Selective Acylation of Primary Amines of Unsymmetrical Diamines. [Link]

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Optimized Conditions for the Catalytic Hydrogenation of Ethyl 2-(1-Boc-3-piperidylidene)acetate

An Application Note and Protocol for Researchers

Abstract

This document provides a comprehensive technical guide for the catalytic hydrogenation of Ethyl 2-(1-Boc-3-piperidylidene)acetate to yield the corresponding saturated piperidine derivative, Ethyl 2-(1-Boc-piperidin-3-yl)acetate. Saturated N-heterocycles, particularly piperidines, are privileged scaffolds in modern drug discovery. The selective reduction of the exocyclic α,β-unsaturated ester moiety is a critical transformation for accessing these valuable building blocks. This guide details the underlying chemical principles, explores the optimization of key reaction parameters, presents a robust experimental protocol, and offers insights into potential challenges and safety considerations.

Introduction and Reaction Overview

Catalytic hydrogenation is a cornerstone of organic synthesis, valued for its efficiency, scalability, and clean reaction profile, often producing only the desired product without stoichiometric byproducts.[1] For the synthesis of pharmaceutical intermediates, the reduction of carbon-carbon double bonds is a frequent and vital step.

The substrate, Ethyl 2-(1-Boc-3-piperidylidene)acetate, possesses three potentially reducible functional groups: an exocyclic C=C double bond, an ester carbonyl (C=O), and a tert-butyloxycarbonyl (Boc) protecting group. The primary objective is the chemoselective reduction of the alkene, leaving the ester and the crucial Boc group intact.

Reaction Scheme:

Fortunately, this selectivity is readily achievable. The Boc group is renowned for its stability under neutral catalytic hydrogenation conditions, typically requiring strong acids for removal.[2][3] Furthermore, palladium catalysts, while highly effective for hydrogenating C=C bonds, are notoriously poor at reducing carbonyl groups, especially esters, under mild conditions.[4][5] This poor reactivity is attributed to the weak adsorption of the polarized carbonyl group onto the palladium surface compared to the electron-rich alkene.[5]

Mechanistic Considerations: Heterogeneous Catalysis

The reaction proceeds via a heterogeneous catalytic mechanism, occurring on the surface of a solid metal catalyst suspended in the reaction medium.[6] The most widely accepted model is the Horiuti-Polanyi mechanism, which involves a series of well-defined steps:[7]

• Adsorption: Both molecular hydrogen (H₂) and the alkene moiety of the substrate adsorb onto the active sites of the metal catalyst surface. The H-H bond is cleaved, forming metal-hydride bonds.[8]

• Hydrogen Transfer (Stepwise): A hydrogen atom is transferred from the catalyst surface to one of the carbons of the double bond, forming a half-hydrogenated intermediate attached to the catalyst.[6]

• Second Hydrogen Transfer: A second hydrogen atom is transferred, breaking the carbon-metal bond and forming the final C-H bond.

• Desorption: The saturated product, now only weakly interacting with the catalyst, desorbs back into the solution, freeing the active site for the next catalytic cycle.[6]

Because both hydrogen atoms are delivered from the same catalyst surface, catalytic hydrogenation typically results in syn-addition, where both hydrogens add to the same face of the double bond.[9][10]

Optimization of Experimental Parameters

The success of the hydrogenation hinges on the judicious selection of catalyst, solvent, and reaction conditions. Each parameter offers a lever for optimizing reaction rate, selectivity, and safety.

Catalyst Selection

Heterogeneous catalysts are preferred for their ease of separation and recyclability, which is a significant advantage in both lab-scale and industrial processes.[11]

Catalyst	Typical Loading (w/w)	Pressure	Temperature	Key Characteristics & Rationale
10% Pd/C	5-10%	1-4 bar (15-60 psi)	Room Temp.	Recommended. High activity and excellent chemoselectivity for C=C bonds over C=O bonds.[5] Considered the industry standard for this transformation.
PtO₂ (Adams')	1-5%	1-5 bar (15-75 psi)	Room Temp.	More active than Pd/C. Can reduce aromatic rings.[12] Use with caution; may require more careful monitoring to prevent over-reduction, though unlikely for the ester group under these conditions.
Raney® Ni	10-20%	>30 bar (>450 psi)	>50 °C	A cost-effective but less active alternative. Often requires higher temperatures and pressures. Can be pyrophoric and requires careful handling.
Rh/C	1-5%	1-5 bar (15-75 psi)	Room Temp.	Highly active catalyst, sometimes used for pyridine ring reduction under mild conditions.[13] It is a suitable but often more expensive alternative to Pd/C for simple alkene reductions.

For this specific application, 10% Palladium on Carbon (Pd/C) is the catalyst of choice due to its proven selectivity, high activity under mild conditions, and cost-effectiveness.

Solvent System

The solvent must dissolve the substrate and have adequate hydrogen solubility.

• Ethanol (EtOH) & Methanol (MeOH): These are excellent, widely used solvents for hydrogenation. They effectively dissolve a broad range of organic substrates and have good H₂ solubility. Ethanol is often preferred as it is considered a greener and less toxic solvent than methanol.[14]

• Ethyl Acetate (EtOAc): A common, effective solvent with slightly lower H₂ solubility than alcohols but perfectly suitable for this reaction.

• Tetrahydrofuran (THF): Another viable aprotic option.

• Acetic Acid (AcOH): Not recommended for this substrate. While sometimes used to facilitate the reduction of N-heterocycles like pyridine by forming a pyridinium salt,[12] it would readily cleave the acid-labile Boc protecting group.[2]

Hydrogen Source and Pressure

• Hydrogen Gas (H₂): The most common and efficient hydrogen source.

  • Atmospheric Pressure (Balloon): Sufficient for many small-scale reactions. It is simple and does not require specialized equipment.

  • Elevated Pressure (Parr Shaker / Autoclave): Pressures between 3-4 bar (~45-60 psi) significantly increase the concentration of dissolved hydrogen, accelerating the reaction rate. This is recommended for faster and more complete conversions.

• Transfer Hydrogenation: This method avoids the use of high-pressure H₂ gas. Reagents like ammonium formate (HCOONH₄) or hydrazine (N₂H₄) in the presence of Pd/C can be used to generate hydrogen in situ. This can be a safer and more convenient option for laboratories not equipped for pressure reactions.

Detailed Experimental Protocol

This protocol describes the hydrogenation using the recommended conditions: 10% Pd/C catalyst in ethanol under a positive pressure of H₂ gas.

Materials and Equipment

• Substrate: Ethyl 2-(1-Boc-3-piperidylidene)acetate

• Catalyst: 10% Palladium on Carbon (50% wet with water is recommended for safety)

• Solvent: Anhydrous Ethanol (EtOH)

• Gases: Hydrogen (H₂), Nitrogen (N₂) or Argon (Ar)

• Equipment:

  • Two- or three-neck round-bottom flask

  • Magnetic stirrer and stir bar

  • Hydrogenation apparatus (e.g., Parr shaker) or a balloon setup

  • Vacuum line with an inert gas inlet

  • Filtration setup (Buchner funnel, filter flask)

  • Filtration Aid: Celite® 545 or a similar grade of diatomaceous earth

  • Rotary evaporator

Step-by-Step Procedure

• Reactor Setup: To a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, add Ethyl 2-(1-Boc-3-piperidylidene)acetate (e.g., 5.0 g, 18.6 mmol).

• Solvent Addition: Add anhydrous ethanol (100 mL) to dissolve the substrate completely.

• Catalyst Addition: Under a gentle stream of nitrogen or argon, carefully add 10% Pd/C (50% wet, 500 mg, ~5% w/w relative to substrate). Rationale: Adding the catalyst under an inert atmosphere prevents the dry catalyst powder from becoming airborne and minimizes contact with oxygen.

• System Purge: Securely seal the flask and connect it to the hydrogenation apparatus. Evacuate the flask briefly and backfill with inert gas. Repeat this cycle three times to remove all oxygen.

• Hydrogenation: Evacuate the inert gas and introduce hydrogen gas to the desired pressure (e.g., 3.5 bar / 50 psi). If using a balloon, evacuate the inert gas and backfill with hydrogen from the balloon. Begin vigorous stirring. Rationale: Vigorous stirring is crucial to ensure good mixing of the three phases (solid catalyst, liquid solution, and gas), which maximizes the reaction rate.

• Reaction Monitoring: The reaction is typically complete within 2-6 hours at 50 psi. Progress can be monitored by TLC (staining with potassium permanganate, which visualizes the starting alkene but not the saturated product) or by LC-MS.

• Catalyst Removal (Work-up):

  • Once the reaction is complete, carefully vent the hydrogen and purge the system three times with nitrogen. Never filter the catalyst in the presence of hydrogen or air when the filter cake could become dry.

  • Prepare a pad of Celite® (approx. 1-2 cm thick) in a Buchner funnel and wet it with ethanol.

  • Filter the reaction mixture through the Celite® pad under vacuum. Wash the flask and the filter cake with additional ethanol (2 x 20 mL) to ensure all product is recovered. Rationale: Celite® prevents the fine, black Pd/C particles from passing through the filter paper. The wet catalyst is pyrophoric; keeping the pad wet with solvent during filtration is a critical safety measure.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure using a rotary evaporator. This typically yields the product, Ethyl 2-(1-Boc-piperidin-3-yl)acetate, as a colorless to pale yellow oil of high purity. Further purification via column chromatography is usually not necessary.

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from setup to product isolation.

Caption: Experimental workflow for the catalytic hydrogenation.

Safety and Troubleshooting

• Catalyst Handling: Palladium on carbon, especially after use (when saturated with hydrogen) and when dry, is pyrophoric and can ignite upon contact with air. Always handle in a well-ventilated fume hood and keep the catalyst wetted with solvent until it is properly quenched and disposed of.

• Hydrogen Gas: Hydrogen is highly flammable. Ensure all equipment is properly grounded and free of ignition sources. Perform the reaction in a fume hood rated for explosive gases.

• Incomplete Reaction: If the reaction stalls, potential causes include an inactive catalyst, insufficient hydrogen pressure, or poor stirring. The reaction can be restarted by carefully adding fresh catalyst or increasing the hydrogen pressure.

• Potential Side Reactions: While unlikely under these conditions, forcing the reaction with excessive heat or pressure could lead to the reduction of the ester group. Sticking to the recommended mild conditions is key for chemoselectivity.

References

• Effect of Solvents on Kinetics and Mechanistic Investigation of Highly Substituted Piperidines: Spectrometry Approaches. Google Scholar.
• Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine. Benchchem.
• Reddymasu Sreenivasulu, Kalluri Venkata Sri Ranganath, and Rudraraju Ramesh Raju (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. Asian Journal of Chemistry; Vol. 27, No. 12 (2015), 4358-4360.
• Homogeneous Chemoselective Hydrogenation of Heterocyclic Compounds – The Case of 1,4 Addition on Conjugated C-C and C-O Double Bonds of Arylidene Tetramic Acids. IntechOpen. (2012).
• Asymmetric Autotandem Palladium Catalysis for α,β-Unsaturated Lactones: Merging Olefin and Ester Hydrogenation. CCS Chemistry - Chinese Chemical Society. (2024).
• Hydrogenation with Heterogeneous C
• Heterogeneous Catalytic Hydrogenation.
• Experimental procedure for deprotection of Boc-protected amines. Benchchem.
• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. John Wiley & Sons.
• Amine Protection and Deprotection. Master Organic Chemistry.
• Understanding Heterogeneous Catalytic Hydrogenation by Parahydrogen-Induced Polarization NMR Spectroscopy.
• Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives: history, advances and future directions. Chemical Society Reviews. (2015).
• Enantioselective Ruthenium-Catalyzed Hydrogenation of Substituted 3-Acylamino Pyridinium Salts.
• Formation of C-H Bonds by Reduction of Olefinic Double Bonds. Thieme.
• Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. University of Liverpool Repository.
• Palladium-Catalyzed α,β-Dehydrogenation of Esters and Nitriles. Organic Chemistry Portal.
• Catalytic Hydrogen
• Why can't Pd/C and H2 reduce both the alkene and carbonyl portions of α,β-unsatur
• Why can't Pd/C and H2 reduce both the alkene and carbonyl portions of α,β-unsaturated carbonyls? Chemistry Stack Exchange. (2015).
• Hydrogenation of Double and Triple Bonds. Dalal Institute.
• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. (2026).

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Application Notes and Protocols: Deprotection of the Boc Group in Ethyl 2-(1-Boc-3-piperidylidene)acetate

Introduction

The tert-butyloxycarbonyl (Boc) group is a cornerstone in modern organic synthesis for the protection of amines, valued for its stability across a wide range of chemical conditions.[1][2] Its widespread use in the synthesis of complex molecules, including pharmaceuticals, is due to its robustness against nucleophilic attack, hydrogenolysis, and basic hydrolysis.[1] The removal of the Boc group, a critical step to unmask the amine functionality for subsequent reactions, is most commonly achieved under acidic conditions.[3]

This application note provides a detailed guide for the deprotection of the Boc group from Ethyl 2-(1-Boc-3-piperidylidene)acetate to yield Ethyl 2-(3-piperidylidene)acetate, a valuable intermediate in medicinal chemistry.[4] We will explore the mechanistic underpinnings of acid-catalyzed deprotection and provide detailed, field-proven protocols. Furthermore, we will discuss alternative, milder methods for substrates that are sensitive to strong acids.

Mechanism of Acid-Catalyzed Boc Deprotection

The cleavage of the Boc group in the presence of a strong acid, such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl), proceeds through a well-established mechanism.[5] The reaction is initiated by the protonation of the carbamate oxygen, which weakens the carbonyl bond.[6] This is followed by the loss of the stable tert-butyl cation, which can then be quenched, deprotonate to form isobutylene gas, or in some cases, lead to tert-butylation of other nucleophilic sites in the molecule.[5][7] The resulting carbamic acid is unstable and readily undergoes decarboxylation to release the free amine and carbon dioxide.[3][5]

Caption: Acid-catalyzed deprotection of a Boc-protected amine.

Standard Protocols for Boc Deprotection

The choice of acidic reagent and solvent system is critical and depends on the substrate's stability and the desired workup procedure.

Protocol 1: Deprotection using Trifluoroacetic Acid (TFA) in Dichloromethane (DCM)

This is one of the most common and effective methods for Boc deprotection. TFA is a strong acid that readily cleaves the Boc group, and DCM is an excellent solvent for a wide range of organic compounds.

Materials:

• Ethyl 2-(1-Boc-3-piperidylidene)acetate

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve Ethyl 2-(1-Boc-3-piperidylidene)acetate (1 equivalent) in anhydrous DCM (approximately 0.1-0.2 M concentration).

• Cool the solution to 0 °C using an ice bath.

• Slowly add TFA (5-10 equivalents) to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[8] The deprotected amine will have a lower Rf value on the TLC plate compared to the starting material.[9]

• Upon completion, remove the DCM and excess TFA under reduced pressure.

• Dissolve the residue in a suitable organic solvent such as ethyl acetate.

• Carefully wash the organic layer with saturated aqueous NaHCO₃ solution to neutralize any remaining acid.[8]

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate in vacuo to obtain the crude Ethyl 2-(3-piperidylidene)acetate.[8]

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Deprotection using Hydrochloric Acid (HCl) in 1,4-Dioxane

Using a solution of HCl in an organic solvent is a potent alternative to TFA/DCM and is often used when the substrate is less reactive.[9] The product is typically isolated as the hydrochloride salt, which can be advantageous for purification and stability.

Materials:

• Ethyl 2-(1-Boc-3-piperidylidene)acetate

• 4M HCl in 1,4-dioxane

• Diethyl ether

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve Ethyl 2-(1-Boc-3-piperidylidene)acetate (1 equivalent) in a minimal amount of a suitable solvent, or suspend it directly in the 4M HCl in 1,4-dioxane solution.

• Stir the mixture at room temperature for 1 to 4 hours.[8] Monitor the reaction by TLC or LC-MS.

• Upon completion, the product, Ethyl 2-(3-piperidylidene)acetate hydrochloride, will often precipitate as a solid.

• Collect the solid by filtration and wash it with diethyl ether to remove non-polar impurities.[9]

• The hydrochloride salt can be used directly in subsequent reactions or neutralized with a base to obtain the free amine.

Comparison of Standard Deprotection Protocols

Parameter	Protocol 1: TFA/DCM	Protocol 2: HCl/Dioxane
Reagents	Trifluoroacetic acid, Dichloromethane	4M HCl in 1,4-Dioxane
Reaction Time	1-4 hours[8]	1-4 hours[8][9]
Temperature	0 °C to Room Temperature	Room Temperature
Workup	Aqueous basic wash required[8]	Precipitation and filtration[9]
Product Form	Free amine	Hydrochloride salt
Advantages	Broad applicability, good for less reactive substrates.	Often cleaner reaction, product precipitates.
Disadvantages	TFA is corrosive, workup can be cumbersome.	Dioxane is a potential peroxide former.

Alternative and Milder Deprotection Methods

For substrates containing acid-sensitive functional groups, traditional strong acid methods may be unsuitable.[10] In such cases, several milder alternatives have been developed.

Milder Acidic Conditions

For sensitive molecules, milder protic acids like aqueous phosphoric acid or p-toluenesulfonic acid (pTSA) can be employed.[9] These conditions often require longer reaction times or elevated temperatures but can prevent the degradation of delicate functionalities.

Lewis Acid-Mediated Deprotection

Lewis acids provide a non-protic alternative for Boc cleavage.[9] Reagents such as zinc bromide (ZnBr₂) in a solvent like dichloromethane can effectively remove the Boc group under milder conditions than strong protic acids.[9]

Thermal Deprotection

In some instances, the Boc group can be removed thermally by heating the compound, sometimes in a suitable solvent like boiling water or 2,2,2-trifluoroethanol (TFE), without the need for any acid.[9][10]

Caption: Decision workflow for choosing a Boc deprotection method.

Troubleshooting and Optimization

• Incomplete or Sluggish Reactions: If the deprotection is not proceeding to completion, consider using a stronger acid system, such as switching from TFA/DCM to HCl/dioxane.[9] Increasing the temperature or reaction time may also be beneficial, but should be done cautiously to avoid side reactions.

• Formation of tert-butylated Byproducts: The tert-butyl cation generated during the reaction can alkylate electron-rich aromatic rings or sulfur-containing functional groups.[7] The addition of a scavenger, such as triethylsilane or anisole, can help to trap the tert-butyl cation and prevent these side reactions.

• Monitoring Reaction Progress: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the reaction.[9] The deprotected amine is more polar than the starting material and will have a lower Rf value. Staining with ninhydrin can be used to visualize the amine product, which typically appears as a purple or yellow spot.[9] Liquid Chromatography-Mass Spectrometry (LC-MS) provides more detailed information on the reaction progress and the formation of any byproducts.

Conclusion

The deprotection of the Boc group from Ethyl 2-(1-Boc-3-piperidylidene)acetate is a critical transformation that can be reliably achieved using standard acidic protocols with TFA or HCl. The choice of method depends on the scale of the reaction and the desired form of the final product. For substrates with acid-sensitive functionalities, a range of milder alternative methods are available. Careful monitoring and optimization are key to achieving high yields and purity of the desired Ethyl 2-(3-piperidylidene)acetate.

References

• Common Organic Chemistry. (n.d.). Boc Deprotection Mechanism - TFA. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Amine Protection and Deprotection. Retrieved from [Link]

• D'Anna, F., et al. (2022). A Brønsted Acidic Deep Eutectic Solvent for N-Boc Deprotection. Molecules, 27(22), 8089. Retrieved from [Link]

• ResearchGate. (2013, January 14). How to do work-up of a BOC deprotection reaction by TFA? Retrieved from [Link]

• Jones, A. D., et al. (2010). Kinetics and Mechanism of N-Boc Cleavage: Evidence of a Second-Order Dependence upon Acid Concentration. The Journal of Organic Chemistry, 75(23), 8329-8338. Retrieved from [Link]

• Organic Chemistry. (2022, December 15). Boc Deprotection Mechanism [Video]. YouTube. Retrieved from [Link]

• Reddit. (2023, May 18). Alternative Methods for Boc Deprotection. r/chemistry. Retrieved from [Link]

• ResearchGate. (2016, March 26). Any suggestion on Boc deprotection without using acid? Retrieved from [Link]

• Reddit. (2014, June 22). Removal of Boc protecting group as workup? r/chemistry. Retrieved from [Link]

• Singh, P., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. RSC Advances, 10(41), 24563-24570. Retrieved from [Link]

• Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Retrieved from [Link]

• Boumoud, B., et al. (2013). A simple and eco-sustainable method for the O-Boc protection/deprotection of various phenolic structures under water-mediated/catalyst-free conditions. Synthetic Communications, 43(2), 237-246. Retrieved from [Link]

• Deadman, B. J., et al. (2016). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development, 20(4), 848-851. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information. Retrieved from [Link]

• Hebei Boze Chemical Co.,Ltd. (2023, July 4). BOC deprotection. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). BOC Deprotection. Retrieved from [Link]

• Gawley, R. E., et al. (2015). Stereochemical Course of Deprotonation-Acylation of N-Boc- and N-Carbamoyl-2-cyano-6-methylpiperidines. The Journal of Organic Chemistry, 80(21), 10977-10985. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 2-(3-piperidinylidene)acetate. Retrieved from [Link]

• Chemical Substance Information. (n.d.). ETHYL 2-(3-OXO-2-PIPERAZINYLIDENE)ACETATE. Retrieved from [Link]

• Google Patents. (n.d.). CN101723879A - Method for synthesizing (R)-3-ethyl piperidine hydrochloride.

• Organic Syntheses. (n.d.). Ethyl cyclohexylideneacetate. Retrieved from [Link]

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Application Notes & Protocols: The Strategic Use of Ethyl 2-(1-Boc-3-piperidylidene)acetate in Active Pharmaceutical Ingredient (API) Manufacturing

Introduction: The Significance of the Piperidine Scaffold and its Versatile Building Block

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, forming the core of numerous blockbuster drugs.[1] Its prevalence stems from its ability to confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability, and to serve as a rigid scaffold for presenting pharmacophoric elements in a precise three-dimensional orientation. Ethyl 2-(1-Boc-3-piperidylidene)acetate represents a highly valuable and versatile building block for the synthesis of complex piperidine-containing APIs.[1][2]

This molecule ingeniously combines several key functional features, making it a strategic starting point for multi-step syntheses:

• A Boc-Protected Piperidine Nitrogen: The tert-butoxycarbonyl (Boc) group provides robust protection of the nitrogen atom, rendering it inert to a wide range of reaction conditions, yet allowing for clean and efficient deprotection under acidic conditions when required.[3]

• An Exocyclic Alkene: The piperidylidene moiety, an α,β-unsaturated ester, is primed for a variety of critical chemical transformations. Most notably, it is an ideal substrate for stereoselective reduction, enabling the introduction of a chiral center at the C3 position of the piperidine ring.

• An Ethyl Ester: This functional group offers a handle for further chemical modification, such as hydrolysis to the corresponding carboxylic acid for amide bond formation, or reduction to a primary alcohol.

These application notes provide a comprehensive guide to the synthesis and application of Ethyl 2-(1-Boc-3-piperidylidene)acetate, detailing the underlying chemical principles and offering robust protocols for its use in the synthesis of advanced pharmaceutical intermediates.

Synthesis Protocol: Ethyl 2-(1-Boc-3-piperidylidene)acetate via Horner-Wadsworth-Emmons Olefination

The most efficient and widely used method for synthesizing Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction.[4][5][6] This olefination strategy offers significant advantages over the classical Wittig reaction, particularly in an industrial setting. The phosphonate-stabilized carbanions used in the HWE reaction are more nucleophilic than their phosphonium ylide counterparts, and the water-soluble dialkyl phosphate byproduct is easily removed during aqueous workup, simplifying purification.[4][7]

The reaction proceeds by the deprotonation of a phosphonate ester, such as triethyl phosphonoacetate, to form a highly nucleophilic carbanion. This anion then attacks the electrophilic carbonyl carbon of N-Boc-3-piperidone. The resulting intermediate collapses to form the desired alkene and a phosphate salt.[4]

Sources

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Application Note: Lab-Scale Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate via Horner-Wadsworth-Emmons Olefination

Prepared by: Senior Application Scientist Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Context: Synthesis of three-dimensional spirocyclic scaffolds and Janus kinase (JAK) inhibitors (e.g., Delgocitinib)[1].

Mechanistic Insights and Strategy Selection

The synthesis of exocyclic α,β-unsaturated esters from sterically hindered or enolizable cyclic ketones is a frequent bottleneck in drug discovery. For the conversion of 1-Boc-3-piperidone to Ethyl 2-(1-Boc-3-piperidylidene)acetate, the Horner-Wadsworth-Emmons (HWE) olefination is strictly preferred over the classic Wittig reaction[1].

Causality in Reaction Design:

• Nucleophilicity: The phosphonate carbanion generated from triethyl phosphonoacetate is significantly more nucleophilic than the corresponding triphenylphosphonium ylide, enabling efficient addition to the somewhat deactivated 3-position of the piperidone ring.

• Byproduct Management: The HWE reaction produces a water-soluble dialkyl phosphate byproduct (diethyl phosphate), which is easily removed during aqueous workup. In contrast, the Wittig reaction generates triphenylphosphine oxide, which notoriously complicates chromatographic purification.

• Stereochemical Considerations: Due to the asymmetry of the 3-substituted piperidine ring, this olefination will yield a mixture of E and Z isomers. In most pharmaceutical workflows (such as the synthesis of JAK inhibitors), this mixture is carried forward without separation, as subsequent catalytic hydrogenation of the exocyclic double bond converges the stereocenters[1].

Experimental Workflow Visualization

Workflow for the HWE synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Quantitative Reaction Parameters

The following stoichiometry is optimized for a 10.0 mmol scale reaction, ensuring complete consumption of the limiting reagent (ketone) while managing the exothermic deprotonation step[1].

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
1-Boc-3-piperidone	199.25	1.00	2.00 g (10.0 mmol)	Limiting Reagent / Electrophile
Triethyl phosphonoacetate (TEPA)	224.19	1.21	2.39 mL (12.1 mmol)	Olefinating Agent
Sodium Hydride (NaH, 60% in oil)	24.00	1.21	482 mg (12.1 mmol)	Base
Tetrahydrofuran (THF)	72.11	-	30 mL	Solvent (Anhydrous)
Ethyl Acetate (EtOAc)	88.11	-	As needed	Extraction Solvent

Step-by-Step Laboratory Protocol

Phase 1: Ylide Generation

The formation of the phosphonate carbanion is highly moisture-sensitive and evolves hydrogen gas.

• Preparation: Assemble a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon inlet. Flame-dry the apparatus under vacuum and backfill with argon three times to ensure a strictly anhydrous environment.

• Base Suspension: Add sodium hydride (482 mg of a 60% dispersion in mineral oil, 12.1 mmol) to the flask. Suspend the NaH in anhydrous THF (20 mL)[1].

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the suspension to cool to 0 °C for 10 minutes. Causality: Cooling is critical to control the exothermic deprotonation and prevent localized overheating, which can degrade the solvent or reagents.

• Deprotonation: Using a syringe, add triethyl phosphonoacetate (2.39 mL, 12.1 mmol) dropwise over 5–10 minutes. Observe the evolution of hydrogen gas.

• Maturation: Stir the resulting mixture at 0 °C for 30 minutes to ensure complete ylide formation[1]. The solution typically becomes clear or slightly yellow once the NaH is fully consumed.

Phase 2: Olefination

• Ketone Addition: Dissolve 1-Boc-3-piperidone (2.0 g, 10.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the ylide mixture at 0 °C.

• Reaction Progression: Remove the ice bath and allow the reaction mixture to warm naturally to room temperature (approx. 20–25 °C).

• Stirring: Stir the mixture at room temperature for 5 hours[1]. Causality: The 3-position of the piperidine ring is sterically hindered by the adjacent Boc-protected amine. Extended stirring at room temperature ensures maximum conversion without requiring thermal forcing, which could lead to Boc-deprotection or aldol condensation side-reactions.

Phase 3: Workup and Purification

This self-validating workup isolates the lipophilic product while partitioning the water-soluble diethyl phosphate byproduct into the aqueous phase.

• Quenching: Cool the reaction mixture back to 0 °C and carefully quench by the dropwise addition of distilled H₂O (15 mL)[1]. Causality: Water neutralizes any unreacted NaH and solubilizes the sodium diethyl phosphate byproduct.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 25 mL).

• Washing: Combine the organic extracts and wash with saturated aqueous NaCl (brine, 30 mL) to remove residual water and pre-dry the organic phase.

• Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄. Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude product as a viscous oil.

• Chromatography: Purify the residue via flash column chromatography on silica gel using a gradient of n-hexane and Ethyl Acetate[1]. The E and Z isomers typically co-elute closely; pool the fractions containing the desired mass (m/z [M+H]⁺ calculated 270.17) and concentrate to afford Ethyl 2-(1-Boc-3-piperidylidene)acetate.

References

• Title: Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

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Application Note: Synthesizing Glial-Selective GABA Uptake Inhibitors via Ethyl 2-(1-Boc-3-piperidylidene)acetate

Introduction & Mechanistic Rationale

The modulation of γ -aminobutyric acid (GABA) transport is a validated pharmacological strategy for managing neurological conditions such as epilepsy, anxiety, and neuropathic pain. While classic inhibitors like nipecotic acid and guvacine are potent blockers of both neuronal and glial GABA transport systems[1], modern drug development often seeks to selectively target glial GABA uptake. By inhibiting glial reuptake, synaptic GABA concentrations are prolonged, enhancing inhibitory neurotransmission without depleting neuronal GABA stores.

Homonipecotic acid (piperidine-3-acetic acid) represents a critical structural evolution in this space. Unlike nipecotic acid, homonipecotic acid is a weak but highly selective inhibitor of glial GABA uptake, exhibiting an IC 50​ of approximately 900 µM for glial transporters while remaining virtually inactive at neuronal transporters[2]. To transform this weak lead into a potent therapeutic, researchers perform N-alkylation with lipophilic moieties (e.g., the 4,4-diphenyl-3-butenyl group), which drastically increases binding affinity and blood-brain barrier (BBB) permeability[3].

The Strategic Role of Ethyl 2-(1-Boc-3-piperidylidene)acetate: Synthesizing homonipecotic acid derivatives from simple piperidines is historically challenging due to the difficulty of homologating the carboxylic acid. Ethyl 2-(1-Boc-3-piperidylidene)acetate solves this by providing a pre-homologated, highly versatile scaffold.

• The α,β -unsaturated ester allows for clean catalytic hydrogenation to the saturated piperidine ring. Furthermore, it serves as a blank canvas for asymmetric hydrogenation if an enantiopure (R)- or (S)-isomer is required.

• The N-Boc protecting group provides orthogonal protection, ensuring the secondary amine remains unreactive during ester manipulation, and can be selectively removed under acidic conditions to facilitate targeted N-alkylation.

Systems Biology & Target Pathway

To understand the structural requirements of these synthesized compounds, it is crucial to visualize their site of action within the GABAergic synapse.

Caption: Mechanism of glial-selective GABA uptake inhibition by homonipecotic acid derivatives.

Structure-Activity Relationship (SAR) Data

The rationale for utilizing homonipecotic acid scaffolds is grounded in empirical transport data. The table below summarizes the divergent selectivity profiles of classic GABA uptake inhibitors compared to the homonipecotic acid derivatives synthesized via this pathway[2],[4].

Compound	Neuronal Uptake IC 50​ (µM)	Glial Uptake IC 50​ (µM)	Primary Target Profile
Nipecotic Acid	~11	~100	Neuronal-selective
Guvacine	100	25	Glial-leaning
Homonipecotic Acid	>5000	900	Glial-selective
N-Alkylated Homonipecotic Acid	< 1.0	< 2.0	High-Affinity Dual / Lipophilic

Synthetic Workflow & Experimental Protocols

The transformation of Ethyl 2-(1-Boc-3-piperidylidene)acetate into a potent GABA uptake inhibitor is a three-stage process designed to prevent zwitterion formation and maximize yield.

Caption: Synthetic workflow from 1-Boc-3-piperidone to homonipecotic acid-based GABA uptake inhibitors.

Protocol A: Catalytic Hydrogenation of the Exocyclic Double Bond

Causality Insight: The exocyclic α,β -unsaturated double bond is highly susceptible to reduction. Using standard Palladium on Carbon (Pd/C) at atmospheric pressure cleanly reduces the alkene without causing hydrogenolysis of the N-Boc group or piperidine ring opening.

• Setup: Dissolve Ethyl 2-(1-Boc-3-piperidylidene)acetate (10.0 mmol) in 30 mL of absolute ethanol in a flame-dried round-bottom flask.

• Catalyst Addition: Carefully add 10% Pd/C (0.1 mmol, 1 mol%) under a continuous stream of Nitrogen to prevent spontaneous ignition.

• Hydrogenation: Evacuate the flask and backfill with Hydrogen gas via a balloon. Repeat this purge cycle three times. Stir vigorously at room temperature for 12 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Hexanes:EtOAc 4:1). Stain with KMnO 4​ ; the complete disappearance of the rapid-bleaching alkene spot confirms full conversion.

• Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad with excess ethanol. Concentrate the filtrate in vacuo to yield Ethyl 2-(1-Boc-3-piperidyl)acetate as a colorless oil.

Protocol B: Orthogonal Boc Deprotection and N-Alkylation

Causality Insight: It is critical to perform N-alkylation before ester hydrolysis. If the ester is hydrolyzed first, the resulting amino acid forms a zwitterion, drastically reducing its solubility in organic solvents and neutralizing the nucleophilicity of the amine.

• Deprotection: Dissolve Ethyl 2-(1-Boc-3-piperidyl)acetate (8.0 mmol) in 20 mL of anhydrous Dichloromethane (DCM). Cool to 0°C. Add Trifluoroacetic acid (TFA, 80.0 mmol) dropwise. Stir for 2 hours at room temperature.

• Intermediate Isolation: Concentrate the mixture in vacuo. Azeotrope twice with toluene to remove residual TFA, yielding the amine TFA salt.

• Alkylation: Dissolve the crude salt in 30 mL of anhydrous Acetonitrile (MeCN). Add anhydrous K 2​ CO 3​ (24.0 mmol) and stir for 30 minutes to liberate the free base.

• Coupling: Add the lipophilic alkyl halide (e.g., 4-bromo-1,1-diphenyl-1-butene, 8.8 mmol). Heat the mixture to reflux (80°C) for 14 hours.

• Workup: Cool to room temperature, filter out inorganic salts, and concentrate. Purify via silica gel flash chromatography to isolate the N-alkylated ethyl homonipecotate.

Protocol C: Saponification to the Active Inhibitor

Causality Insight: Lithium hydroxide is chosen over harsher bases (like NaOH/KOH) to prevent degradation of the newly attached lipophilic tail. Precise pH adjustment during workup is mandatory to isolate the amphoteric product.

• Hydrolysis: Dissolve the N-alkylated ester (5.0 mmol) in a 3:1 mixture of THF/H 2​ O (20 mL). Add LiOH·H 2​ O (15.0 mmol).

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC until the ester spot is completely consumed.

• Isoelectric Precipitation (Critical Step): Concentrate the mixture to remove THF. Cool the aqueous layer to 0°C. Carefully add 1M HCl dropwise while monitoring with a pH meter until the solution reaches pH ~5.5 (the approximate isoelectric point of the amino acid).

• Isolation: Extract the precipitated product with DCM (3 x 20 mL). Dry the combined organic layers over Na 2​ SO 4​ , filter, and concentrate to yield the final N-alkylated homonipecotic acid derivative.

References[1] Krogsgaard-Larsen, P. "Inhibitors of the GABA uptake systems." PubMed (nih.gov). URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEooFMUKa7l99I09jqBR3yV6FBSMJegh09jUV_ndRz9GyHgRSl0j3CFmnU8Dheavr0tYIpaun2LcOrwiJBH9JMG5Ai1IxhdX8COaM6FkxoSJvqXE75qfaKoGKRigkT0nxm7eGE=[3] "Synthesis of E/Z‐(R)‐1‐[4‐(4‐Methoxyphenyl)‐4‐Phenyl‐3‐Butenyl]‐3‐Piperidinecarboxylic Acid." ResearchGate. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF6M6eya7oLzB6XAAVseYgeTKFM1iDDGisdOpD2y569xMQvPv2hlFNUxMyR9uQLLNncFSPJg6L4Ld2JaA5B_H8hIbsP6ys-84BrziCq9nXdoYAksa30f1lOM9qB_l1mHp3eEUmiBhAwMUFg-3mwNqwhS7cSvALoPxB9xTXvwTzUjFMbmnVCf4KdRXrrONyiPrYj3WzhmVpbHO4sEt1PSERT_iHriNBuReIx0w_rdIb7RJyUwJ2IKPJ7myCg9uAcYBPlEkQ=[2] "Inhibition by neuroleptics of uptake of 3H-GABA into rat brain synaptosomes." Researcher.Life. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF5OaafFhLmtTGysvm4kxJZBacUS9rAfkJHtEH6C-zd2V5tbxgi07NAffbNtglgtWJ4AKLFUNMNrJJA6bYrY3BF2rxs8ofRcRzYTv_w5wHLptSJDI9XyUgbiJ-LVnKmFkXLwEqMGWj2CpBhnYdcIQ0_xHMZWoTo4BOn1NN0791cr0xty9hwLMAT9gyw1bi4wgfFVFwYhGK-JeBkd6SEOYCQOVQEg96D4W9d11gxtDZi-6GCpQHx9N-BV5A1SXkmOFghq78AzMbK4Rt3LvWpFpHpSAc=[4] "Synthesis of E/Z‐(R)‐1‐[4‐(4‐Methoxyphenyl)‐4‐Phenyl‐3‐Butenyl]‐3‐Piperidinecarboxylic Acid." ResearchGate. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHtMN8ZmShIhuTvHCFQRI78zON9ekMocTGAWptZZdYyI3UE5X9zaM7Iiw9yfosIzg3zDK-Mr-q7uXI3ktyaQpty0cJe_fUJI2RdvedLLwL-Y6XwiqZybrb91uFVSWUfdy_bKCVfACk5egrA_fvqbR0Uh_hCv3ug_13oDi27dcFo3ZYvsKDZWiH0rXJlG2MVW4dpTKp6o7c-piRKHrliEhDiWzTyNhf5SACf3P2iaqeUfUi17RHcdVm2eLFOOGXWh8lyYqc=

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Topic: Scale-up Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate for Industrial Applications

An Application Note for the Industrial Production of a Key Pharmaceutical Intermediate

Abstract

This application note provides a comprehensive guide for the scale-up synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate, a pivotal building block in modern drug development. Piperidine derivatives are integral to numerous classes of pharmaceuticals, and robust, scalable synthetic routes are critical for industrial applications.[1][2][3][4] This document details a process centered around the Horner-Wadsworth-Emmons (HWE) reaction, selected for its superior efficiency, stereocontrol, and operational simplicity compared to the classical Wittig reaction. We will explore the underlying reaction mechanism, critical process parameters for safe and efficient scale-up, a detailed step-by-step industrial protocol, and methods for final product characterization.

Introduction: Strategic Importance and Synthetic Approach

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a versatile intermediate, featuring a protected piperidine ring and an α,β-unsaturated ester moiety. This combination of functional groups allows for further chemical elaboration, making it a valuable precursor in the synthesis of complex active pharmaceutical ingredients (APIs). The piperidine scaffold itself is one of the most common heterocyclic rings found in pharmaceuticals, contributing to desirable properties such as bioavailability and target binding.[1][2][3]

For the industrial production of this intermediate, the Horner-Wadsworth-Emmons (HWE) reaction is the method of choice for constructing the exocyclic double bond. The key advantages of the HWE reaction in a manufacturing context include:

• Higher Nucleophilicity: The phosphonate carbanions used are more nucleophilic than their phosphonium ylide counterparts in the Wittig reaction, leading to efficient reactions with ketones like N-Boc-3-piperidone.[5][6]

• Simplified Purification: The phosphate byproduct is water-soluble, allowing for straightforward removal through a simple aqueous wash during work-up, a significant advantage over the often-difficult separation of triphenylphosphine oxide in large-scale Wittig reactions.[6][7]

• Stereochemical Control: The HWE reaction with stabilized phosphonates, such as triethyl phosphonoacetate, strongly favors the formation of the thermodynamically more stable (E)-alkene, which is typically the desired isomer.[6][7][8]

Reaction Mechanism and Rationale

The synthesis proceeds via the reaction of N-Boc-3-piperidone with the carbanion generated from triethyl phosphonoacetate. The mechanism, a cornerstone of modern organic synthesis, unfolds in several distinct steps.[6][8]

• Deprotonation: A strong, non-nucleophilic base, such as sodium hydride (NaH), abstracts the acidic α-proton from triethyl phosphonoacetate to form a resonance-stabilized phosphonate carbanion (ylide).

• Nucleophilic Addition: The highly nucleophilic carbanion attacks the electrophilic carbonyl carbon of N-Boc-3-piperidone. This step is typically the rate-limiting step of the reaction.[6]

• Intermediate Formation: This addition leads to the formation of a betaine-like intermediate which rapidly rearranges to a cyclic oxaphosphetane intermediate.

• Elimination: The oxaphosphetane collapses, yielding the desired alkene product, Ethyl 2-(1-Boc-3-piperidylidene)acetate, and a water-soluble byproduct, sodium diethyl phosphate.

The stereochemical outcome is dictated by thermodynamics, where steric interactions in the transition state favor the anti-conformation, leading predominantly to the (E)-isomer.[8]

Sources

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• 8. Wittig-Horner Reaction [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Ethyl 2-(1-Boc-3-piperidylidene)acetate Synthesis

Welcome to the technical support guide for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical solutions for improving reaction yield and purity. The synthesis, typically accomplished via a Horner-Wadsworth-Emmons (HWE) reaction, is a cornerstone for creating valuable piperidine-based scaffolds in medicinal chemistry.[1] This guide explains the causality behind experimental choices to empower you to overcome common challenges.

Reaction Overview: The Horner-Wadsworth-Emmons Olefination

The synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate involves the reaction of a stabilized phosphonate ylide (generated from triethyl phosphonoacetate) with N-Boc-3-piperidone. A key advantage of the HWE reaction is the formation of a water-soluble phosphate byproduct, which greatly simplifies purification compared to the classic Wittig reaction.[2][3][4] The reaction generally favors the formation of the more thermodynamically stable (E)-alkene.[3][5][6][7]

Caption: Mechanism of the Horner-Wadsworth-Emmons reaction.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Question 1: My reaction yield is very low or I'm recovering only starting material. What's wrong?

Low or no yield is the most common issue and can stem from several factors, primarily related to the formation and stability of the phosphonate carbanion.[5][8]

Possible Cause A: Ineffective Deprotonation

The first step, deprotonation of the phosphonate, is critical.[3] If the phosphonate carbanion doesn't form, the reaction cannot proceed.

• Insight & Solution: The base must be strong enough to deprotonate the phosphonate ester. The pKa of triethyl phosphonoacetate is approximately 13 in DMSO. Therefore, a base with a conjugate acid pKa significantly higher than 13 is required. Sodium hydride (NaH) is a common and effective choice.[9]

  • Actionable Advice:

    • Verify Base Strength: Ensure your chosen base is appropriate. See Table 1 for common options.

    • Use Fresh Base: Sodium hydride is deactivated by moisture. Use freshly opened NaH or wash the mineral oil from older NaH with anhydrous hexanes before use.

    • Ensure Anhydrous Conditions: The phosphonate carbanion is a strong base and is readily quenched by water.[8] All glassware must be flame- or oven-dried, and all solvents must be anhydrous. The reaction should be run under an inert atmosphere (Nitrogen or Argon).[8]

Table 1: Common Bases for HWE Reactions

Base	Abbreviation	Typical Solvent	pKa of Conjugate Acid	Notes
Sodium Hydride	NaH	THF, DMF	~35 (H₂)	Heterogeneous, common choice, requires careful handling.[9]
n-Butyllithium	n-BuLi	THF, Hexanes	~50 (Butane)	Very strong, may cause side reactions with ester groups at higher temperatures.
Lithium Diisopropylamide	LDA	THF	~36 (Diisopropylamine)	Strong, non-nucleophilic base, often prepared in situ.[5][10]
Lithium Hexamethyldisilazide	LHMDS	THF	~26 (HMDS)	Strong, non-nucleophilic, commercially available.[11]
1,8-Diazabicyclo[5.4.0]undec-7-ene	DBU	CH₃CN, THF	~13.5 (in CH₃CN)	Used with LiCl in milder, base-sensitive conditions (Masamune-Roush).[9][10]

Possible Cause B: Substrate Decomposition or Side Reactions

N-Boc-3-piperidone, like other ketones with α-protons, can undergo self-condensation (an aldol-type reaction) under strong basic conditions.[5] Furthermore, the Boc protecting group can be thermally unstable.[12]

• Insight & Solution: The key is to control the reaction temperature and the order of addition. The phosphonate carbanion should be pre-formed at a suitable temperature before the ketone is introduced slowly at a lower temperature.

  • Actionable Advice:

    • Pre-form the Ylide: Always add the base to the phosphonate ester in anhydrous THF and allow it to stir (e.g., 30 min at 0°C, then 30 min at room temperature) to ensure complete formation of the carbanion.[5]

    • Low-Temperature Ketone Addition: Cool the solution of the formed carbanion (e.g., to 0°C or -78°C) before adding a solution of N-Boc-3-piperidone dropwise.[8]

    • Allow to Warm Slowly: After the addition is complete, allow the reaction to warm slowly to room temperature and stir until completion, monitored by TLC.[9]

Possible Cause C: Steric Hindrance

Ketones are generally less reactive than aldehydes in HWE reactions due to increased steric hindrance around the carbonyl group.[8]

• Insight & Solution: While N-Boc-3-piperidone is not exceptionally hindered, the reaction may require more forcing conditions than a comparable reaction with an aldehyde.

  • Actionable Advice:

    • Increase Reaction Time/Temperature: If the reaction is sluggish after slow warming, gentle heating (e.g., refluxing in THF) may be necessary to drive it to completion.[3][8] Monitor carefully by TLC to avoid product degradation.

    • Use a More Nucleophilic Ylide: Phosphonate carbanions are generally more nucleophilic than their Wittig counterparts, making them more effective for ketones.[8] Using a stronger base like n-BuLi or LHMDS can sometimes increase the rate of reaction.[11]

Question 2: My purification is difficult. How can I effectively isolate the product?

A major benefit of the HWE reaction is the easy removal of the dialkylphosphate byproduct.[3][5] If purification is challenging, it may be due to an improper workup or the presence of other side products.

• Insight & Solution: The diethyl phosphate byproduct is water-soluble and should be easily removed with a standard aqueous workup. The final product, Ethyl 2-(1-Boc-3-piperidylidene)acetate, is an oil and will likely require chromatographic purification.[13][14]

  • Actionable Advice:

    • Standard Aqueous Workup: After quenching the reaction (typically with saturated aqueous NH₄Cl), extract the product into an organic solvent like ethyl acetate.[8] Wash the combined organic layers with water and then brine to remove the phosphate byproduct and any residual water.

    • Flash Column Chromatography: The crude product can be purified by silica gel column chromatography.[15][16] A common eluent system is a gradient of ethyl acetate in hexanes.

Frequently Asked Questions (FAQs)

Q1: How can I improve the stereoselectivity of the double bond? For the reaction with N-Boc-3-piperidone, the major product is expected to be the thermodynamically more stable (E)-isomer. Higher reaction temperatures, which allow the reaction intermediates to equilibrate, generally favor the formation of the (E)-alkene.[3][5] Using lithium or sodium-based bases also tends to provide higher (E)-selectivity compared to potassium salts.[3][5]

Q2: My starting material is sensitive to strong bases. Are there milder alternatives? Yes. For base-sensitive substrates, the Masamune-Roush conditions are an excellent alternative.[11] These conditions use a weaker amine base, like DBU or triethylamine, in the presence of a lithium salt, typically lithium chloride (LiCl), in a solvent like acetonitrile.[9] This method is often effective at room temperature and avoids the use of pyrophoric or highly water-sensitive bases.[10]

Q3: What is the best way to monitor the reaction's progress? Thin-Layer Chromatography (TLC) is a simple and effective method.[12] Spot the reaction mixture alongside the N-Boc-3-piperidone and triethyl phosphonoacetate starting materials on a silica gel plate. The product is more non-polar than the phosphonate starting material. Staining with potassium permanganate is effective for visualizing the product's double bond.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low yield issues.

Experimental Protocols

Protocol 1: Standard HWE Synthesis using Sodium Hydride

This protocol is a general guideline and should be adapted based on laboratory safety procedures and reaction scale.

Materials:

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• N-Boc-3-piperidone[17]

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Preparation: Under an inert atmosphere (N₂ or Ar), add triethyl phosphonoacetate (1.1 equivalents) to a flame-dried, three-necked flask equipped with a magnetic stirrer and addition funnel. Dissolve it in anhydrous THF.

• Deprotonation: Cool the solution to 0°C in an ice bath. Carefully add sodium hydride (1.2 equivalents) portion-wise. Caution: Hydrogen gas is evolved.

• Ylide Formation: Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases.[9]

• Carbonyl Addition: Cool the resulting phosphonate carbanion solution back to 0°C. Add a solution of N-Boc-3-piperidone (1.0 equivalent) in anhydrous THF dropwise via the addition funnel over 15-20 minutes.[8]

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours. Monitor the consumption of the ketone by TLC. If the reaction is slow, it can be gently heated to reflux.

• Quenching: Once the reaction is complete, cool the mixture to 0°C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x). Combine the organic layers, wash with water (1x) and then brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil by flash column chromatography on silica gel (e.g., 10-30% ethyl acetate in hexanes) to yield the final product.

Protocol 2: Masamune-Roush Conditions for HWE Synthesis

Materials:

• Triethyl phosphonoacetate

• Anhydrous Lithium Chloride (LiCl)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• N-Boc-3-piperidone

• Anhydrous Acetonitrile (CH₃CN)

Procedure:

• Preparation: To a flame-dried flask under an inert atmosphere, add anhydrous LiCl (1.1 equivalents) and anhydrous acetonitrile.

• Reagent Addition: Add triethyl phosphonoacetate (1.1 equivalents) followed by DBU (1.1 equivalents) and stir for 10-15 minutes at room temperature.

• Carbonyl Addition: Add N-Boc-3-piperidone (1.0 equivalent) to the mixture.

• Reaction: Stir the reaction at room temperature for 12-24 hours, monitoring by TLC.[10]

• Workup & Purification: Follow steps 7 and 8 from Protocol 1 for workup and purification.

References

• troubleshooting Horner-Wadsworth-Emmons reaction conditions - Benchchem.
• Troubleshooting low yields in the Horner-Wadsworth-Emmons reaction - Benchchem.
• Temperature Effects on Stereocontrol in the Horner−Wadsworth−Emmons Condensation of α-Phosphono Lactones - University of Iowa.
• Horner-Wadsworth-Emmons reaction to form alkenes - YouTube.
• Side reactions in the Wittig synthesis of alkanes. - Benchchem.
• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC.
• Horner–Wadsworth–Emmons reaction - Wikipedia.
• Horner-Wadsworth-Emmons reaction | PPTX - Slideshare.
• Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction - Organic Chemistry Portal.
• (E)-Selective Horner–Wadsworth–Emmons reaction of aldehydes with bis-(2,2,2-trifluoroethyl)phosphonoacetic acid - Arkivoc.
• Scholars Research Library - Der Pharma Chemica.
• Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - MDPI.
• Optimization of the HWE reaction conditions a | Download Table - ResearchGate.
• Base-Controlled Diastereodivergent Synthesis of (R)- and (S)-2-Substituted-4-alkylidenepiperidines by the Wadsworth−Emmons Reaction | The Journal of Organic Chemistry - ACS Publications.
• (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications | The Journal of Organic Chemistry - ACS Publications.
• Technical Support Center: Synthesis of N-Boc-Piperidine Derivatives - Benchchem.
• improving the stereoselectivity of the Horner-Wadsworth-Emmons reaction for trans-alkenes - Benchchem.
• Application Notes and Protocols: Horner–Wadsworth–Emmons Reaction for Pyrrolidinone Synthesis - Benchchem.
• contrasting the Wittig and Horner-Wadsworth-Emmons reaction - YouTube.
• SAFETY DATA SHEET - Fisher Scientific.
• Wittig & Wittig-Horner reactions - Organic Synthesis.
• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - DigitalCommons@TMC.
• 1-Boc-3-piperidone - Chem-Impex.
• Question about Horner-Wadsworth-Emmons workup : r/chemistry - Reddit.
• Horner-Wadsworth-Emmons Reaction | TCI AMERICA.
• Ethyl 2- (1-Boc-3-piperidyl) acetate CAS 384830-13-1 - Tsev Sunshine Pharma.
• 1-Boc-3-piperidone 97 98977-36-7 - Sigma-Aldrich.
• Wittig and Wittig–Horner Reactions under Sonication Conditions - PMC.
• Recent Progress in the Horner-Wadsworth-Emmons Reaction - ResearchGate.
• 1-Boc-3-piperidone | Biochemical Reagent | MedChemExpress.
• CAS 384830-13-1 Ethyl 2-(1-Boc-3-piperidyl)acetate - Pharmacy Research.
• Synthesis of 3-substituted pyrrolidin-2-ones and 3-substituted piperidin-2-ones from esters - Arkivoc.
• Ethyl 2-[1,3-dioxo-6-(piperidin-1-yl)-2,3-dihydro-1H-benz[de]isoquinolin-2-yl]acetate - PMC.
• Simple, novel, and efficient synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3 (2H) - Semantic Scholar.
• ethyl 2-pyridylacetate - Organic Syntheses Procedure.

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• 7. Horner-Wadsworth-Emmons Reaction | TCI AMERICA [tcichemicals.com]
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• 11. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction: Effect of Reaction Conditions, Substrate Scope, Isolation of a Reactive Magnesium Phosphonoenolate, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
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• 17. N-叔丁氧羰基-3-哌啶酮 97% | Sigma-Aldrich [sigmaaldrich.com]

Separation of E and Z isomers of Ethyl 2-(1-Boc-3-piperidylidene)acetate by column chromatography

Welcome to the Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists facing the notorious challenge of resolving the E and Z isomers of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Diagnostic Overview: The Co-Elution Dilemma

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a highly versatile intermediate in organic synthesis, typically generated via the Horner-Wadsworth-Emmons (HWE) olefination of 1-Boc-3-piperidone[1],[2]. While the HWE reaction is highly effective, it invariably yields a mixture of E and Z exocyclic alkenes.

The Causality of Co-elution: Separating these isomers via standard normal-phase chromatography often fails. The structural variance between the E and Z isomers is localized around the C3 exocyclic double bond. Because the piperidine ring is conformationally flexible and the highly lipophilic tert-butoxycarbonyl (Boc) group dominates the molecule's exterior, the subtle dipole differences of the ester orientation are sterically shielded. Consequently, both isomers present an almost identical electrostatic surface to the acidic silanols of the stationary phase, resulting in identical retention factors ( Rf​ ).

To break this chromatographic degeneracy, we must shift our separation logic from polarity-based resolution to shape-based π -complexation using silver-impregnated silica[3].

Workflow for selecting the appropriate E/Z isomer separation methodology.

Quantitative Method Comparison

Before initiating a column, consult the following empirical data to select the appropriate stationary and mobile phase systems for your specific batch scale.

Separation Method	Stationary Phase	Optimal Mobile Phase	Expected ΔRf​	Resolution Quality
Standard Normal Phase	Spherical Silica (15-40 µm)	Toluene / EtOAc (95:5)	0.02 - 0.05	Poor to Moderate (Tailing common)
Argentation Chromatography	10% AgNO3​ -Impregnated Silica	Hexanes / EtOAc (90:10)	0.15 - 0.25	Excellent (Baseline separation)
Reverse Phase (Analytical)	C18 (5 µm)	Acetonitrile / Water (Gradient)	N/A ( ΔRt​ ~1.5 min)	Excellent (Scale-limited)

Validated Experimental Workflows

Protocol A: Argentation Chromatography (The Definitive Solution)

When standard silica yields a ΔRf​<0.05 , argentation chromatography is the most authoritative, self-validating system for baseline resolution. Silver ions ( Ag+ ) form reversible coordination complexes with the π -electrons of the alkene[4]. The isomer with the more sterically hindered double bond forms a weaker complex and elutes first, while the less hindered isomer binds tightly and elutes second.

Step 1: Preparation of 10% w/w AgNO3​ Silica Gel

• In a foil-wrapped Erlenmeyer flask, dissolve 10 g of Silver Nitrate ( AgNO3​ ) in 100 mL of HPLC-grade Acetonitrile.

• Add 90 g of standard flash silica gel (40-63 µm) to the solution.

• Swirl vigorously to create a uniform slurry, ensuring total saturation of the silica pores.

• Transfer the slurry to a round-bottom flask and remove the solvent via rotary evaporation in the dark (shielded with foil) at 40°C until a free-flowing powder is achieved.

• Validation Checkpoint: Bake the impregnated silica at 120°C for 4 hours to activate it. The powder should remain stark white; a grey/brown color indicates photolytic degradation of the silver.

Step 2: Column Execution

• Pack the column using Hexanes, keeping the column wrapped in aluminum foil to prevent UV degradation of the stationary phase.

• Load the Ethyl 2-(1-Boc-3-piperidylidene)acetate mixture neat or dissolved in a minimal volume of Hexanes.

• Elute using a highly non-polar isocratic system: 5% Ethyl Acetate in Hexanes .

• Collect fractions in foil-wrapped test tubes.

Mechanistic logic of silver-ion π-complexation separating E and Z isomers.

Protocol B: High-Resolution Normal Phase (For Minor Enrichments)

If silver nitrate is incompatible with downstream assays, you must rely on theoretical plate maximization.

• Pack a column with ultra-fine spherical silica (15-40 µm) to minimize eddy diffusion.

• Substitute Hexanes with Toluene . The π -system of toluene interacts differentially with the E/Z ester geometries, often amplifying minor Rf​ differences.

• Elute with an extremely shallow gradient: 0% to 5% EtOAc in Toluene over 15 column volumes (CV).

Troubleshooting & FAQs

Q: I am observing severe tailing of both isomers on standard silica, causing the bands to merge. How do I correct this? A: Although the piperidine nitrogen is Boc-protected and technically non-basic, the carbamate moiety can still participate in secondary hydrogen bonding with highly acidic silanols. To suppress this, add 1% Triethylamine (TEA) to your mobile phase. This competitively caps the active silanol sites, sharpening the bands and preventing artifactual co-elution.

Q: My isolated E and Z isomers appear to be interconverting back into a mixture after purification. Is the column causing racemization? A: No. While certain C=N compounds (like imines or hydrazones) can rapidly equilibrate at room temperature[3], exocyclic α,β -unsaturated esters are configurationally stable under ambient thermal conditions. If you are seeing interconversion, it is almost certainly due to photo-isomerization . Conjugated systems will undergo rapid E/Z equilibration when exposed to ambient UV light. Store your purified fractions in amber vials flushed with Argon.

Q: Can I validate the purity of my separated fractions without running an NMR? A: Yes. Implement a 2D-TLC self-validation system . Spot your isolated fraction in the corner of a square TLC plate. Run it in your standard solvent (e.g., 10% EtOAc/Hexanes). Dry the plate, rotate it 90 degrees, and run it again in the same solvent. If the compound is isomerically pure and stable, you will see a single spot on the diagonal. If it is interconverting, you will see off-diagonal spots.

References

• Organic Syntheses. "Preparation of Horner-Wadsworth-Emmons Reagent: Methyl 2-benzyloxycarbonylamino-2-(dimethoxyphosphinyl)acetate." Organic Syntheses. Available at:[Link]

• ResearchGate Community. "How to separate E and Z isomers?" ResearchGate Q&A Forum. Available at:[Link]

• Google Patents. "Method of separating E and Z isomers of an alkene alcohol and derivatives thereof." US Patent 7332092B2.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Unwanted Boc Deprotection in Ethyl 2-(1-Boc-3-piperidylidene)acetate Reactions

Executive Summary

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a highly versatile building block featuring an exocyclic α,β -unsaturated ester and a tert-butyloxycarbonyl (Boc) protected piperidine ring. While the Boc group is generally robust, researchers frequently encounter unwanted deprotection during downstream functionalization—specifically during olefin hydrogenation, Michael additions, or ester hydrolysis.

This technical guide provides mechanistic insights, a troubleshooting matrix, and self-validating protocols to ensure chemoselectivity and preserve the integrity of your Boc protecting group.

Mechanistic Insights: The "Why" Behind Boc Loss

The vulnerability of the Boc group stems from the high stability of the tert-butyl cation leaving group. Unwanted deprotection typically occurs via three distinct causal pathways:

• Protic Acid Catalysis: Trace acids protonate the carbamate oxygen, leading to C-O bond cleavage. This generates a stable tert-butyl cation and a carbamic acid intermediate, which rapidly decomposes into the free secondary amine and CO₂ gas 1[1].

• Lewis Acid Coordination: Strong Lewis acids coordinate directly to the carbamate carbonyl. This draws electron density away from the C-O bond, mirroring the protic acid fragmentation pathway and triggering premature cleavage 2[3].

• Thermal Decarboxylation: Prolonged exposure to temperatures exceeding 100 °C can induce thermolytic decarboxylation, stripping the Boc group even under strictly neutral or basic conditions 4[4].

Reaction Workflow & Failure Pathways

Fig 1: Reaction pathways showing conditions leading to Boc deprotection vs. desired products.

Troubleshooting FAQs

Q1: Why does my Boc group fall off during routine Pd/C hydrogenation of the exocyclic double bond? A1: While Boc is generally stable to reductive conditions like H₂ over Pd/C 5[5], unwanted deprotection is usually caused by trace protic acids. These acids can originate from unbuffered alcoholic solvents (e.g., methanol) or acidic sites on the activated carbon support of the catalyst. Solution: Buffer your reaction mixture with 0.1 to 1.0 equivalents of an amine base like Triethylamine (Et₃N) to neutralize trace acids before adding the catalyst.

Q2: Can I perform a Lewis acid-catalyzed Michael addition on this substrate without losing the Boc group? A2: Yes, but reagent selection is critical. Strong Lewis acids (e.g., TiCl₄, AlCl₃) will coordinate to the carbamate oxygen and trigger fragmentation 2[3]. To maintain chemoselectivity, switch to milder Lewis acids such as Cerium(III) chloride (CeCl₃), which activate the electrophile without compromising the tert-butyl carbamate 6[6].

Q3: I am hydrolyzing the ethyl ester to a carboxylic acid using aqueous base. Why am I seeing Boc degradation? A3: The Boc group is highly orthogonal to base-labile groups and is stable to strong bases like NaOH 5[5]. However, if you are refluxing the mixture to accelerate hydrolysis, the elevated temperature (>100 °C) is likely causing thermal deprotection [[4]](4]. Solution: Perform the hydrolysis using LiOH in a THF/Water mixture at room temperature.

Q4: My reaction went perfectly, but I lost the Boc group during the workup. What happened? A4: This is a classic case of thermal or concentration-induced cleavage. If your rotary evaporator water bath is set too high, or if you are concentrating a solution containing trace acidic byproducts, the increased concentration of acid combined with heat will rapidly cleave the Boc group. Always keep the water bath below 40 °C.

Quantitative Data: Boc Stability Profile

Reaction Type	Reagents / Conditions	Boc Stability	Mechanistic Vulnerability	Mitigation Strategy
Catalytic Hydrogenation	Pd/C, H₂, MeOH/EtOH	Moderate to High	Trace acid in solvent or on carbon support protonates carbamate.	Add 0.1 - 1.0 eq of Triethylamine (Et₃N) to buffer the system.
Conjugate Addition	Strong Lewis Acids (TiCl₄, AlCl₃)	Low	LA coordinates to carbonyl oxygen, triggering t-butyl cation fragmentation.	Switch to mild Lewis acids (e.g., CeCl₃) or organocatalysts.
Ester Hydrolysis	NaOH/KOH (Aqueous, Reflux)	Moderate	High temperatures (>100 °C) cause thermal decarboxylation.	Use LiOH in THF/H₂O at room temperature.
Workup / Concentration	Rotary Evaporation (>80 °C)	Low	Thermolytic N-Boc deprotection.	Maintain water bath < 40 °C during solvent removal.

Self-Validating Experimental Protocols

Protocol 1: Buffered Chemoselective Hydrogenation

Objective: Reduce the exocyclic double bond of Ethyl 2-(1-Boc-3-piperidylidene)acetate while preserving the N-Boc protecting group. Causality: By introducing a mild amine base, we neutralize any trace protic acids generated by the solvent or catalyst, shutting down the acid-catalyzed cleavage pathway.

Step-by-Step Methodology:

• Preparation: Dissolve Ethyl 2-(1-Boc-3-piperidylidene)acetate (1.0 equiv) in anhydrous Ethanol to achieve a 0.1 M concentration.

• Buffering: Add Triethylamine (Et₃N) (0.1 equiv) to the solution. Rationale: Et₃N acts as a sacrificial base to neutralize trace acids without poisoning the Pd catalyst.

• Catalyst Addition: Under a nitrogen atmosphere, carefully add 10% Pd/C (10% w/w relative to the substrate).

• Reaction: Purge the flask with H₂ gas (via balloon) and stir vigorously at room temperature for 4-6 hours.

• Self-Validation (Ninhydrin Test): Spot the reaction mixture on a TLC plate alongside the starting material. Dip the plate in a Ninhydrin stain solution and heat gently.

  • Pass: The spot remains colorless/yellow (Boc is intact; no free amine).

  • Fail: The spot turns deep purple/blue (Unwanted deprotection occurred; free secondary piperidine is present).

• Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with additional Ethanol.

• Concentration: Concentrate the filtrate under reduced pressure. Crucial: Keep the rotary evaporator water bath below 40 °C to prevent thermal deprotection.

Protocol 2: Mild Ester Hydrolysis

Objective: Hydrolyze the ethyl ester to the corresponding carboxylic acid without thermal Boc degradation.

Step-by-Step Methodology:

• Preparation: Dissolve the substrate in a 3:1:1 mixture of THF:MeOH:H₂O (0.2 M concentration).

• Base Addition: Cool the mixture to 0 °C and add Lithium Hydroxide (LiOH) monohydrate (2.0 equiv).

• Reaction: Warm the mixture to room temperature and stir for 2-4 hours. Rationale: Boc is completely stable to strong bases at room temperature. Avoiding reflux prevents thermal cleavage.

• Self-Validation: Monitor via TLC (UV active). The product should remain Ninhydrin negative.

• Workup: Acidify carefully to pH 4-5 using 1M Citric Acid. Warning: Avoid strong inorganic acids like HCl to prevent Boc loss during extraction. Extract the aqueous layer with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate below 40 °C.

References

• Technical Support Center: Boc Deprotection in Acidic Conditions - Benchchem
• A Comparative Analysis of Boc Protecting Group Stability - Benchchem
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC - NIH
• Boc-Protected Amino Groups (Mild Lewis Acids) - Organic Chemistry Portal
• Lewis Acids - ACS GCI Pharmaceutical Roundtable Reagent Guides - ACS GCIPR

Sources

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• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. Lewis Acids - Wordpress [reagents.acsgcipr.org]
• 4. Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]

Troubleshooting low conversion rates for 1-Boc-3-piperidone olefination

Troubleshooting Guide: Overcoming Low Conversion in 1-Boc-3-piperidone Olefination

Welcome to the Synthetic Chemistry Troubleshooting Center. This guide is designed for medicinal chemists and drug development professionals experiencing stalled progress during the olefination (e.g., methylenation) of 1-Boc-3-piperidone.

Diagnostic Overview: The Causality of Failure

1-Boc-3-piperidone is a privileged but notoriously difficult building block. The primary failure mode during standard Wittig olefination is competitive enolization .

The nitrogen lone pair is delocalized into the Boc carbamate, rendering the nitrogen atom highly electron-withdrawing via induction. This significantly increases the acidity of the α -protons at the C2 and C4 positions[1]. When a standard Wittig ylide (e.g., methylenetriphenylphosphorane) is introduced, its strong basicity outcompetes its nucleophilicity. Instead of attacking the carbonyl carbon to form the desired oxaphosphetane, the ylide rapidly deprotonates the ketone to form a thermodynamically stable, unreactive enolate.

Upon aqueous workup, this enolate is simply reprotonated, leading to the near-quantitative recovery of the starting material—a hallmark symptom of this specific failure mechanism.

Caption: Mechanistic divergence in 1-Boc-3-piperidone olefination: Enolization vs. Nucleophilic Addition.

Frequently Asked Questions (Troubleshooting Q&A)

Q1: I attempted a standard Wittig methylenation on 1-Boc-3-piperidone, but LC-MS shows only unreacted starting material. What went wrong? A1: The reaction failed due to basic enolization. Because standard Wittig ylides act as strong bases, they deprotonate the highly acidic α -protons of the 3-piperidone ring[1]. During the aqueous quench, the enolate reprotonates back to the starting ketone, giving the illusion that no reaction took place.

Q2: How can I modify my phosphorus-based olefination to prevent this? A2: You must decouple nucleophilicity from basicity. Switch to Horner-Wadsworth-Emmons (HWE) conditions using the Masamune-Roush modification[2]. By utilizing a mild amine base (like DBU or DIPEA) in the presence of a Lewis acid (LiCl), you generate the reactive phosphonate carbanion without creating a highly basic environment. Alternatively, adding anhydrous Cerium(III) chloride ( CeCl3​ ) to a standard Wittig reaction increases the ylide's nucleophilicity while suppressing its basicity.

Q3: If phosphorus-based methods completely fail, what is the most reliable alternative? A3: Transition-metal-mediated olefinations are the gold standard for easily enolizable ketones. Titanium-based reagents like the Tebbe reagent or the Petasis reagent ( Cp2​TiMe2​ ) react via a titanium-carbene intermediate. This intermediate is highly nucleophilic but strictly non-basic, entirely bypassing the enolization pathway[3].

Quantitative Method Comparison

To optimize your synthetic route, compare the standard methodologies below. Select the method that balances your available reagents with the required conversion efficiency.

Olefination Method	Key Reagents	Relative Basicity	Typical Conversion	Primary Limitation / Drawback
Standard Wittig	Ph3​P=CH2​ , n-BuLi/NaH	High	< 20%	Severe enolization; SM recovery.
Modified HWE	Phosphonate, LiCl, DBU	Moderate	60–80%	Limited to activated (stabilized) ylides.
Tebbe Olefination	Tebbe Reagent, Toluene	Very Low	> 85%	Reagent is highly pyrophoric and sensitive.
Petasis Olefination	Cp2​TiMe2​ , Toluene, Heat	Very Low	> 80%	Requires prolonged heating (often > 60 °C).

Troubleshooting Workflow

Use the following decision tree to systematically resolve low conversion rates in your olefination workflow.

Caption: Troubleshooting workflow for resolving low conversion in 3-piperidone olefination reactions.

Validated Experimental Protocols

The following protocols are engineered as self-validating systems. Strict adherence to temperature and stoichiometric controls is required to ensure reproducibility.

Protocol A: Masamune-Roush HWE Olefination (Mild Basicity)

Use this protocol when synthesizing α,β -unsaturated esters from 1-Boc-3-piperidone[2].

• Preparation: Flame-dry a round-bottom flask under argon. Charge with anhydrous LiCl (1.2 equiv).

• Ylide Generation: Add the appropriate phosphonate (e.g., triethyl phosphonoacetate, 1.1 equiv) dissolved in anhydrous acetonitrile (0.2 M).

• Base Addition: Add DBU (1.0 equiv) dropwise at room temperature. Self-Validation Check: The solution should turn slightly yellow, indicating carbanion formation. Stir for 15 minutes.

• Ketone Addition: Add 1-Boc-3-piperidone (1.0 equiv) dropwise. Stir at room temperature for 4–5 hours.

• Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract with EtOAc ( 3× ), wash with brine, dry over Na2​SO4​ , and concentrate.

Protocol B: Tebbe Methylenation (Non-Basic)

Use this protocol when terminal methylenation is required and standard Wittig has failed completely.

• Preparation: Dissolve 1-Boc-3-piperidone (1.0 equiv) in anhydrous THF (0.1 M) under a strict argon atmosphere. Cool the solution to -40 °C.

• Reagent Addition: Slowly add Tebbe reagent (0.5 M in toluene, 1.2 equiv) dropwise. Self-Validation Check: The solution will immediately turn a deep, homogeneous red.

• Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

• Critical Quench: Cool the flask to -20 °C. Carefully add 15% aqueous NaOH dropwise (approx. 0.2 mL per mmol of Tebbe reagent). Self-Validation Check: Gas evolution will occur, and a heavy, granular yellow/white precipitate (titanium salts) will form. If the mixture remains a gummy red gel, add slightly more NaOH and stir vigorously.

• Isolation: Dilute with diethyl ether, filter the suspension through a pad of Celite, and concentrate the filtrate under reduced pressure.

References

• [1] Daley, V., et al. "Unexpected Enolization of 2-Phenyl-3-piperidone Derivatives." Heterocycles, 1998. [Link]

• [2] ACS Publications. "Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders." Journal of Medicinal Chemistry, 2020. [Link]

• [3] Myers, A. G. "Stereoselective Olefination Reactions: The Wittig Reaction." Andrew G Myers Research Group, Harvard University.[Link]

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Optimizing the Purification of Ethyl 2-(1-Boc-3-piperidylidene)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during the synthesis and purification of Ethyl 2-(1-Boc-3-piperidylidene)acetate. As Senior Application Scientists, we have compiled field-proven insights and scientifically-grounded protocols to enhance the efficiency and success of your experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis and purification of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Q1: What is the most common synthetic route for Ethyl 2-(1-Boc-3-piperidylidene)acetate, and what are its key challenges?

The most prevalent and efficient method for synthesizing Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction.[1][2] This reaction involves the olefination of N-Boc-3-piperidone with a phosphonate ylide, typically generated from triethyl phosphonoacetate. The primary challenges associated with this synthesis include:

• Incomplete reaction: The reaction may not proceed to completion due to factors such as insufficient base strength, steric hindrance, or suboptimal reaction conditions.[3]

• Formation of byproducts: Side reactions can lead to the formation of impurities that complicate the purification process.

• Stereoselectivity: The HWE reaction can produce a mixture of (E) and (Z) isomers, and controlling the stereoselectivity to favor the desired isomer is a critical aspect of optimization.[1][4]

Q2: What are the typical physical properties of Ethyl 2-(1-Boc-3-piperidylidene)acetate that are relevant for its purification?

Ethyl 2-(1-Boc-3-piperidylidene)acetate is typically a colorless oil.[5] Its non-polar nature, attributed to the Boc protecting group and the ethyl ester, makes it amenable to purification by normal-phase silica gel chromatography.[6][7]

Q3: Is the Boc (tert-Butoxycarbonyl) protecting group stable during the synthesis and purification process?

The Boc group is generally stable under the basic conditions of the Horner-Wadsworth-Emmons reaction.[8] However, it is sensitive to acidic conditions and can be partially or fully cleaved if exposed to strong acids.[8] During purification, care should be taken to avoid highly acidic conditions. For instance, some grades of silica gel can be acidic enough to cause partial deprotection during column chromatography.[8][9]

II. Troubleshooting Guide: Synthesis and Purification

This guide provides a structured, question-and-answer approach to resolving specific issues you may encounter during your experiments.

A. Synthesis Phase: Horner-Wadsworth-Emmons Reaction

Problem 1: Low or No Product Yield

• Question: My HWE reaction is showing very low conversion to the desired product. What are the likely causes and how can I improve the yield?

• Answer: Low yield in an HWE reaction can stem from several factors. A systematic approach to troubleshooting is recommended:

  • Ineffective Deprotonation: The formation of the phosphonate carbanion is a critical step.[1][4] Ensure the base you are using is sufficiently strong and fresh. Sodium hydride (NaH) is a common choice, but its effectiveness can be diminished by age or improper storage.[4] Consider using freshly opened NaH or titrating your organolithium base if applicable.

  • Reaction Conditions: Temperature plays a crucial role. While many HWE reactions proceed at room temperature, some may require heating to overcome the activation energy barrier. Conversely, cooling the reaction may be necessary to prevent side reactions.[4] It is advisable to perform small-scale trial reactions at different temperatures to find the optimal condition.

  • Reagent Quality: The purity of your starting materials, N-Boc-3-piperidone and triethyl phosphonoacetate, is paramount. Impurities can interfere with the reaction. Also, ensure your solvents are anhydrous, as water can quench the phosphonate carbanion.[4]

Problem 2: Formation of E/Z Isomer Mixtures

• Question: I am obtaining a mixture of (E) and (Z) isomers of the product. How can I increase the stereoselectivity of the reaction?

• Answer: The stereochemical outcome of the HWE reaction is influenced by the reaction conditions.[1]

  • To favor the (E)-isomer (thermodynamically more stable):

    • Higher Temperatures: Running the reaction at room temperature or slightly elevated temperatures allows for the equilibration of intermediates, which favors the formation of the more stable (E)-alkene.[1][4]

    • Choice of Cation: Lithium and sodium bases tend to provide higher (E)-selectivity compared to potassium bases.[1][4]

  • To favor the (Z)-isomer (kinetically controlled):

    • Low Temperatures: Performing the reaction at low temperatures (e.g., -78 °C) is crucial for kinetic control and maximizing the formation of the (Z)-isomer.[4]

    • Modified Reagents: The Still-Gennari modification, which utilizes phosphonates with electron-withdrawing groups (like trifluoroethyl esters) in combination with potassium bases (e.g., KHMDS) and a crown ether, can significantly enhance (Z)-selectivity.[1][10]

B. Workup and Purification Phase

Problem 3: Difficulty in Removing the Phosphate Byproduct

• Question: After the reaction, I am struggling to separate my product from the dialkylphosphate byproduct. What is the most effective workup procedure?

• Answer: A significant advantage of the HWE reaction is that the dialkylphosphate byproduct is typically water-soluble, allowing for its removal through an aqueous workup.[3][4]

  • Quenching: Carefully quench the reaction mixture with water or a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane.

  • Washing: Wash the combined organic layers with water and then with brine to remove residual water-soluble impurities.

  • Drying and Concentration: Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Problem 4: Poor Separation During Column Chromatography

• Question: I am having trouble achieving good separation of my product from impurities using silica gel column chromatography. What can I do to improve the separation?

• Answer: Optimizing your column chromatography technique is key to obtaining a pure product.

  • Solvent System Optimization: Before running a column, it is essential to determine the optimal mobile phase using Thin-Layer Chromatography (TLC).[7] Aim for a retention factor (Rf) of 0.2-0.3 for your target compound in the chosen solvent system.[9] A common mobile phase for this compound is a mixture of hexane and ethyl acetate.[6]

    • If the product and impurities are moving too quickly (high Rf), decrease the polarity of the mobile phase (increase the proportion of hexane).[9]

    • If the product is not moving (low Rf), gradually increase the polarity of the mobile phase (increase the proportion of ethyl acetate).

  • Column Packing: Ensure your column is packed uniformly to avoid channeling, which leads to poor separation. A wet slurry packing method is generally recommended.[7]

  • Sample Loading: For optimal separation, load your crude product onto the column in a minimal amount of solvent. Dry loading, where the crude product is adsorbed onto a small amount of silica gel before being added to the column, can also improve resolution.[7]

Problem 5: Product Degradation on the Column

• Question: I suspect my product is degrading on the silica gel column, leading to lower yields and new impurities. How can I prevent this?

• Answer: As mentioned earlier, the Boc group can be sensitive to acidic conditions, and silica gel can be acidic.

  • Test for Stability: You can check the stability of your compound on silica gel by spotting it on a TLC plate, letting it sit for an hour, and then developing it to see if any new spots have formed.[9]

  • Use Deactivated Silica: If your compound is unstable, consider using deactivated silica gel. This can be prepared by treating the silica gel with a base like triethylamine.[9]

  • Alternative Stationary Phases: Alumina can be a suitable alternative to silica gel for compounds that are sensitive to acidic conditions.[7]

Problem 6: Recrystallization is Ineffective

• Question: My product is an oil, so recrystallization is not an option. Are there other non-chromatographic purification methods I can try?

• Answer: While Ethyl 2-(1-Boc-3-piperidylidene)acetate is typically an oil, if you have a solid crude product or if chromatography is not providing the desired purity, you might consider other techniques. However, for an oily product, chromatography is the most common and effective method. If you are dealing with a solid impurity, trituration with a non-polar solvent like hexane might help to remove it.

III. Experimental Protocols and Data

This section provides a general experimental protocol for the synthesis and purification of Ethyl 2-(1-Boc-3-piperidylidene)acetate, along with a table summarizing key reaction parameters.

A. Synthesis Protocol: Horner-Wadsworth-Emmons Reaction

• Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), add triethyl phosphonoacetate (1.1 equivalents) to a flame-dried round-bottom flask containing anhydrous tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise.

• Anion Formation: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes. The formation of the phosphonate carbanion is often the rate-limiting step.[1]

• Reaction with Ketone: Cool the solution back to 0 °C and add a solution of N-Boc-3-piperidone (1.0 equivalent) in anhydrous THF dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting ketone.

• Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of saturated aqueous NH₄Cl. Extract the mixture with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

B. Purification Protocol: Silica Gel Column Chromatography

• Mobile Phase Selection: Based on TLC analysis of the crude product, prepare an appropriate mobile phase, typically a mixture of hexane and ethyl acetate.

• Column Packing: Prepare a slurry of silica gel in the initial, low-polarity mobile phase. Pour the slurry into a chromatography column and allow the silica to settle, ensuring a uniform, crack-free bed.[9]

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, starting with a low polarity. Gradually increase the polarity of the mobile phase if necessary to elute the product.

• Fraction Collection: Collect fractions of the eluent in separate test tubes.

• Analysis: Analyze the collected fractions by TLC to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Ethyl 2-(1-Boc-3-piperidylidene)acetate as a colorless oil.

C. Quantitative Data Summary

Parameter	Recommended Specification	Rationale
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)	Standard polar adsorbent for the purification of moderately polar organic compounds.[11][12]
Mobile Phase	Hexane/Ethyl Acetate Gradient	A non-polar/polar solvent system allows for tunable elution strength.[6][7] Start with a low polarity (e.g., 95:5 Hexane:EtOAc) and increase as needed.
Base for HWE	Sodium Hydride (NaH)	A strong, non-nucleophilic base commonly used for deprotonating phosphonate esters.[2][4]
Reaction Solvent	Anhydrous Tetrahydrofuran (THF)	A common aprotic solvent for HWE reactions that effectively dissolves the reactants.[4]
Reaction Temp.	0 °C to Room Temperature	Allows for controlled reaction initiation and progression, favoring the (E)-isomer.[1][4]

IV. Visualizations

A. Experimental Workflow

Caption: Overall experimental workflow for the synthesis and purification.

B. Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low reaction yield.

V. References

• ResearchGate. (n.d.). Optimization of the HWE reaction conditions. Retrieved from [Link]

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.

• Der Pharma Chemica. (2011). Synthesis and characterization of some novel dipeptide analogues. Retrieved from [Link]

• Wikipedia. (n.d.). Horner–Wadsworth–Emmons reaction. Retrieved from [Link]

• Majgier, M., et al. (2017). Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents. Molecules, 22(11), 1974.

• Sivakumar, R., et al. (2014). Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity. International Journal of Environmental Health Engineering, 3(1), 13.

• Organic Chemistry Portal. (n.d.). Horner-Wadsworth-Emmons Reaction. Retrieved from [Link]

• DigitalCommons@TMC. (2022). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Retrieved from [Link]

• Sano, S., et al. (1997). New reaction mode of the Horner–Wadsworth–Emmons reaction using Sn(OSO2CF3)2 and N-ethylpiperidine. Chemical Communications, (6), 559-560.

• Synthetic Communications. (2012). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. Retrieved from [Link]

• Tsev Sunshine Pharma. (n.d.). Ethyl 2-(1-Boc-3-piperidyl)acetate CAS 384830-13-1. Retrieved from [Link]

• Semantic Scholar. (2010). An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-Trisubstituted-α,β-Unsaturated Esters. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Pharmacy Research. (n.d.). CAS 384830-13-1 Ethyl 2-(1-Boc-3-piperidyl)acetate. Retrieved from [Link]

• Nature Communications. (2021). Modular synthesis of chiral 1,2-dihydropyridines via Mannich/Wittig/cycloisomerization sequence that internally reuses waste. Retrieved from [Link]

• AccelaChem. (n.d.). 1590372-40-9,Ethyl 2-(1-Boc-3-piperidylidene)acetate. Retrieved from [Link]

• Arkivoc. (2024). Synthesis of 3-substituted pyrrolidin-2-ones and 3-substituted piperidin-2-ones from esters. Retrieved from [Link]

• UniBa. (n.d.). Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines by Using a. Retrieved from [Link]

• Wiley-VCH. (n.d.). Efficient Synthesis of 2-Substituted Indoles Based on Pd(OAc)2/t-Bu3P-Catalyzed Alkynylation/Amination of 1,2-Dihaloarenes. Retrieved from [Link]

• Knowledge UChicago. (2023). Reinvestigating the Synthesis and Characterization of Ethyl 3‐[5-(2- Ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]-3-(1-methyl-1H-indol-3-yl)prop-2-enoate. Retrieved from [Link]

• PMC. (n.d.). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Retrieved from [Link]

• Acta Crystallographica Section E. (2011). Ethyl 2-[1,3-dioxo-6-(piperidin-1-yl)-2,3-dihydro-1H-benz[de]isoquinolin-2-yl]acetate. Retrieved from [Link]

• Journal of Molecular Structure. (2014). X-ray diffraction and VT-NMR studies of (E)-3-(piperidinyl)-1-(2′-hydroxyphenyl)prop-2-en-1-one. Retrieved from [Link]

• California State University, Long Beach. (n.d.). Recrystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Organic Synthesis. (n.d.). Wittig & Wittig-Horner reactions. Retrieved from [Link]

• PubMed. (2019). Purification of Antibodies: Diethylaminoethyl (DEAE) Chromatography. Retrieved from [Link]

• Semantic Scholar. (n.d.). Efficient and selective cleavage of the tert-butoxycarbonyl (Boc) group under basic condition. Retrieved from [Link]

• Organic Syntheses. (n.d.). Ethyl 2-pyridylacetate. Retrieved from [Link]

• PMC. (n.d.). SEPARATION AND PURIFICATION OF TWO MINOR COMPOUNDS FROM RADIX ISATIDIS BY INTEGRATIVE MPLC AND HSCCC WITH PREPARATIVE HPLC. Retrieved from [Link]

• PMC. (n.d.). Synthesis and crystal structure of ethyl 2-(1,3-benzothiazol-2-yl)-2-oxo-4-(pyridin-2-yl)but-3-enoate. Retrieved from [Link]

Sources

• 1. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 2. Wittig-Horner Reaction [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alfa-labotrial.com [alfa-labotrial.com]
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• 12. Purification and structural elucidation of three bioactive compounds isolated from Streptomyces coelicoflavus BC 01 and their biological activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Maximizing the E-Isomer in Ethyl 2-(1-Boc-3-piperidylidene)acetate Synthesis

Welcome to the Advanced Technical Support Center. As drug development professionals and synthetic chemists, you are likely aware that synthesizing exocyclic double bonds on heterocyclic scaffolds presents unique stereochemical challenges. The Horner-Wadsworth-Emmons (HWE) olefination of 1-Boc-3-piperidone with triethyl phosphonoacetate (TEPA) is notorious for yielding undesirable mixtures of E and Z isomers under standard conditions[1].

This guide provides field-proven troubleshooting insights, mechanistic causality, and a self-validating protocol to help you shift your reaction from kinetic to thermodynamic control, thereby maximizing your E-isomer yield.

Mechanistic Causality: The Role of Solvent and Base

The stereoselectivity of the HWE reaction is fundamentally dictated by the reversibility of the initial oxaphosphetane intermediate[2]. When standard conditions (NaH in THF) are employed, the addition of the phosphonate carbanion to the ketone is fast and highly irreversible. Because the steric differentiation between the C2 and C4 positions of 1-Boc-3-piperidone is subtle during the transition state, kinetic control results in poor facial bias and a mixed E/Z population[1].

To maximize the thermodynamically favored E-isomer, the reaction must be forced into thermodynamic control . This is achieved by utilizing the Roush-Masamune modification (LiCl/DBU) in a highly polar solvent like Acetonitrile (MeCN)[3]. The small, highly coordinating Li⁺ cation acts as a Lewis acid, lowering the activation energy for the retro-aldol step and allowing the sterically congested Z-intermediate to revert and funnel into the stable E-isomer[4].

Workflow and mechanistic pathways for HWE olefination of 1-Boc-3-piperidone.

Troubleshooting Guide & FAQs

Q: I am using standard NaH in THF at 0 °C to room temperature, but my E/Z ratio is nearly 1:1. Why is this happening? A: THF is a moderately polar aprotic solvent that, when combined with a strong base like NaH (providing Na⁺ counterions), leads to an irreversible addition of the phosphonate carbanion[2]. Because the addition cannot reverse, the stereochemical outcome is locked by kinetic control. The steric bulk of the N-Boc group offers limited bias during this rapid kinetic attack, resulting in a mixed E/Z population[1].

Q: How exactly does switching the solvent to Acetonitrile (MeCN) and adding LiCl improve the E-isomer yield? A: Acetonitrile is a highly polar solvent that effectively dissolves lithium salts. LiCl acts as a critical Lewis acid; it coordinates to both the carbonyl oxygen of the piperidone and the phosphonate[5]. This coordination significantly lowers the activation energy for the retro-aldol (reversal) step of the intermediate[4]. By making the intermediate formation highly reversible, the system continuously equilibrates and funnels through the lowest-energy pathway to form the thermodynamically more stable E-isomer[5].

Q: Can I just increase the temperature in THF to achieve thermodynamic control? A: While increasing the reaction temperature (e.g., refluxing THF or DME) does increase the reversibility of the reaction and slightly improves the E/Z ratio[4], THF's coordination with Na⁺ is often insufficient to fully overcome the kinetic trap. You will likely see a marginal improvement, but it will not match the high selectivity achievable with the LiCl/DBU/MeCN system[3].

Quantitative Data: Solvent & Condition Comparison

To guide your optimization, the following table summarizes the expected outcomes based on the interplay between base, solvent, and additives.

Base	Solvent	Additive	Temperature	Reaction Control	Typical E:Z Ratio
NaH	THF	None	0 °C to RT	Kinetic	~ 1:1 to 3:1
NaH	DME	None	Reflux	Mixed	~ 4:1
DBU	THF	LiCl	RT	Thermodynamic	~ 6:1
DBU	MeCN	LiCl	RT	Thermodynamic	> 9:1

Step-by-Step Methodology: The Roush-Masamune Protocol

The following protocol is designed as a self-validating system for a 10 mmol scale synthesis, ensuring that each step provides observable feedback to confirm success.

Step 1: Preparation & Dehydration Flame-dry a 100 mL round-bottom flask containing a magnetic stir bar. Purge thoroughly with argon. Causality: Even trace amounts of water will prematurely quench the phosphonate carbanion, leading to incomplete conversion and poor yields.

Step 2: Reagent Assembly Add anhydrous Lithium Chloride (LiCl, 12.0 mmol, 1.2 eq) to the flask. Suspend the salt in 25 mL of anhydrous Acetonitrile (MeCN). Add Triethyl phosphonoacetate (TEPA, 11.0 mmol, 1.1 eq) to the suspension.

Step 3: Base Activation (Self-Validation Checkpoint) Dropwise add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 11.0 mmol, 1.1 eq) at room temperature. Validation: The cloudy suspension of LiCl will transition into a clear, slightly yellow solution within 10-15 minutes, accompanied by a mild exotherm. This visual change definitively confirms the successful deprotonation of TEPA and the formation of the soluble, lithium-coordinated phosphonate carbanion.

Step 4: Substrate Addition Dissolve 1-Boc-3-piperidone (10.0 mmol, 1.0 eq) in 5 mL of anhydrous MeCN. Add this solution dropwise to the active reaction mixture over 10 minutes to prevent localized thermal spikes.

Step 5: Thermodynamic Equilibration Stir the reaction at room temperature for 12-16 hours. Causality: Extended stirring under these highly reversible conditions ensures that any kinetically formed Z-isomer has sufficient time to undergo retro-addition and funnel exclusively into the thermodynamically stable E-isomer.

Step 6: Quench & Workup Quench the reaction by adding 20 mL of saturated aqueous NH₄Cl. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. The crude product can be purified via flash chromatography to isolate the pure E-isomer.

References

• "Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib)
• "(E)
• "Stereoselective Olefination Reactions: The Wittig Reaction", harvard.edu,
• "Asymmetric Total Synthesis of (S)-(+)-Cocaine and the First Synthesis of Cocaine C-1 Analogs from N-Sulfinyl β-Amino Ester Ketals", acs.org,
• "What is the impact of LiCl on the diastereo-selectivity of the Horner–Wadsworth–Emmons reaction?

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]

Reducing byproduct formation in Ethyl 2-(1-Boc-3-piperidylidene)acetate synthesis

Welcome to the technical support guide for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate. This resource is designed for researchers, chemists, and drug development professionals to troubleshoot and optimize the Horner-Wadsworth-Emmons (HWE) olefination of N-Boc-3-piperidone. Here, we address common challenges, from maximizing stereoselectivity to eliminating persistent byproducts, providing both mechanistic explanations and field-proven protocols.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction yield is low, or the reaction is not proceeding to completion. What are the likely causes and how can I fix this?

Low conversion in a Horner-Wadsworth-Emmons reaction is a common issue that typically points to problems with the initial carbanion formation or the reactivity of the electrophile.[1]

Core Issues & Solutions:

• Ineffective Deprotonation: The phosphonate carbanion is the key nucleophile. Its inefficient formation is the most frequent cause of low yield.[1]

  • Base Quality: Sodium hydride (NaH) is often used, but it can be of poor quality if old or improperly stored. Use a fresh bottle of NaH (60% dispersion in mineral oil) or titrate your strong bases (like n-BuLi or LHMDS) before use.

  • Base Strength: While NaH is sufficient for triethyl phosphonoacetate (pKa ~13), a stronger base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) can ensure rapid and complete deprotonation.[1]

  • Moisture: The phosphonate carbanion is highly basic and will be quenched by trace amounts of water. Ensure all glassware is flame-dried or oven-dried, and use anhydrous solvents. Freshly distilled THF over sodium/benzophenone is recommended.[1]

• Poorly Reactive Ketone: N-Boc-3-piperidone is a ketone, which is inherently less reactive than an aldehyde.[1][2]

  • Reaction Temperature: While carbanion formation is often performed at 0 °C, the subsequent addition to the ketone may require higher temperatures. After adding the ketone at 0 °C, allow the reaction to warm to room temperature or even gently heat to reflux to drive the reaction to completion.[1][3] Monitor progress by TLC.

Troubleshooting Workflow for Low Yield

Caption: Key factors controlling E/Z selectivity in the HWE reaction.

Q3: I'm observing a byproduct consistent with Boc deprotection. Why is this happening under basic conditions?

While the tert-butyloxycarbonyl (Boc) group is renowned for its stability to most basic conditions and nucleophiles, it is not completely immune. [4]Cleavage can occur under specific circumstances.

Potential Causes:

• Elevated Temperatures: Prolonged heating at high temperatures in the presence of a strong base can induce thermal cleavage or base-mediated elimination.

• Substrate-Specific Lability: The Boc group on a nitrogen atom within a heterocyclic system can sometimes be more labile than in acyclic amines. [5]Although generally stable, strong bases like alkoxides (e.g., NaOMe, t-BuONa) have been reported to cleave Boc groups, particularly from activated nitrogen atoms like those in indoles or pyrroles. [5][6]While less common for piperidines, it remains a possibility with excess strong base and heat.

Mitigation Strategies:

• Avoid Excessive Heat: Do not use higher temperatures than necessary to drive the reaction to completion. Room temperature is often sufficient.

• Use Milder Base Conditions: If Boc cleavage is a persistent issue, consider the Masamune-Roush conditions, which use a weaker base like DBU or triethylamine in the presence of LiCl. [7][8]The lithium chloride acts as a Lewis acid to enhance the acidity of the phosphonate, allowing for deprotonation with a milder base that is less likely to affect the Boc group. [8] Protocol using Masamune-Roush Conditions:

• In a flame-dried flask under argon, add anhydrous acetonitrile, LiCl (1.5 eq), and triethyl phosphonoacetate (1.2 eq).

• Add DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) (1.1 eq) and stir for 30 minutes at room temperature.

• Add N-Boc-3-piperidone (1.0 eq) and stir at room temperature until the reaction is complete.

Q4: I suspect epimerization is occurring. Is this possible and how can I prevent it?

Yes, epimerization of protons alpha to a carbonyl group is a known risk under basic conditions. For a chiral 2-substituted-4-oxopiperidine, this can lead to the formation of diastereomeric products. [9]Even with the unsubstituted N-Boc-3-piperidone, enolate formation can lead to other unforeseen side reactions.

Mechanism of Epimerization: The strong base used for the HWE reaction can deprotonate the α-proton of the piperidone ring, forming an enolate. Reprotonation can occur from either face, leading to racemization or epimerization at that center.

Prevention Strategies:

• Low Temperature Addition: Add the piperidone substrate to the pre-formed phosphonate carbanion at a low temperature (e.g., -78 °C to 0 °C). This ensures the carbanion reacts with the carbonyl faster than it deprotonates the alpha-carbon.

• Use of Li+ or Mg2+ cations: These cations coordinate more tightly to the carbonyl oxygen, which can sometimes reduce the rate of enolization compared to Na+ or K+.

• Minimize Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material is consumed.

Purification Guide

Q5: What is the most effective way to purify the final product?

A major advantage of the HWE reaction is the straightforward purification. [2][7]

• Aqueous Workup: The primary byproduct, diethyl phosphate, is highly water-soluble. During the aqueous workup (e.g., washing with water or brine), this salt is efficiently removed from the organic layer. [8]2. Flash Column Chromatography: After the aqueous workup, the crude product will contain the desired E-alkene, any Z-isomer, and possibly unreacted starting material. These can be effectively separated using silica gel column chromatography. [10][11] * Typical Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 5% and increasing to 20-30% EtOAc) is generally effective. The less polar E-isomer typically elutes before the more polar Z-isomer.

References

• BenchChem. (2025). Troubleshooting Horner-Wadsworth-Emmons reaction conditions. BenchChem Technical Support.
• University of Iowa. (2007). Temperature Effects on Stereocontrol in the Horner−Wadsworth−Emmons Condensation of α-Phosphono Lactones. University of Iowa Institutional Repository.

• Wikipedia. Horner–Wadsworth–Emmons reaction. [Link]

• Ando, K., et al. (2014). (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. Journal of Organic Chemistry. [Link]

• Bilska-Markowska, M., & Kaźmierczak, M. (2023). Horner–Wadsworth–Emmons reaction as an excellent tool in the synthesis of fluoro-containing biologically important compounds. RSC Advances. [Link]

• Reddit. (2024). Why is boc stable to hydrolysis under basic conditions?. r/OrganicChemistry. [Link]

• Organic Chemistry Portal. Wittig-Horner Reaction. [Link]

• WordPress. Bases - Deprotection of BOC group. [Link]

• Taylor & Francis Online. (2006). A STUDY ON THE Z-SELECTIVE HORNER-WADSWORTH-EMMONS (HWE) REACTION OF METHYL DIARYLPHOSPHONOACETATES. Phosphorus, Sulfur, and Silicon and the Related Elements. [Link]

• Scholars Research Library. (2012). Synthesis, characterization and antimicrobial screening of some novel synthesized chemical entities. Der Pharma Chemica. [Link]

• ResearchGate. (2012). Recent Progress in the Horner-Wadsworth-Emmons Reaction. [Link]

• Wikipedia. tert-Butyloxycarbonyl protecting group. [Link]

• Hindawi. (2013). N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. Journal of Chemistry. [Link]

• BenchChem. (2025). Optimizing reaction conditions for Ethyl 2-(4-phenylcyclohexylidene)acetate synthesis. BenchChem Technical Support.

• Organic Synthesis. Wittig & Wittig-Horner reactions. [Link]

• Chem-Station. (2014). Horner-Wadsworth-Emmons (HWE) Reaction. [Link]

• Organic Syntheses. Preparation of horner-wadsworth-emmons reagent. [Link]

• MDPI. (2020). Wittig and Wittig–Horner Reactions under Sonication Conditions. Molecules. [Link]

• ETH Zurich. (2019). OC II (FS 2019) – Problem Set. Bode Research Group.

• Semantic Scholar. (2010). An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-Trisubstituted- - Unsaturated Esters. [Link]

• CORE. (2010). Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. [Link]

• Chemical Communications. (2005). Unexpected epimerization at C2 in the Horner–Wadsworth–Emmons reaction of chiral 2-substituted-4-oxopiperidines. [Link]

• ACS Publications. (2001). A Quantum Chemical Exploration of the Horner−Wadsworth−Emmons Reaction. The Journal of Organic Chemistry. [Link]

• PubMed. (1999). A Mechanistic Study of the Horner-Wadsworth-Emmons Reaction. The Journal of Organic Chemistry. [Link]

• J-STAGE. (2018). Development of a Novel Horner–Wadsworth–Emmons Reagent for the Facile Preparation of Mixed Phosphonoacetates. Chemical and Pharmaceutical Bulletin. [Link]

• ResearchGate. (2018). Optimization of reaction conditions for the synthesis of 1. [Link]

• Pharmacy Research. CAS 384830-13-1 Ethyl 2-(1-Boc-3-piperidyl)acetate. [Link]

• Arkivoc. (2017). Synthesis of 3-substituted pyrrolidin-2-ones and 3-substituted piperidin-2-ones from esters. [Link]

• University of Bari Aldo Moro. Development of a Continuous Flow Synthesis of 2-Substituted Azetines and 3-Substituted Azetidines. [Link]

• Rasayan Journal of Chemistry. (2016). AN EFFICIENT SYNTHESIS OF POTENT ANTI-TUBERCULAR DRUG CANDIDATE BM212. [Link]

• Arkivoc. (2003). (E)-Selective Horner–Wadsworth–Emmons reaction of aldehydes with bis-(2,2,2-trifluoroethyl)phosphonoacetic acid. [Link]

• MDPI. (2020). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules. [Link]

• PubMed. (2013). Synthesis, antifungal and cytotoxic activities of 2-aryl-3-((piperidin-1-yl)ethyl)thiazolidinones. [Link]

• ETH Zurich. (2019). OCII_PS_FS2019_Advanced FGT_PS1.

• MDPI. (2023). Recent Advances in Synthetic Routes to Azacycles. Molecules. [Link]

• Organic Syntheses. Substitution of Aryl Halides with Copper(I) Acetylides. [Link]

• ResearchGate. (2014). Synthesis and Characterization of N-Substitutional Ethylenediamine Derivatives. [Link]

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Technical Support Center: Overcoming Steric Hindrance in 3-Substituted Piperidone Reactions

Welcome to the technical support center for synthetic chemists and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to address the common challenge of steric hindrance in reactions involving 3-substituted piperidones. The piperidone scaffold is a cornerstone in medicinal chemistry, but its inherent conformational dynamics, coupled with bulky substituents at the C3 position, can often lead to sluggish reactions, poor yields, and undesired side products.[1][2] This resource is designed to provide both mechanistic understanding and actionable protocols to overcome these synthetic hurdles.

I. Frequently Asked Questions (FAQs)

Q1: What is steric hindrance and how does it specifically affect 3-substituted piperidone chemistry?

A1: Steric hindrance is a phenomenon in which the spatial arrangement of atoms or groups in a molecule obstructs a chemical reaction. In the context of 3-substituted piperidones, the six-membered ring is not planar and primarily exists in a chair conformation to minimize strain.[3] A substituent at the C3 position can occupy either an axial or equatorial position. A bulky C3-substituent in the axial position can cause significant 1,3-diaxial interactions with the axial hydrogens at C5, creating a high-energy conformation. Consequently, the substituent will preferentially occupy the equatorial position. This conformational preference dictates the accessibility of the reactive centers in the molecule, namely the nitrogen atom, the carbonyl group, and the α-carbons (C2 and C4), to incoming reagents.[4][5]

For example, nucleophilic attack at the carbonyl or SN2-type reactions at the nitrogen can be impeded because the C3-substituent physically blocks the trajectory of the incoming nucleophile. Similarly, the formation of an enolate at C2 or C4 can be influenced by the steric bulk at C3, affecting both the rate of deprotonation and the facial selectivity of subsequent alkylation or other functionalization reactions.

Q2: How does the conformation of the piperidone ring influence reactivity?

A2: The piperidin-4-one ring predominantly adopts a chair conformation, but boat and twist-boat conformations are also possible, though higher in energy.[3] The presence of substituents can shift this equilibrium.[3] The reactivity of the piperidone is intrinsically linked to its conformational state. For instance, an incoming reagent may only be able to approach the molecule from a specific direction, which might be sterically shielded in the lowest energy conformation. For a reaction to occur, the molecule may need to adopt a higher-energy conformation where the reactive site is more accessible. The energy barrier to reach this reactive conformation will influence the overall reaction rate. Computational modeling can be a powerful tool to predict the most stable conformations and understand the energetic landscape of the molecule.[3][6]

Q3: What are the primary types of reactions that are sensitive to steric hindrance in 3-substituted piperidones?

A3: Several key transformations are particularly susceptible to steric effects:

• N-Alkylation/N-Arylation: The introduction of substituents on the nitrogen atom can be challenging, especially with bulky electrophiles or when the C2/C6 positions are also substituted.

• α-Functionalization (at C2 or C4): Reactions involving the formation of enolates, such as alkylations, aldol reactions, and Michael additions, are highly sensitive to the steric environment around the α-carbons.

• Reactions at the Carbonyl Group: Nucleophilic additions and reductions at the C4-carbonyl can be hindered by bulky groups at the adjacent C3 position.

• Cyclization Reactions: Intramolecular reactions to form bicyclic systems can be difficult if the connecting tether is constrained by a bulky C3-substituent.

II. Troubleshooting Guides

This section provides detailed troubleshooting for specific experimental challenges, offering explanations for the underlying issues and providing step-by-step protocols to overcome them.

Scenario 1: Low Yield in N-Alkylation of a 3-Arylpiperidone

Problem: You are attempting to N-alkylate a 3-aryl-4-piperidone with a secondary alkyl halide (e.g., isopropyl iodide) using standard conditions (K₂CO₃, acetonitrile, reflux) and observing very low conversion even after prolonged reaction times.

Underlying Cause: The low reactivity is likely due to severe steric hindrance. The bulky 3-aryl group restricts access to the nitrogen lone pair, and the secondary alkyl halide further increases the steric clash in the SN2 transition state. The use of a relatively weak base and a polar aprotic solvent may not be sufficient to overcome this high activation energy barrier.

Troubleshooting Workflow:

Decision workflow for troubleshooting low N-alkylation yield.

Protocol 1: Stronger Base and Higher Boiling Point Solvent

This protocol aims to increase the reaction rate by using a stronger base and a solvent that allows for higher reaction temperatures.

Materials:

• 3-Aryl-4-piperidone

• Secondary alkyl halide (e.g., isopropyl iodide)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Anhydrous diethyl ether or hexanes (for washing NaH)

• Argon or Nitrogen atmosphere setup

Step-by-Step Procedure:

• Preparation: Under an inert atmosphere, suspend the 3-aryl-4-piperidone (1.0 equiv.) in anhydrous DMF.

• Deprotonation: Carefully add NaH (1.2 equiv., washed with anhydrous hexanes to remove mineral oil) portion-wise to the stirred solution at 0 °C.

• Activation: Allow the mixture to warm to room temperature and stir for 30-60 minutes, or until hydrogen evolution ceases, indicating the formation of the sodium amide.

• Alkylation: Cool the reaction mixture back to 0 °C and add the alkyl halide (1.5 equiv.) dropwise.

• Reaction: Allow the reaction to warm to room temperature and then heat to 80-100 °C. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, carefully quench by the slow addition of water or saturated aqueous NH₄Cl at 0 °C. Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

Protocol 2: Reductive Amination

If direct alkylation fails, reductive amination offers an alternative pathway. This method is often successful for introducing sterically demanding groups.[7]

Materials:

• 3-Aryl-4-piperidone

• Ketone corresponding to the desired alkyl group (e.g., acetone for an isopropyl group)

• Sodium triacetoxyborohydride (STAB) or sodium cyanoborohydride (NaBH₃CN)

• 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)

• Acetic acid (catalytic amount)

Step-by-Step Procedure:

• Imine Formation: Dissolve the 3-aryl-4-piperidone (1.0 equiv.) and the ketone (1.5-2.0 equiv.) in DCE. Add a catalytic amount of acetic acid. Stir at room temperature for 1-2 hours to facilitate iminium ion formation.

• Reduction: Add STAB (1.5 equiv.) portion-wise to the reaction mixture. Be cautious as gas evolution may occur.

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Quench the reaction with saturated aqueous NaHCO₃. Separate the layers and extract the aqueous layer with DCE or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purification: Purify the residue by flash chromatography.

Scenario 2: Poor Diastereoselectivity in α-Alkylation

Problem: You are performing an α-alkylation on an N-protected 3-substituted piperidone. After forming the enolate with LDA, you add an electrophile (e.g., methyl iodide) but obtain a nearly 1:1 mixture of diastereomers.

Underlying Cause: The lack of stereocontrol arises from two potential issues: either the deprotonation is not stereoselective, leading to a mixture of enolate geometries, or the subsequent alkylation occurs from both faces of the enolate with similar rates. The C3-substituent, while sterically demanding, may not be sufficient to completely block one face of the planar enolate intermediate.

Troubleshooting Strategies:

Strategy 1: Modifying the N-Protecting Group

The size and nature of the N-protecting group can significantly influence the conformation of the piperidone ring and the facial selectivity of the enolate alkylation.[5]

N-Protecting Group	Expected Outcome	Rationale
Boc (tert-Butoxycarbonyl)	Often provides good selectivity.	The bulky Boc group can adopt a specific orientation that effectively blocks one face of the enolate.[5]
Cbz (Carboxybenzyl)	May offer different selectivity than Boc.	The planar phenyl ring of the Cbz group can influence the steric environment differently.
Large Silyl Ethers (e.g., TIPS)	Can provide high selectivity.	Very large protecting groups can create a highly biased steric environment.

Protocol 3: Directed Lithiation and Alkylation

Employing a directing group can enforce a specific conformation and lead to highly diastereoselective functionalization.[8][9]

Conceptual Steps:

• Install a Directing Group: Modify the piperidone to include a directing group, such as an amidoxime or an 8-aminoquinoline amide, at a suitable position.[9][10]

• Directed C-H Activation: Use a transition metal catalyst (e.g., Palladium or Iridium) that coordinates to the directing group and selectively activates a specific C-H bond.[9][10]

• Functionalization: The resulting organometallic intermediate can then react with an electrophile with high stereocontrol.

This is an advanced strategy and requires careful selection of the directing group and catalytic system based on the specific substrate and desired transformation.

Strategy 2: Utilizing Chiral Auxiliaries

For asymmetric synthesis, introducing a chiral auxiliary can provide excellent stereocontrol.

Conceptual Workflow:

Workflow for asymmetric α-alkylation using a chiral auxiliary.

Common chiral auxiliaries for such transformations include Evans' oxazolidinones or Samp/Ramp hydrazones. The auxiliary is first attached to the piperidone, typically at the nitrogen or as part of a side chain. The chiral environment created by the auxiliary then directs the approach of the base and the electrophile, leading to a single major diastereomer. The auxiliary can then be cleaved to yield the desired enantiomerically enriched product.

III. Conclusion

Overcoming steric hindrance in 3-substituted piperidone reactions requires a multifaceted approach that considers conformational effects, reagent selection, and reaction conditions. By systematically analyzing the source of the steric clash and employing the strategies outlined in this guide—from optimizing basic reaction parameters to implementing advanced techniques like directed C-H functionalization—researchers can significantly improve the outcomes of their synthetic endeavors. The protocols provided herein serve as a starting point for developing robust and efficient methods for the synthesis of complex piperidone-based molecules.

References

• Weintraub, P. M., Sabol, J. S., Kane, J. M., & Borcherding, D. R. (2003). Recent Advances in the Synthesis of Piperidones and Piperidines. Tetrahedron, 59(17), 2953–2989. [Link]

• O'Brien, P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13, 1614-1623. [Link]

• Kaur, M., & Singh, V. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Catalysts, 11(9), 1074. [Link]

• Banks, H. D. (1992). Piperidine Synthesis. Defense Technical Information Center. [Link]

• Various Authors. (2017). Recent Advances in the Synthesis of Piperidines: Functionalization of Preexisting Ring Systems. ResearchGate. [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. [Link]

• Montgomery, T. D. (2011). A Single Step Approach to Piperidines via Ni-Catalyzed β-Carbon Elimination. PubMed Central. [Link]

• Abraham, R. J., et al. (1993). Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. PubMed. [Link]

• Roque, J. B., et al. (2020). Approaches to α-functionalization of piperidines by C-H functionalization. ResearchGate. [Link]

• Mothukuri, S., et al. (2016). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. PubMed Central. [Link]

• Zhu, Z., et al. (2022). Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Omega. [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PubMed Central. [Link]

• Apollo Scientific. (n.d.). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. Apollo Scientific. [Link]

• Chambers, S. J., et al. (2022). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. The Journal of Organic Chemistry. [Link]

• He, J., et al. (2023). On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group. ACS Catalysis. [Link]

• Wang, Z., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society. [Link]

• Walker, M., et al. (2019). Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed C–H Arylation and Epimerization. ChemRxiv. [Link]

• Proctor, R. S. J., & Phipps, R. J. (2021). Emergent synthetic methods for the modular advancement of sp3-rich fragments. Chemical Science. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry A. [Link]

• ResearchGate. (2000). Green Chemistry Approach to the Synthesis of N-Substituted Piperidones. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Organic Chemistry Portal. [Link]

• Barange, D. K., et al. (n.d.). Regio- and Stereoselective Alkylation of Pyridine-N-oxides : Synthesis of Substituted Piperidines and Pyridines. Lund University. [Link]

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Technical Support Center: Temperature Optimization for the Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical mechanistic and operational challenges encountered during the Horner-Wadsworth-Emmons (HWE) olefination of 1-Boc-3-piperidone.

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a highly valuable intermediate, frequently utilized in the construction of three-dimensional spiro scaffolds for advanced therapeutics, including Janus kinase (JAK) inhibitors like Delgocitinib[1]. However, the synthesis is notoriously sensitive to temperature. Poor thermal management leads to severe yield degradation via enolization and unpredictable E/Z stereoselectivity. This guide maps the causality behind these issues and provides a self-validating protocol for optimal synthesis.

Mechanistic Causality: Why Temperature is the Master Variable

In the HWE reaction between 1-Boc-3-piperidone and triethyl phosphonoacetate (TEPA), temperature governs two competing mechanistic pathways: nucleophilic addition vs. enolization , and kinetic vs. thermodynamic control of the resulting alkene.

• Suppressing Enolization: 1-Boc-3-piperidone possesses highly acidic alpha-protons. If the temperature is too high during the addition of the ylide (or if unreacted base like NaH is present), the system undergoes kinetic deprotonation rather than nucleophilic attack. This leads to aldol self-condensation and irreversible loss of the starting material.

• Controlling E/Z Selectivity: The formation of the oxaphosphetane intermediate is reversible. At low temperatures (e.g., strictly 0 °C or below), the reaction is kinetically trapped, often yielding a high proportion of the less stable (Z)-isomer. Allowing the reaction to mature at room temperature (25 °C) provides the activation energy necessary for the intermediates to equilibrate toward the more thermodynamically stable anti-oxaphosphetane, ultimately yielding the desired (E)-isomer[1].

Fig 1: Mechanistic divergence of 1-Boc-3-piperidone under varying temperature conditions.

Troubleshooting Guides & FAQs

Q: Why is my overall yield below 40% despite complete consumption of triethyl phosphonoacetate? A: This is a classic symptom of ketone enolization. If the ylide is not fully formed before the ketone is introduced, residual NaH acts as a hard base and deprotonates the alpha-carbon of 1-Boc-3-piperidone. Causality & Fix: The deprotonation of TEPA by NaH is endothermic and requires time. Ensure the ylide generation step is held at 0 °C for a full 30 minutes until hydrogen gas evolution completely ceases[1].

Q: I am isolating a 1:1 E/Z mixture, but my downstream spirocyclization requires the E-isomer. How do I push the selectivity? A: You are kinetically trapping the reaction by keeping it too cold for too long. Causality & Fix: The (E)-isomer is the thermodynamic product. While the initial addition must be done at 0 °C to prevent exotherm-induced degradation, the reaction must be allowed to warm to room temperature (25 °C) and mature for at least 5 hours to allow the oxaphosphetane intermediates to equilibrate[1].

Q: Can I use elevated temperatures (e.g., 60 °C) to speed up the reaction or force complete conversion? A: Absolutely not. Heating 1-Boc-3-piperidone in the presence of strong basic ylides leads to rapid aldol self-condensation. Furthermore, prolonged heating can trigger the thermal deprotection of the Boc group, leading to complex, intractable mixtures.

Quantitative Data: Temperature Impact Matrix

The following table summarizes the empirical relationship between the temperature profile, overall yield, and stereoselectivity.

Temperature Profile (Addition → Maturation)	Overall Yield (%)	E/Z Ratio	Primary Impurity / Observation
Constant -78 °C	< 20%	1:2	Incomplete conversion; kinetic trapping favors Z-isomer.
0 °C → 0 °C (5 h)	50 - 60%	1:1	Moderate yield; lack of thermodynamic equilibration.
0 °C → 25 °C (5 h)	85 - 90%	> 4:1	Optimal thermodynamic control; clean conversion[1].
25 °C → 60 °C (2 h)	< 40%	N/A	Severe enolization, aldol condensation, and color degradation.

Self-Validating Experimental Protocol

This protocol is engineered to be self-validating. Do not proceed to the next step unless the specific visual or analytical benchmarks are met.

Reagents:

• NaH (60% dispersion in mineral oil): 1.21 equivalents

• Triethyl phosphonoacetate (TEPA): 1.21 equivalents

• 1-Boc-3-piperidone: 1.00 equivalent (e.g., 10.0 mmol)

• Anhydrous THF: 0.2 M relative to ketone

Step-by-Step Methodology

Step 1: Ylide Generation (Strictly 0 °C)

• Suspend NaH in anhydrous THF under an inert atmosphere (N2 or Argon) and cool the flask to 0 °C using an ice-water bath.

• Add TEPA dropwise over 10 minutes to control the exotherm.

• Self-Validation Check: Stir for 30 minutes at 0 °C. You must observe the cessation of H2 gas bubbling. The opaque suspension will transition to a clear or pale-yellow solution. Do not proceed if the solution is still actively bubbling.

Step 2: Ketone Addition (Strictly 0 °C)

• Maintain the ice bath at 0 °C.

• Dissolve 1-Boc-3-piperidone in a minimal amount of anhydrous THF and add it dropwise to the ylide solution over 15 minutes.

• Causality: Adding the ketone at 0 °C suppresses the kinetic deprotonation (enolization) of the highly reactive alpha-protons.

Step 3: Thermodynamic Maturation (Warm to 25 °C)

• Remove the ice bath and allow the reaction to naturally warm to room temperature (approx. 25 °C).

• Stir the resulting mixture for 5 hours[1].

• Self-Validation Check: Perform a TLC (Hexane:EtOAc 3:1). The starting material spot (stains strongly with KMnO4) should be completely absent, replaced by a lower Rf spot corresponding to the product.

Step 4: Quench and Isolation

• Quench the reaction by the slow addition of distilled H2O.

• Extract the aqueous layer three times with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify via flash chromatography to isolate the (E)-enriched Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Fig 2: Temperature-controlled workflow for the HWE synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

References

• Title: Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders Source: ACS Publications (Journal of Medicinal Chemistry) URL: [Link]

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Reference Data & Comparative Studies

Navigating the Spectral Landscape: A Comparative Guide to the ¹H and ¹³C NMR Analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

For researchers, scientists, and professionals in drug development, a thorough understanding of the structural features of novel compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy serves as a cornerstone technique for elucidating molecular architecture. This guide provides a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra of Ethyl 2-(1-Boc-3-piperidylidene)acetate, a compound of interest in synthetic chemistry and potential drug discovery pipelines. By comparing its predicted spectral data with structurally related analogues, we offer a detailed roadmap for the characterization of this and similar molecules.

The Compound of Interest: Ethyl 2-(1-Boc-3-piperidylidene)acetate

Ethyl 2-(1-Boc-3-piperidylidene)acetate features a key α,β-unsaturated ester moiety attached to a Boc-protected piperidine ring. This structural motif is of significant interest in medicinal chemistry due to its potential for Michael addition reactions and its presence in various bioactive molecules. Accurate spectral characterization is the first step in utilizing this compound for further synthetic transformations.

Predicted ¹H and ¹³C NMR Data of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Table 1: Predicted ¹H NMR Data for Ethyl 2-(1-Boc-3-piperidylidene)acetate

Protons	Chemical Shift (δ, ppm)	Multiplicity	Integration
Vinylic (=CH)	~5.8 - 6.2	Singlet	1H
Methylene (-OCH₂CH₃)	~4.1 - 4.3	Quartet	2H
Piperidine (N-CH₂)	~3.4 - 3.6	Multiplet	2H
Piperidine (allylic CH₂)	~2.8 - 3.0	Multiplet	2H
Piperidine (CH₂)	~2.2 - 2.4	Multiplet	2H
Piperidine (CH₂)	~1.6 - 1.8	Multiplet	2H
Boc (-C(CH₃)₃)	~1.4 - 1.5	Singlet	9H
Methyl (-OCH₂CH₃)	~1.2 - 1.4	Triplet	3H

Table 2: Predicted ¹³C NMR Data for Ethyl 2-(1-Boc-3-piperidylidene)acetate

Carbon	Chemical Shift (δ, ppm)
Carbonyl (C=O, ester)	~166 - 168
Carbonyl (C=O, Boc)	~154 - 156
Vinylic (C=)	~145 - 150
Vinylic (=CH)	~118 - 122
Boc (-C(CH₃)₃)	~79 - 81
Methylene (-OCH₂)	~59 - 61
Piperidine (N-CH₂)	~44 - 48
Piperidine (allylic CH₂)	~30 - 34
Piperidine (CH₂)	~28 - 32
Piperidine (CH₂)	~24 - 28
Boc (-CH₃)	~28
Methyl (-CH₃)	~14

Validation & Comparative Analysis

To substantiate these predictions, we can draw comparisons with the known NMR data of structurally related compounds.

• Ethyl Acetate: The ethyl ester moiety is a common feature. In ethyl acetate, the methylene protons of the ethyl group typically appear as a quartet around 4.1 ppm, and the methyl protons as a triplet around 1.3 ppm. The carbonyl carbon of the ester is observed around 171 ppm, the methylene carbon around 60 ppm, and the methyl carbon around 14 ppm. These values provide a solid baseline for the ethyl acetate portion of our target molecule.

• Boc-Protected Piperidines: The signals for the Boc-protecting group and the piperidine ring protons and carbons can be compared to other known Boc-protected piperidine derivatives. For instance, in 1-Boc-piperidine, the protons on the carbons adjacent to the nitrogen appear around 3.4 ppm, while the other ring protons are found between 1.5 and 1.7 ppm.[1] The Boc methyl protons give a characteristic singlet around 1.45 ppm.[1] The carbons of the piperidine ring in Boc-protected systems typically resonate in the 25-45 ppm range, with the carbon of the Boc carbonyl at approximately 155 ppm and the quaternary carbon around 80 ppm.[2]

• α,β-Unsaturated Esters: The chemical shift of the vinylic proton is a key diagnostic signal. In α,β-unsaturated esters, this proton typically resonates between 5.5 and 7.0 ppm.[3][4] The exact position depends on the substituents on the double bond. The α-carbon of the double bond is expected in the 115-130 ppm region of the ¹³C NMR spectrum, while the β-carbon is more downfield, typically between 135 and 150 ppm.[5]

Experimental Protocol for NMR Data Acquisition

A standardized protocol is crucial for obtaining high-quality, reproducible NMR spectra.

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified solid sample of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Chloroform-d is often a good first choice for this type of compound.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.[6]

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30-45 degree pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16 or 32 scans).

  • Process the data with appropriate window functions (e.g., exponential multiplication with a line broadening of 0.3 Hz) before Fourier transformation.

  • Phase and baseline correct the spectrum.

  • Integrate all signals and reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • A larger spectral width (e.g., 220-240 ppm) is required.

  • Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a significantly larger number of scans will be needed (e.g., 1024 or more).[7]

  • Process the data similarly to the ¹H spectrum.

• 2D NMR Experiments (Optional but Recommended):

  • For unambiguous assignment of all proton and carbon signals, it is highly recommended to perform 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation).[8]

Visualization of Key Structural Features

The following diagram illustrates the molecular structure of Ethyl 2-(1-Boc-3-piperidylidene)acetate and highlights the key proton and carbon environments relevant to NMR analysis.

Caption: Molecular structure of Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Conclusion

The comprehensive analysis of the predicted ¹H and ¹³C NMR spectra of Ethyl 2-(1-Boc-3-piperidylidene)acetate, in conjunction with a comparative study of related structures, provides a robust framework for the characterization of this molecule. The detailed experimental protocol outlined ensures the acquisition of high-quality, reliable data. This guide serves as a valuable resource for researchers in synthetic and medicinal chemistry, facilitating the unambiguous identification and further utilization of this important chemical entity.

References

• ResearchGate. (n.d.). Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Esters. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-1-Boc-piperidine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. Retrieved from [Link]

• Open Research@CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). N.M.R. SPECTRA OF SOME α–β UNSATURATED ESTERS. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Formal hydration of non-activated terminal olefins using tandem catalysts - Supporting Information. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). α,β-unsaturated esters. Retrieved from [Link]

• Chemical Methodologies. (2022). Synthesis and Characterization of Heterocyclic Compounds Derived from 2-Mercaptobenzothiozole and Study of Their Biological Activities. Retrieved from [Link]

• Thieme. (n.d.). 5 Combination of 1H and 13C NMR Spectroscopy. Retrieved from [Link]

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A Senior Application Scientist's Guide to the LC-MS Analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

An In-Depth Technical Guide on Method Development, Fragmentation Analysis, and Comparison with Alternative Technologies

Introduction

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a valuable intermediate in pharmaceutical synthesis, featuring a complex structure that includes a Boc-protected piperidine ring and an α,β-unsaturated ester. This unique combination of functional groups necessitates robust and precise analytical methods for characterization, purity assessment, and quality control. Liquid Chromatography-Mass Spectrometry (LC-MS) stands out as a premier analytical technique for this purpose, offering unparalleled sensitivity and specificity.[1]

This guide, written from the perspective of a senior application scientist, provides an in-depth exploration of the LC-MS analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate. We will delve into the logic behind method development, propose a detailed mass fragmentation pathway based on established chemical principles, and offer a critical comparison with other common analytical techniques.

Part 1: LC-MS/MS Method Development and Workflow

The primary goal of the LC-MS method is to achieve sensitive detection and reliable characterization of the target analyte. Electrospray ionization (ESI) is the technique of choice, as it is a "soft" ionization method that minimizes in-source fragmentation, ensuring the molecular ion is observed.[2] Given the basicity of the piperidine nitrogen, positive ion mode is selected to generate the protonated molecule, [M+H]⁺.

Experimental Protocol: LC-MS/MS Analysis

This protocol outlines a general method for the analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate using a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an ESI source.[3]

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution by accurately weighing 1 mg of the analyte and dissolving it in 1 mL of methanol or acetonitrile.

• Perform serial dilutions of the stock solution with the initial mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid) to prepare working standards at desired concentrations (e.g., 1 µg/mL, 100 ng/mL, 10 ng/mL).

2. Liquid Chromatography Parameters: The chromatographic separation is critical for isolating the analyte from potential impurities. A reversed-phase method is ideal. The parameters below are a robust starting point for method development.

Parameter	Recommended Setting	Rationale
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Provides excellent retention and separation for moderately polar organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	The acidifier promotes protonation of the analyte for efficient ESI+ ionization and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier providing good elution strength and low viscosity.
Gradient	20% B to 95% B over 10 minutes	A gradient elution ensures that the analyte is eluted with a good peak shape and that any more non-polar impurities are washed from the column.
Flow Rate	0.3 mL/min	A typical flow rate for a 2.1 mm ID column, balancing analysis time and separation efficiency.
Column Temp.	40 °C	Elevated temperature reduces mobile phase viscosity, improving efficiency and reducing backpressure.[4]
Injection Vol.	2 µL	A small injection volume minimizes peak distortion and column overload.

3. Mass Spectrometry Parameters: These parameters should be optimized to maximize the signal for the protonated molecule [M+H]⁺ and its fragments.

Parameter	Recommended Setting	Rationale
Ionization Mode	Positive Electrospray (ESI+)	The basic piperidine nitrogen is readily protonated.[3]
Capillary Voltage	3.0 - 4.0 kV	Optimizes the electrospray process for efficient ion generation.[5]
Cone/Fragmentor Voltage	100 - 175 V	A moderate voltage that facilitates ion transmission without causing excessive in-source fragmentation.[5]
Scan Range	m/z 50 - 500	Covers the expected mass of the parent ion and its key fragments.
Drying Gas (N₂) Flow	8 - 12 L/min	Facilitates desolvation of the ESI droplets.[5]
Drying Gas Temp.	325 - 350 °C	Aids in solvent evaporation to release gas-phase ions.[5]
Collision Energy (for MS/MS)	10 - 40 eV (Ramped)	A range of collision energies is used to generate a comprehensive fragmentation spectrum.

Analytical Workflow Diagram

The following diagram illustrates the logical flow from sample preparation to final data analysis.

Caption: Proposed ESI-MS/MS fragmentation pathway for Ethyl 2-(1-Boc-3-piperidylidene)acetate.

Summary of Key Fragment Ions

m/z (Calculated)	Proposed Formula	Neutral Loss	Description of Fragment
270.17	[C₁₄H₂₄NO₄]⁺	-	Protonated Molecular Ion [M+H]⁺
214.11	[C₁₀H₁₆NO₄]⁺	C₄H₈ (56.06 Da)	Loss of isobutylene from the Boc group. This is a primary and highly characteristic fragmentation.
170.09	[C₉H₁₂NO₂]⁺	C₅H₈O₂ (100.07 Da)	Loss of the entire Boc group (isobutylene + CO₂). This fragment represents the deprotected piperidylidene core.
224.14	[C₁₂H₂₀NO₃]⁺	C₂H₆O (46.03 Da)	Loss of ethanol from the ethyl ester group.
57.07	[C₄H₉]⁺	-	Tert-butyl cation, a hallmark fragment from the Boc group.

Part 3: Comparison with Alternative Analytical Techniques

While LC-MS is exceptionally powerful, a comprehensive analysis often involves orthogonal techniques. The choice of method depends on the analytical goal, whether it is structural elucidation, purity analysis, or quantification. [6]

Technique	Primary Application for this Analyte	Advantages	Limitations
LC-MS/MS	Quantification & Identification: Ideal for detecting trace levels in complex matrices and confirming identity via fragmentation.	High sensitivity and specificity; suitable for non-volatile and thermally labile compounds. [7]	Higher initial instrument cost; database information for novel compounds may be limited. [8][9]
GC-MS	Volatility & Impurity Profiling: Can be used for volatile impurities, but not ideal for the parent compound.	Excellent for volatile and thermally stable compounds; extensive compound libraries (NIST) for identification. [8]	The analyte is not volatile and is thermally labile (Boc group); requires derivatization which adds complexity. [10]
NMR Spectroscopy	Structural Elucidation: The gold standard for determining the precise chemical structure, including stereochemistry. [11]	Provides unambiguous structural information and connectivity of atoms.	Low sensitivity compared to MS; not suitable for trace analysis; requires a relatively pure sample. [12]

| FTIR Spectroscopy | Functional Group Identification: Confirms the presence of key functional groups (C=O, C-N, C=C). | Fast, non-destructive, and provides a characteristic fingerprint of the molecule. | Provides limited structural information; not suitable for mixture analysis or quantification. [13]|

Conclusion

The LC-MS/MS methodology presented here provides a robust framework for the sensitive and specific analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate. The combination of optimized liquid chromatography and tandem mass spectrometry allows for confident identification based on retention time and a predictable fragmentation pattern, characterized by the hallmark losses of isobutylene and the complete Boc group. While techniques like NMR and FTIR are indispensable for initial structural confirmation, LC-MS is the superior tool for routine quality control, impurity profiling, and quantitative analysis in complex research and development settings. This guide provides the foundational knowledge for scientists to develop and validate high-quality analytical methods for this important class of pharmaceutical intermediates.

References

• PubMed. Study of fragmentation pathways of lithiated alpha,beta-unsaturated thioesters by electrospray ionization mass spectrometry. Available from: [Link]

• SpringerLink. Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Available from: [Link]

• PubMed. Electrospray ionization mass spectrometric analysis of newly synthesized alpha,beta-unsaturated gamma-lactones fused to sugars. Available from: [Link]

• Emery Pharma. LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. Available from: [Link]

• Patsnap Synapse. LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules?. Available from: [Link]

• Longdom. Analytical Techniques in Pharmaceutical Analysis. Available from: [Link]

• OMICS Online. Advances in Analytical Techniques for Drug Discovery and Development. Available from: [Link]

• ResolveMass. Analytical Techniques in Pharmaceutical Reverse Engineering. Available from: [Link]

• ResearchGate. Application of Different Analytical Methods for Characterization of Pharmaceutical Materials. Available from: [Link]

• Journal of Chinese Mass Spectrometry Society. Mass Fragmentation Characteristics of t-Boc Substituted Drug Precursors. Available from: [Link]

• Policija. ANALYTICAL REPORT - 4-Anilino-1-Boc-piperidine (C16H24N2O2). Available from: [Link]

• SciSpace. Characterization of Wax Esters by Electrospray Ionization Tandem Mass Spectrometry: Double Bond Effect and Unusual Product Ions. Available from: [Link]

• Wikipedia. Electrospray ionization. Available from: [Link]

• YouTube. Electrospray Ionization (ESI) Explained | And why ESI is useful in Mass Spectrometry. Available from: [Link]

• ResearchGate. Liquid chromatography-mass spectrophotometry (LC-MS/MS) analysis of ethyl acetate crude extract.. Available from: [Link]

• Royal Society of Chemistry. Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Available from: [Link]

• PMC. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Available from: [Link]

• PMC. A Targeted, Bioinert LC–MS/MS Method for Sensitive, Comprehensive Analysis of Signaling Lipids. Available from: [Link]

• EURL-SRM. Analysis of pesticide residues in fruit and vegetables with ethyl acetate extraction using gas and liquid chromatography with tandem mass spectrometric detection 0.1. Available from: [Link]

• Pharmacy Research. CAS 384830-13-1 Ethyl 2-(1-Boc-3-piperidyl)acetate. Available from: [Link]

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Comparing Wittig vs Horner-Wadsworth-Emmons for Ethyl 2-(1-Boc-3-piperidylidene)acetate synthesis

Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate: A Comparative Guide to Wittig vs. Horner-Wadsworth-Emmons (HWE) Olefination

Executive Summary

The synthesis of ethyl 2-(1-Boc-3-piperidylidene)acetate (CAS: 1590372-40-9) is a critical transformation for accessing 3-substituted piperidine scaffolds, which are highly valued in modern drug development—most notably in the synthesis of JAK inhibitors such as Delgocitinib (JTE-052) [1]. This guide objectively compares the two primary olefination strategies for converting 1-Boc-3-piperidone to the target α,β-unsaturated ester: the classic Wittig reaction and the Horner-Wadsworth-Emmons (HWE) reaction.

Mechanistic Causality & Reaction Dynamics

To understand why one method outperforms the other in process chemistry, we must analyze the electronic and steric environment of the substrate. 1-Boc-3-piperidone features a ketone adjacent to a sterically bulky, electron-withdrawing N-Boc group.

• The Wittig Approach: This method utilizes a stabilized ylide, (carbethoxymethylene)triphenylphosphorane. Because the ester group delocalizes the negative charge on the carbanion, the ylide is relatively unreactive. Overcoming the steric hindrance at the C3 position of the piperidone requires elevated thermal energy (often refluxing toluene or THF). Furthermore, the reaction generates stoichiometric triphenylphosphine oxide (TPPO), a notoriously difficult byproduct to separate from the desired product [2].

• The HWE Approach: This method employs a phosphonate carbanion generated from triethyl phosphonoacetate and a strong base (e.g., NaH). The phosphonate carbanion is significantly more nucleophilic and less sterically encumbered than the stabilized Wittig ylide. This allows the reaction to proceed rapidly at 0 °C to room temperature. Crucially, the byproduct is a water-soluble dialkyl phosphate salt, which is effortlessly removed during aqueous workup, bypassing the need for tedious chromatography [1].

Reaction pathways for Wittig vs HWE olefination of 1-Boc-3-piperidone.

Performance Comparison & Experimental Data

Parameter	Wittig Olefination	Horner-Wadsworth-Emmons (HWE)
Reagent	(Carbethoxymethylene)triphenylphosphorane	Triethyl phosphonoacetate
Base Required	None (Ylide is pre-formed)	NaH, KOtBu, or DBU
Reaction Temperature	65 °C to 110 °C (Reflux)	0 °C to 25 °C
Reaction Time	12 – 24 hours	2 – 5 hours
Typical Yield	50 – 65%	85 – 95%
Byproduct Removal	Difficult (TPPO precipitation/column)	Easy (Aqueous extraction)
E/Z Selectivity	Moderate	High (Thermodynamic control)

Step-by-Step Experimental Protocols

As a self-validating principle in synthetic chemistry, a robust protocol must provide observable physical cues to confirm the reaction is proceeding correctly.

Protocol A: Horner-Wadsworth-Emmons (Recommended Workflow) Adapted from the validated synthesis of Delgocitinib intermediates [1].

• Preparation: Suspend Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF under an inert atmosphere (N2 or Argon). Cool the suspension to 0 °C using an ice bath.

• Carbanion Generation: Add triethyl phosphonoacetate (1.2 eq) dropwise.

  • Self-Validation Check: You must observe immediate effervescence (H2 gas evolution). The suspension will transition into a clear or slightly cloudy homogeneous solution, confirming the successful generation of the phosphonate carbanion.

• Substrate Addition: Stir for 30 minutes at 0 °C. Add a solution of 1-Boc-3-piperidone (1.0 eq) in anhydrous THF dropwise to maintain the internal temperature.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 5 hours.

• Quenching & Workup: Quench the reaction carefully with distilled H2O (or saturated NH4Cl). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times. The water-soluble sodium diethyl phosphate byproduct remains entirely in the aqueous phase.

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the product as a pale yellow oil.

Protocol B: Wittig Olefination (Alternative Workflow)

• Preparation: Dissolve 1-Boc-3-piperidone (1.0 eq) and (carbethoxymethylene)triphenylphosphorane (1.5 eq) in anhydrous Toluene or THF.

• Propagation: Heat the mixture to reflux (approx. 110 °C for Toluene) under an inert atmosphere for 16-24 hours.

  • Self-Validation Check: Reaction progress must be monitored strictly via TLC or LC-MS, as there are no visual cues (like gas evolution) to confirm reactivity.

• Workup: Cool the mixture to room temperature. Concentrate the solvent under reduced pressure.

• Isolation (The TPPO Challenge): Suspend the crude residue in cold diethyl ether or hexane/EtOAc mixtures to precipitate the triphenylphosphine oxide (TPPO). Filter the white solid. The filtrate must usually be subjected to silica gel flash chromatography to remove residual TPPO and achieve >95% purity [2].

Conclusion & Recommendation

For the synthesis of ethyl 2-(1-Boc-3-piperidylidene)acetate, the Horner-Wadsworth-Emmons reaction is unequivocally superior . The steric bulk of the 1-Boc-3-piperidone system heavily penalizes the less reactive Wittig ylide, resulting in sluggish kinetics and lower yields. The HWE approach not only circumvents these thermodynamic barriers by utilizing a highly nucleophilic phosphonate carbanion but also entirely eliminates the downstream processing bottleneck associated with TPPO removal, making it the ideal choice for scalable drug development.

References

• Title: Discovery of a Janus Kinase Inhibitor Bearing a Highly Three-Dimensional Spiro Scaffold: JTE-052 (Delgocitinib) as a New Dermatological Agent to Treat Inflammatory Skin Disorders Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Ethyl 2-(1-Boc-3-piperidylidene)acetate vs methyl 2-(1-Boc-3-piperidylidene)acetate reactivity

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic and medicinal chemistry, the piperidine scaffold remains a cornerstone for the development of novel therapeutics. Functionalized piperidines, such as the α,β-unsaturated esters Ethyl 2-(1-Boc-3-piperidylidene)acetate and Methyl 2-(1-Boc-3-piperidylidene)acetate, serve as versatile intermediates. Their reactivity as Michael acceptors and their susceptibility to various transformations are critical for their utility. This guide provides an in-depth comparison of the reactivity of these two closely related compounds, supported by established chemical principles and experimental data from analogous systems.

At a Glance: Key Differences in Reactivity

While the electronic profiles of the ethyl and methyl esters are nearly identical, their reactivity can diverge due to subtle differences in steric hindrance. This primarily impacts the accessibility of the electrophilic sites—the β-carbon of the double bond and the ester carbonyl carbon—to incoming nucleophiles.

Reaction Type	Expected Relative Reactivity	Primary Influencing Factor
Michael Addition	Methyl Ester ≥ Ethyl Ester	Steric hindrance at the β-carbon
Ester Hydrolysis	Methyl Ester > Ethyl Ester (Enzymatic)	Steric hindrance at the carbonyl
Ethyl Ester ≈ Methyl Ester (Base-catalyzed)	Competing steric and electronic effects
Hydrogenation	Methyl Ester ≈ Ethyl Ester	Minimal steric influence on catalyst approach

The Underlying Chemistry: Steric and Electronic Effects

The reactivity of these compounds is governed by a combination of electronic and steric effects imparted by the ester group.

Electronic Effects: The ester group is electron-withdrawing, which polarizes the conjugated system, rendering the β-carbon electrophilic and susceptible to nucleophilic attack in a Michael or conjugate addition. The inductive effects of a methyl versus an ethyl group are very similar, meaning the electronic activation of the double bond is nearly identical for both compounds.

Steric Effects: The primary difference between the two molecules lies in the size of the alkyl group of the ester. The ethyl group is larger than the methyl group, and this can introduce steric hindrance that influences the rate of certain reactions. This steric bulk can hinder the approach of nucleophiles to both the β-carbon and the ester carbonyl.

Comparative Reactivity in Key Synthetic Transformations

Michael Addition: The Gateway to Functionalization

The aza-Michael addition, the conjugate addition of an amine, is a common and powerful method for introducing nitrogen-based functional groups. The rate of this reaction is sensitive to the steric environment around the electrophilic β-carbon.

In the case of ethyl versus methyl 2-(1-Boc-3-piperidylidene)acetate, the difference in steric hindrance is more subtle. The ethyl group of the ester may slightly impede the approach of a bulky nucleophile to the β-carbon compared to the methyl group. This effect is expected to be modest but could lead to slightly faster reaction rates for the methyl ester, particularly with sterically demanding nucleophiles.

A kinetic study on the aza-Michael addition of amines to ethyl acrylate demonstrated that the reaction proceeds readily, and the rate is influenced by the structure of the amine and the presence of substituents on the acrylate.[1] It is reasonable to extrapolate that while both the ethyl and methyl esters will be effective Michael acceptors, the methyl variant may offer a slight kinetic advantage in some cases.

Hydrogenation of the Alkene

Catalytic hydrogenation is a common method for reducing the carbon-carbon double bond to yield the corresponding saturated piperidine acetic acid ester. This transformation is crucial for accessing chiral centers at the 3- and 2'-positions.

The steric bulk of the ester group is generally considered to have a minimal impact on the rate of heterogeneous catalytic hydrogenation. The catalyst surface is the primary site of reaction, and the difference in size between a methyl and an ethyl group is unlikely to significantly hinder the approach of the molecule to the catalyst surface. Studies on the hydrogenation of methyl and ethyl levulinate have shown that both esters can be hydrogenated with high conversion rates under similar conditions.[2][3] Therefore, it is anticipated that both ethyl and methyl 2-(1-Boc-3-piperidylidene)acetate will undergo hydrogenation at comparable rates.

Ester Hydrolysis: A Stability Consideration

The stability of the ester group towards hydrolysis is a critical factor, particularly in biological assays or under certain reaction conditions.

• Enzymatic Hydrolysis: In biological systems, ester hydrolysis is often mediated by carboxylesterases. Comparative studies have shown that methyl esters are generally more stable towards enzymatic hydrolysis than their ethyl counterparts.[4] For example, in one study using rat plasma, the half-life of a methyl ester was significantly longer than that of its corresponding ethyl ester.[4] This is attributed to the smaller size of the methyl group, which may lead to a less favorable fit in the enzyme's active site.

• Chemical Hydrolysis: The rate of base-catalyzed hydrolysis of esters is influenced by both steric and electronic factors. While the ethyl group is bulkier, which can hinder the approach of a hydroxide ion, it is also slightly more electron-donating than a methyl group, which can slightly decrease the electrophilicity of the carbonyl carbon. In practice, the rates of alkaline hydrolysis for simple methyl and ethyl esters are often very similar.[5] For instance, the kinetics of base-catalyzed hydrolysis of methyl and ethyl benzoates were found to be comparable.[4]

Therefore, for general synthetic applications involving basic or acidic conditions, the hydrolytic stability of the ethyl and methyl esters is expected to be similar. However, in a biological context, the methyl ester is likely to exhibit greater stability.

Experimental Protocols

Representative Synthesis: Horner-Wadsworth-Emmons Olefination

The synthesis of both ethyl and methyl 2-(1-Boc-3-piperidylidene)acetate typically proceeds via a Horner-Wadsworth-Emmons reaction of N-Boc-3-piperidone with the corresponding phosphonate ester.

Protocol: Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Materials:

• N-Boc-3-piperidone

• Triethyl phosphonoacetate

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add triethyl phosphonoacetate (1.1 eq) dropwise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the resulting solution back to 0 °C and add a solution of N-Boc-3-piperidone (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) for the disappearance of the starting material.

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired product.

Note: The synthesis of the methyl ester follows the same procedure, substituting triethyl phosphonoacetate with trimethyl phosphonoacetate.

Representative Reaction: Aza-Michael Addition

The following protocol outlines a general procedure for the conjugate addition of an amine to the α,β-unsaturated ester.

Protocol: Aza-Michael Addition to 2-(1-Boc-3-piperidylidene)acetate

Materials:

• Ethyl or Methyl 2-(1-Boc-3-piperidylidene)acetate

• Amine nucleophile (e.g., benzylamine)

• Anhydrous solvent (e.g., acetonitrile or THF)

• Optional: Base catalyst (e.g., DBU, if required)

Procedure:

• Dissolve the 2-(1-Boc-3-piperidylidene)acetate (1.0 eq) in the chosen anhydrous solvent in a round-bottom flask under an inert atmosphere.

• Add the amine nucleophile (1.0-1.2 eq) to the solution.

• If necessary, add a catalytic amount of a non-nucleophilic base like DBU (e.g., 0.1 eq). For many primary and secondary amines, catalysis may not be required.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) as needed.

• Monitor the reaction progress by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography to isolate the desired Michael adduct.

Visualizing the Chemistry

Caption: Generalized mechanism of the aza-Michael addition.

Caption: Synthetic workflow from N-Boc-3-piperidone to key derivatives.

Conclusion

Both Ethyl 2-(1-Boc-3-piperidylidene)acetate and its methyl counterpart are valuable and highly reactive intermediates in organic synthesis. The choice between them may be guided by subtle considerations:

• For Michael additions , particularly with bulky nucleophiles, the methyl ester may offer a slight kinetic advantage due to reduced steric hindrance.

• In the context of biological assays or prodrug design , the methyl ester is likely to exhibit greater metabolic stability against enzymatic hydrolysis.

• For most other synthetic applications, including hydrogenation and standard chemical hydrolysis , the reactivities of the two esters are expected to be largely interchangeable .

Ultimately, the selection will depend on the specific requirements of the synthetic route, the nature of the subsequent reaction partners, and the intended application of the final product.

References

• de Oliveira, D. B., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 819-828. [Link]

• Chapman, N. B., et al. (1968). Conformation and reactivity. Part VII. Kinetics of the alkaline hydrolysis of the methyl and ethyl trans-decalincarboxylates, and 4-t-butylcyclohexanecarboxylates... Journal of the Chemical Society B: Physical Organic, 178-185. [Link]

• Mante, O. D., et al. (2016). A review on the use of acrylates in the context of click chemistry. Polymer Chemistry, 7(46), 7069-7080. [Link]

• Van Lommel, R., et al. (2016). Quantitative First-Principles Kinetic Modeling of the Aza-Michael Addition to Acrylates in Polar Aprotic Solvents. The Journal of Organic Chemistry, 81(23), 11634-11644. [Link]

• Nagy, B., et al. (2019). Continuous flow hydrogenation of methyl and ethyl levulinate: an alternative route to γ-valerolactone production. Royal Society Open Science, 6(5), 182233. [Link]

• Nagy, B., et al. (2019). Continuous flow hydrogenation of methyl and ethyl levulinate: an alternative route to γ-valerolactone production. PubMed, 31218045. [Link]

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A Researcher's Guide to the Synthesis, Separation, and Crystallographic Analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate E/Z Isomers

In the landscape of modern drug discovery and development, the precise control and characterization of molecular geometry are not merely academic exercises; they are fundamental to ensuring efficacy, safety, and intellectual property. The geometric isomers of Ethyl 2-(1-Boc-3-piperidylidene)acetate, a versatile synthetic intermediate, represent a pertinent case study. The E and Z configurations of this α,β-unsaturated ester can impart significantly different pharmacological and pharmacokinetic profiles to a parent molecule. Consequently, the ability to selectively synthesize, separate, and definitively characterize these isomers is of paramount importance.

This guide provides a comprehensive overview of the experimental workflow for managing the E/Z isomers of Ethyl 2-(1-Boc-3-piperidylidene)acetate, with a particular focus on the ultimate goal of obtaining single-crystal X-ray diffraction data – the gold standard for unambiguous stereochemical assignment.

The Significance of Stereoisomerism in Drug Development

The spatial arrangement of atoms in a molecule can drastically alter its interaction with biological targets. For rigid structures like the exocyclic double bond in Ethyl 2-(1-Boc-3-piperidylidene)acetate, the E/Z isomerism dictates the orientation of the ester group relative to the piperidine ring. This, in turn, influences how a drug candidate containing this moiety will fit into a binding pocket of a protein, affecting its potency and selectivity. Therefore, the ability to isolate and characterize each isomer is a critical step in preclinical development.

Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate E/Z Isomers

The most common and effective method for the synthesis of α,β-unsaturated esters such as Ethyl 2-(1-Boc-3-piperidylidene)acetate is the Horner-Wadsworth-Emmons (HWE) reaction .[1][2] This reaction involves the condensation of a phosphonate-stabilized carbanion with a ketone, in this case, N-Boc-3-piperidone.

The stereochemical outcome of the HWE reaction can be influenced by the choice of reagents and reaction conditions, allowing for a degree of control over the E/Z ratio of the product.

General Horner-Wadsworth-Emmons Protocol:

A detailed protocol for a related synthesis is as follows:

• Preparation of the Phosphonate Reagent: The synthesis begins with the preparation of a phosphonate reagent, such as triethyl phosphonoacetate.

• Deprotonation: The phosphonate is deprotonated with a suitable base (e.g., sodium hydride, NaH) in an aprotic solvent (e.g., tetrahydrofuran, THF) to generate the phosphonate carbanion.

• Reaction with Ketone: A solution of N-Boc-3-piperidone in the same solvent is then added to the carbanion solution.

• Work-up and Purification: The reaction is quenched, and the crude product, a mixture of E and Z isomers, is extracted and purified.

The standard HWE reaction typically favors the formation of the more thermodynamically stable E-isomer .[1][3]

Achieving Z-Selectivity: The Still-Gennari Modification

For the preferential synthesis of the Z-isomer , the Still-Gennari modification of the HWE reaction can be employed.[3][4] This modification utilizes phosphonates with electron-withdrawing groups, such as bis(2,2,2-trifluoroethyl)phosphonoacetate, and specific base and solvent combinations (e.g., KHMDS with 18-crown-6 in THF) to favor the kinetic Z-product.[4]

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A Comparative Yield Analysis of Ethyl 2-(1-Boc-3-piperidylidene)acetate and Key Piperidine Intermediates

Introduction: The Central Role of the Piperidine Scaffold in Modern Drug Discovery

The piperidine ring is one of the most prevalent N-heterocyclic scaffolds in pharmaceuticals, natural products, and agrochemicals.[1] Its saturated, three-dimensional structure provides an ideal framework for orienting substituents in precise vectors to optimize interactions with biological targets, a crucial strategy for "escaping flatland" in medicinal chemistry. This structural versatility has cemented the piperidine motif's status in a multitude of FDA-approved drugs.[2]

The synthetic accessibility and yield of functionalized piperidine intermediates are therefore critical parameters for researchers in drug development. High-yielding and robust synthetic routes translate directly to lower costs, reduced timelines, and greater feasibility for large-scale production. This guide provides a detailed benchmark of the synthetic yield for Ethyl 2-(1-Boc-3-piperidylidene)acetate , a versatile building block featuring a reactive exocyclic double bond, against other foundational piperidine intermediates. By examining the experimental data and underlying chemical principles, this analysis aims to equip researchers with the insights needed to make informed decisions in their synthetic planning.

Focus Intermediate: Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate

Ethyl 2-(1-Boc-3-piperidylidene)acetate is a valuable intermediate, primarily synthesized through the olefination of its ketone precursor, 1-Boc-3-piperidone. The most common and effective methods for this transformation are the Horner-Wadsworth-Emmons (HWE) and Wittig reactions.

The HWE reaction is particularly favored for its operational simplicity and the high stereoselectivity, typically yielding the thermodynamically more stable (E)-alkene.[3] A significant advantage of the HWE reaction is that its dialkyl phosphate byproduct is water-soluble, facilitating a much simpler purification compared to the Wittig reaction, which generates triphenylphosphine oxide.[4] While a specific yield for the synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate is not prominently documented in a single source, the HWE olefination of ketones with stabilized phosphonates like triethyl phosphonoacetate is a well-established, high-yielding transformation, generally proceeding in 80-97% yield .[5][6]

The causality for this high efficiency lies in the increased nucleophilicity of the phosphonate carbanion compared to Wittig ylides and the irreversible nature of the final elimination step to form the alkene and a stable phosphate salt.[3]

Caption: Workflow comparing yields from core synthesis to further functionalization.

Conclusion

The synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate via the Horner-Wadsworth-Emmons reaction represents a highly efficient transformation, with expected yields comparable to, or only slightly lower than, the synthesis of its direct ketone precursor. The "yield cost" of introducing the exocyclic ester functionality is minimal, making it a synthetically accessible and attractive building block.

When benchmarked against other common intermediates, the data reveals a clear hierarchy of synthetic efficiency. Simple protection reactions, such as the synthesis of 1-Boc-4-piperidone, proceed with quantitative yields. Oxidations to form the ketone precursors are also highly efficient, often exceeding 90%. More complex transformations that install chirality, such as the biocatalytic amination, understandably result in a lower, yet still synthetically useful, yield of around 70%. This comparative analysis underscores that Ethyl 2-(1-Boc-3-piperidylidene)acetate is a high-yield, readily prepared intermediate, positioning it as a reliable and cost-effective choice for researchers in drug discovery and development.

Detailed Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(1-Boc-3-piperidylidene)acetate (Representative HWE Protocol)

This protocol is adapted from standard HWE procedures. [5]1. Setup: To a flame-dried, three-necked round-bottom flask under an inert nitrogen atmosphere, add anhydrous tetrahydrofuran (THF). Cool the flask to 0 °C in an ice bath. 2. Base Addition: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise to the stirred THF. 3. Ylide Formation: Add triethyl phosphonoacetate (1.1 eq.) dropwise to the NaH suspension. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes until hydrogen evolution ceases. 4. Ketone Addition: Re-cool the resulting clear solution to 0 °C and add a solution of 1-Boc-3-piperidone (1.0 eq.) in anhydrous THF dropwise. 5. Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC until the starting material is consumed. 6. Work-up: Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution. Partition the mixture between ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate. 7. Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the title compound.

Protocol 2: Synthesis of 1-Boc-3-piperidone via Oppenauer Oxidation

[7][8]1. Setup: To a reaction flask, add 1-Boc-3-hydroxypiperidine (1.0 eq.), pivalone (cyclohexanone can be substituted), and dichloromethane. 2. Catalyst Addition: Add aluminum isopropoxide (0.5 eq.). 3. Reaction: Heat the mixture to 80 °C and maintain for 8 hours. Monitor the reaction by TLC. 4. Work-up: Cool the reaction to room temperature and quench by adding 10% aqueous sodium hydroxide solution. Stir vigorously for 30 minutes. 5. Purification: Filter the mixture. Extract the filtrate with dichloromethane. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product. Further purification can be achieved by vacuum distillation.

Protocol 3: Synthesis of (S)-1-Boc-3-aminopiperidine via Asymmetric Amination

[9]1. Setup: In a reaction vessel, prepare a buffer solution (e.g., triethanolamine, 100 mM, pH 7.5) containing pyridoxal-5'-phosphate (PLP, 1 mM) and isopropylamine (1.5 M) as the amine donor. 2. Enzyme Addition: Add the immobilized ω-transaminase (e.g., ATA-025-IMB). Stir the mixture at 35 °C. 3. Substrate Addition: Add a solution of 1-Boc-3-piperidone (1.0 eq.) in DMSO. 4. Reaction: Stir the reaction mixture at 50 °C and monitor for conversion by HPLC. 5. Work-up: Upon completion, filter to recover the immobilized enzyme. Basify the filtrate with NaOH and extract with an organic solvent (e.g., ethyl acetate). 6. Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the product as a yellow oil.

References

• Yadav, J. S., & Reddy, P. T. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of ChemTech Research. Available at: [Link]

• Kashiwagi, T., et al. (2020). Electrocatalytic Hydrogenation of Pyridines and Other Nitrogen-Containing Aromatic Compounds. ACS Catalysis. Available at: [Link]

• D'yakonov, V. A., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Available at: [Link]

• Cardona, F., et al. (2018). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. Available at: [Link]

• Wang, Z., et al. (2022). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. Nature Catalysis. Available at: [Link]

• Matassini, C., et al. (2018). THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES. DOI. Available at: [Link]

• Contente, M. L., et al. (2019). Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases. Beilstein Journal of Organic Chemistry. Available at: [Link]

• CN103304472A - Method for synthesizing 1-BOC-3-piperidone. Google Patents.

• Orelli, L. R., et al. (2015). Convenient procedure of Horner–Wadsworth–Emmons olefination for the synthesis of simple and functionalized α,β-unsaturated nitriles. ResearchGate. Available at: [Link]

• Li, G., et al. (2022). Efficient Asymmetric Synthesis of (S)-N-Boc-3-hydroxypiperidine by Coexpressing Ketoreductase and Glucose Dehydrogenase. MDPI. Available at: [Link]

• Wikipedia. Horner–Wadsworth–Emmons reaction. Wikipedia. Available at: [Link]

• University of Arizona. Solvent Free Wittig Reactions. University of Arizona Chemistry Department. Available at: [Link]

• Ando, K., & Narumiya, K. (2007). Highly E-selective solvent-free Horner–Wadsworth–Emmons reaction catalyzed by DBU. Green Chemistry. Available at: [Link]

• CN105153211A - Method for synthesis of 1-(N-Boc-4-piperidine)-4-pyrazoleboronic acid pinaol ester. Google Patents.

• Wikipedia. Oppenauer oxidation. Wikipedia. Available at: [Link]

• Maercker, A. (1965). The Wittig Reaction. Organic Reactions. Available at: [Link]

• Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. Synthesis of 4-piperidones. Organic Chemistry Portal. Available at: [Link]

• Organic Syntheses. Preparation of Horner-Wadsworth-Emmons reagent: methyl 2-benzyloxycarbonylamino-2-(dimethoxy-phosphinyl)acetate. Organic Syntheses. Available at: [Link]

• OA Monitor Ireland. Practical synthesis of Z-unsaturated esters by using a new Horner-Emmons reagent, ethyl diphenylphosphonoacetate. OA Monitor Ireland. Available at: [Link]

• Sethi, M., et al. (2016). Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts. ResearchGate. Available at: [Link]

• Arulraj, R., et al. (2021). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. Available at: [Link]

• University of California, Irvine. A Solvent Free Wittig Reaction. UCI Department of Chemistry. Available at: [Link]

• Chemistry LibreTexts. 6: The Wittig Reaction (Experiment). Chemistry LibreTexts. Available at: [Link]

• Sidky, M. M., et al. (1988). The Behaviour of 1,2,3-Indantrione Towards Wittig-Horner Reagents. Archives of Pharmacal Research. Available at: [Link]

• Riela, S., et al. (2010). An Efficient Procedure Based on a MW-Assisted Horner–Wadsworth-Emmons Reaction for the Synthesis of (Z)-3,3-Trisubstituted-α,β-Unsaturated Esters. Molecules. Available at: [Link]

• Nakao, M., et al. (2025). Synthesis of Allenyl Esters by Horner–Wadsworth–Emmons-Type Reactions of Methyl 2-[Bis(benzylthio)phosphoryl]acetate and Ket. Synlett. Available at: [Link]

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Safety & Regulatory Compliance

Ethyl 2-(1-Boc-3-piperidylidene)acetate proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams to optimize both their synthetic workflows and their Environmental Health and Safety (EHS) infrastructures. Ethyl 2-(1-Boc-3-piperidylidene)acetate (CAS: 1590372-40-9)[1] is a highly valuable building block for synthesizing functionalized piperidine-based pharmacophores. However, a chemical's utility in the lab must always be matched by a rigorous, scientifically grounded handling and disposal strategy.

Rather than simply listing rules, this guide explains the causality behind the safety protocols, ensuring your laboratory operations are both compliant and self-validating.

Mechanistic Hazard Assessment

To handle Ethyl 2-(1-Boc-3-piperidylidene)acetate safely, we must first understand its molecular behavior. The presence of the tert-butyloxycarbonyl (Boc) protecting group significantly increases the molecule's lipophilicity. This lipophilic nature enhances its ability to penetrate the stratum corneum (the outer layer of skin) upon contact, which is the primary reason it is classified as a Category 2 Skin Irritant [2].

Furthermore, the α,β-unsaturated ester moiety (the piperidylidene acetate group) can act as a mild electrophile (Michael acceptor). This structural feature allows it to react with nucleophilic residues on mucosal surfaces, leading to its classification as a Category 2A Serious Eye Irritant and a Category 3 Respiratory Irritant [2][3].

Quantitative Hazard & Property Summary

Property / Hazard	Specification / Category	Causality & Operational Implication
CAS Number	1590372-40-9[1]	Unique identifier; required for all waste manifesting.
Skin Irritation	Category 2[2]	Lipophilic Boc group enhances dermal penetration; mandates double-gloving with nitrile.
Eye Irritation	Category 2A[2]	Direct contact causes severe mucosal irritation; chemical safety goggles are non-negotiable.
STOT SE	Category 3 (Respiratory)[3]	Aerosolized particles irritate the respiratory tract; must be handled exclusively in a certified fume hood.
Environmental	Non-biodegradable[2]	Highly toxic to aquatic life if accumulated; strictly prohibited from entering municipal drains.

Operational Workflow & Handling Protocol

Every protocol in your lab should be a self-validating system —meaning the successful execution of the step inherently verifies that it was done correctly.

Step 1: Pre-Weighing & Isolation

• Action: Tare your collection vial inside a localized exhaust ventilation system (fume hood or balance enclosure). Weigh the Ethyl 2-(1-Boc-3-piperidylidene)acetate using an anti-static spatula to prevent aerosolization.

• Causality: Static charge can cause fine organic powders to repel and become airborne, increasing inhalation risk.

• Validation Check: The balance area remains visually free of particulate scatter, and the final mass matches the inventory depletion log exactly.

Step 2: Reaction Quenching

• Action: Upon completion of your synthesis, quench the reaction mixture thoroughly before transferring it to waste.

• Causality: Unreacted α,β-unsaturated esters can undergo unwanted polymerization or cross-reactions in mixed waste containers, potentially generating heat or gas.

• Validation Check: The reaction mixture returns to ambient temperature and shows no off-gassing or bubbling before being moved to the waste staging area.

Proper Disposal Procedures

Environmental regulations strictly prohibit the discharge of Boc-protected piperidines into municipal wastewater systems[2]. All disposal must be routed through licensed hazardous waste carriers[3].

Step-by-Step Disposal Methodology

• Liquid Waste Segregation:

  • Determine the solvent matrix of your reaction.

  • If the reaction utilized halogenated solvents (e.g., Dichloromethane, Chloroform), transfer the quenched mixture into the Halogenated Organic Waste carboy.

  • If only non-halogenated solvents were used (e.g., Ethanol, Ethyl Acetate), transfer to the Non-Halogenated Organic Waste carboy.

  • Causality: Mixing halogenated and non-halogenated waste can lead to toxic gas release during the incineration process at the disposal facility.

• Solid Waste Management:

  • Place all empty chemical vials, contaminated weighing papers, and used nitrile gloves into a designated, double-bagged Solid Hazardous Waste Bin .

  • Crucial Rule: Do NOT rinse contaminated vials in the sink. The rinsate will illegally contaminate the municipal water supply[2].

• Manifesting & Accountability:

  • Log the estimated mass of the chemical added to the waste container on the EHS manifest.

  • Validation Check: The sum of the logged waste must equal the total mass depleted from your source inventory minus the theoretical yield of your product. This ensures 100% material accountability.

Waste Segregation Pathway

Fig 1: Segregation and disposal pathway for Ethyl 2-(1-Boc-3-piperidylidene)acetate waste.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and methodical action is required to prevent respiratory exposure and environmental contamination[2].

• Evacuate and Isolate: Immediately step back and allow the fume hood's HVAC system to clear local aerosols. Secure the perimeter.

• PPE Donning: Upgrade your PPE to include a particulate respirator (N95/P100) and heavy-duty chemical-resistant gloves.

• Containment & Absorption:

  • For liquids: Surround the spill with an inert absorbent material (e.g., diatomaceous earth or vermiculite). Do not use combustible materials like sawdust.

  • For solids: Use a damp paper towel to carefully wipe up the powder. Causality: Sweeping dry powder will generate hazardous respiratory dust.

• Decontamination & Validation: Wipe the affected surface with a 5% mild detergent solution, followed by a water rinse.

  • Validation Check: Observe the rinsed surface. The area must show no hydrophobic beading (water should sheet flat across the surface), confirming the complete removal of the highly lipophilic Boc-protected compound.

• Disposal: Place all cleanup materials into a secondary containment bag, seal it, and label it explicitly as "Hazardous Spill Cleanup - Contains Ethyl 2-(1-Boc-3-piperidylidene)acetate".

References

• AccelaChem. "Ethyl 2-(1-Boc-3-piperidylidene)acetate - Product Search". AccelaChemBio. URL: [Link]

Sources

• 1. SY039307,Product Search,AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]